Cardine

Core Science & Biosynthesis

The In Vivo Journey of Cardarine: A Technical Guide to its Pharmacokinetics and Metabolism

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cardarine, also known as GW501516, is a potent and selective peroxisome proliferator-activated receptor delta (PPARδ) agonist that has garnered significant interest for its therapeutic potential in metabolic disorders and its notorious use as a performance-enhancing substance. Understanding its in vivo pharmacokinetics and metabolism is crucial for evaluating its efficacy, safety, and for the development of detection methods. This technical guide provides a comprehensive overview of the absorption, distribution, metabolism, and excretion (ADME) of Cardarine, with a focus on quantitative data, detailed experimental methodologies, and the underlying signaling pathways.

Introduction

Cardarine exerts its effects by activating the PPARδ nuclear receptor, a key regulator of fatty acid metabolism. This activation leads to a metabolic shift, promoting the utilization of fatty acids as a primary energy source, thereby enhancing endurance and potentially mitigating metabolic syndrome-related conditions.[1] Despite its promising preclinical results, clinical development was halted due to safety concerns, including an increased risk of cancer observed in long-term animal studies.[1] Nevertheless, its clandestine use in sports necessitates a thorough understanding of its in vivo behavior.

Pharmacokinetics

The pharmacokinetic profile of a compound describes its journey through the body over time. While comprehensive, publicly available pharmacokinetic data for Cardarine is limited, this section synthesizes the available information from various in vivo studies.

Absorption and Bioavailability

Cardarine is orally bioavailable, a characteristic that has contributed to its illicit use.[2] However, specific quantitative data on its bioavailability across different species is not extensively reported in the available literature.

Distribution

Following absorption, Cardarine is distributed throughout the body. As a PPARδ agonist, its primary sites of action are tissues with high PPARδ expression, such as skeletal muscle and liver, where it modulates the expression of genes involved in lipid metabolism.[1]

Metabolism

Cardarine undergoes extensive metabolism in vivo, with the parent compound being detectable in urine for only a short period.[3][4] The primary metabolic pathway is the oxidation of the thioether group.

Table 1: Major Metabolites of Cardarine

Metabolite Name	Chemical Transformation	Primary Matrix of Detection
GW501516-sulfoxide	Mono-oxidation of the thioether	Urine, Plasma
GW501516-sulfone	Di-oxidation of the thioether	Urine, Plasma
Glucuronidated conjugates	Conjugation of the parent compound and its oxidized metabolites	Urine

Data synthesized from multiple sources indicating these as the principal metabolites for analytical detection.[5][6][7]

Excretion

The metabolites of Cardarine, primarily the sulfoxide (B87167) and sulfone forms, are excreted in the urine.[4][5] These metabolites are the main targets for anti-doping detection methods due to their longer detection window compared to the parent compound.[4]

Quantitative Pharmacokinetic Parameters

Table 2: Indicative Pharmacokinetic Parameters of Cardarine

Species	Dose	Route	Cmax (ng/mL)	Tmax (h)	Half-life (h)	Bioavailability (%)	Reference
Human	10 mg	Oral	Not Reported	Not Reported	~24	Not Reported	[8]
Human	15 mg	Oral	Not Reported	Not Reported	Not Reported	Not Reported	[9]

Note: This table is intended to be illustrative. Precise, peer-reviewed, and publicly available data on these parameters is scarce. The half-life of Cardarine is often cited to be around 24 hours.[8]

Experimental Protocols

This section outlines the general methodologies employed in the in vivo pharmacokinetic and metabolism studies of Cardarine.

Animal Models and Administration

• Species: Mice (e.g., C57BL/6) and rats (e.g., Sprague-Dawley) are commonly used in preclinical pharmacokinetic studies.[10][11]

• Administration: For oral administration studies, Cardarine is typically dissolved in a suitable vehicle (e.g., 0.5% hydroxypropylmethylcellulose) and administered via oral gavage.[11] For intravenous studies, the compound is dissolved in a vehicle suitable for injection.

Blood Sampling

• Procedure: Serial blood samples are collected at predetermined time points post-administration. Common collection sites in rodents include the tail vein, saphenous vein, or retro-orbital sinus.[10][12]

• Processing: Blood samples are typically collected in tubes containing an anticoagulant (e.g., heparin or EDTA) and then centrifuged to separate the plasma. The plasma is then stored at low temperatures (e.g., -80°C) until analysis.[12]

Analytical Methodology: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of Cardarine and its metabolites in biological matrices due to its high sensitivity and specificity.[3][13]

• Sample Preparation: Plasma or urine samples typically undergo a protein precipitation step (e.g., with acetonitrile) followed by centrifugation. The supernatant is then often diluted before injection into the LC-MS/MS system.[14] For urine samples, an enzymatic hydrolysis step (using β-glucuronidase) is often employed to cleave glucuronide conjugates and improve the detection of metabolites.[5]

• Chromatography: Reverse-phase liquid chromatography is used to separate the parent compound and its metabolites.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode is commonly used for detection and quantification. Specific precursor-to-product ion transitions are monitored for Cardarine, GW501516-sulfoxide, and GW501516-sulfone.

Signaling Pathways and Experimental Workflows

PPARδ Signaling Pathway

Cardarine's mechanism of action involves the activation of the PPARδ signaling pathway, which in turn upregulates genes involved in fatty acid oxidation.

Caption: Cardarine activates the PPARδ/RXR heterodimer, leading to the transcription of genes that promote fatty acid oxidation.

In Vivo Pharmacokinetic Study Workflow

The following diagram illustrates a typical workflow for an in vivo pharmacokinetic study of Cardarine.

Caption: A typical workflow for conducting an in vivo pharmacokinetic study of Cardarine.

Metabolic Pathway of Cardarine

The primary metabolic transformation of Cardarine involves the oxidation of its thioether moiety.

References

• 1. scivisionpub.com [scivisionpub.com]
• 2. Selective androgen receptor modulators: the future of androgen therapy? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Detection of PPARδ agonists GW1516 and GW0742 and their metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. dshs-koeln.de [dshs-koeln.de]
• 7. researchgate.net [researchgate.net]
• 8. ahajournals.org [ahajournals.org]
• 9. GW501516 (Cardarine) Guide for Fat Burning 2024: GW-501516 SARM Review, Benefits and Results - The Daily [dailyuw.com]
• 10. Pharmacokinetics of Panaxynol in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. PPARdelta activator GW-501516 has no acute effect on glucose transport in skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pharmacokinetic analysis of a novel human EGFRvIII:CD3 bispecific antibody in plasma and whole blood using a high-resolution targeted mass spectrometry approach - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. researchgate.net [researchgate.net]

An In-depth Technical Guide to GW501516 and Mitochondrial Biogenesis Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

GW501516, also known as Cardarine, is a potent and selective peroxisome proliferator-activated receptor delta (PPARδ) agonist.[1] Initially developed for the treatment of metabolic and cardiovascular diseases, it has garnered significant attention in the research community for its remarkable ability to induce mitochondrial biogenesis and enhance oxidative metabolism.[2][3] This guide provides a comprehensive technical overview of the molecular mechanisms underlying GW501516's effects on mitochondrial biogenesis, detailed experimental protocols for its study, and a summary of key quantitative findings.

Mechanism of Action: The PPARδ-PGC-1α Signaling Axis

GW501516 exerts its effects primarily by activating PPARδ, a nuclear receptor that plays a pivotal role in the regulation of genes involved in fatty acid oxidation and energy homeostasis.[2][4] Upon activation by GW501516, PPARδ forms a heterodimer with the retinoid X receptor (RXR) and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes.[5]

A key downstream effector of PPARδ activation is the peroxisome proliferator-activated receptor-gamma coactivator 1-alpha (PGC-1α), a master regulator of mitochondrial biogenesis.[6][7] GW501516 treatment leads to a significant increase in PGC-1α protein expression.[7] PGC-1α then coactivates nuclear respiratory factors 1 and 2 (NRF1 and NRF2), which in turn stimulate the expression of mitochondrial transcription factor A (TFAM).[6][7] TFAM is essential for the replication and transcription of mitochondrial DNA (mtDNA), thereby driving the synthesis of new mitochondria.[6]

Furthermore, the metabolic effects of GW501516 are intertwined with the AMP-activated protein kinase (AMPK) pathway.[8] AMPK, a cellular energy sensor, can be activated by GW501516, leading to enhanced fatty acid oxidation and potentially contributing to the upregulation of PGC-1α.[8][9]

Below are diagrams illustrating the core signaling pathways modulated by GW501516.

Caption: GW501516 signaling pathway for mitochondrial biogenesis.

Quantitative Data on GW501516-Induced Mitochondrial Biogenesis

The following tables summarize the quantitative effects of GW501516 on key markers of mitochondrial biogenesis as reported in various in vitro and in vivo studies.

Table 1: Effect of GW501516 on PGC-1α Protein Expression

Cell/Animal Model	GW501516 Concentration	Treatment Duration	Fold Change in PGC-1α Protein	Reference
C2C12 Myotubes	1 µM	24 hours	~1.5 - 2.0	[7]
Primary Mouse Myotubes	100 nM	24 hours	Significant Increase	[10]
Mouse Skeletal Muscle	5 mg/kg/day	4 weeks	~1.8	[11]

Table 2: Effect of GW501516 on Mitochondrial DNA (mtDNA) Content

Cell/Animal Model	GW501516 Concentration	Treatment Duration	Fold Change in mtDNA Content	Reference
C2C12 Myotubes	1 µM	24 hours	~1.5	[12]
Rat Skeletal Muscle	10 mg/kg/day	8 weeks	~1.7	[13]
Mouse Heart	5 mg/kg/day	2 weeks	Significant Increase	[14]

Table 3: Effect of GW501516 on NRF1 and TFAM mRNA Expression

Cell/Animal Model	GW501516 Concentration	Treatment Duration	Fold Change in NRF1 mRNA	Fold Change in TFAM mRNA	Reference
C2C12 Myotubes	10 µM	24 hours	~2.0	~2.5	[15]
Human Oocytes	Not Applicable	Not Applicable	Upregulated in MII stage	Upregulated in MII stage	[16]
Mouse Quadriceps	10 mg/kg/day	14 weeks (HFD)	Not Significant	~1.5	[17]

Experimental Protocols

This section provides detailed methodologies for key experiments used to assess the effects of GW501516 on mitochondrial biogenesis.

Western Blot Analysis of PGC-1α

This protocol outlines the detection and quantification of PGC-1α protein expression in cell lysates.

• Cell Lysis:

  • Treat C2C12 myotubes with GW501516 at the desired concentration and duration.

  • Wash cells twice with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes with vortexing every 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein lysate.[6]

• Protein Quantification:

  • Determine the protein concentration of the lysate using a BCA protein assay kit.

• SDS-PAGE and Transfer:

  • Load 20-40 µg of protein per lane onto a 4-12% Bis-Tris polyacrylamide gel.

  • Perform electrophoresis to separate proteins by size.

  • Transfer the separated proteins to a PVDF membrane.[18]

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against PGC-1α (e.g., from Novus Biologicals or Cell Signaling Technology) overnight at 4°C.[6]

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate.

  • Capture the chemiluminescent signal using an imaging system.

  • Perform densitometric analysis to quantify band intensity, normalizing to a loading control such as GAPDH or β-actin.[19]

Quantitative PCR (qPCR) for Mitochondrial DNA Content

This protocol describes the relative quantification of mtDNA copy number compared to nuclear DNA (nDNA).

• DNA Extraction:

  • Extract total DNA from cells or tissues using a commercial DNA extraction kit.

• Primer Design:

  • Design primers for a mitochondrial gene (e.g., ND1, COX1) and a single-copy nuclear gene (e.g., B2M, RNase P).[2][20]

• qPCR Reaction Setup:

  • Prepare a reaction mixture containing SYBR Green master mix, forward and reverse primers for either the mitochondrial or nuclear target, and template DNA (1-10 ng).[9]

• Thermal Cycling:

  • Perform the qPCR using a real-time PCR system with a standard cycling protocol:

    • Initial denaturation: 95°C for 5-10 minutes.

    • 40 cycles of:

      • Denaturation: 95°C for 15 seconds.

      • Annealing/Extension: 60°C for 1 minute.[20]

• Data Analysis:

  • Determine the cycle threshold (Ct) values for both the mitochondrial and nuclear targets.

  • Calculate the ΔCt by subtracting the nuclear gene Ct from the mitochondrial gene Ct (ΔCt = Ct_mito - Ct_nuc).

  • The relative mtDNA content is calculated as 2^ΔCt.[2]

Seahorse XF Cell Mito Stress Test

This assay measures key parameters of mitochondrial respiration.

• Cell Seeding:

  • Seed cells in a Seahorse XF cell culture microplate at an optimized density.

  • Allow cells to adhere and grow overnight.[1]

• Assay Preparation:

  • One hour before the assay, replace the culture medium with Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine, and incubate in a non-CO2 37°C incubator.

  • Hydrate the sensor cartridge with Seahorse XF Calibrant overnight in a non-CO2 37°C incubator.[4]

• Mito Stress Test Protocol:

  • Load the injection ports of the hydrated sensor cartridge with the following compounds:

    • Port A: Oligomycin (ATP synthase inhibitor)

    • Port B: FCCP (uncoupling agent)

    • Port C: Rotenone/Antimycin A (Complex I and III inhibitors)[21]

  • Calibrate the Seahorse XF Analyzer with the sensor cartridge.

  • Replace the calibrant plate with the cell plate and initiate the assay.

• Data Analysis:

  • The Seahorse XF Analyzer measures the oxygen consumption rate (OCR) in real-time.

  • The software automatically calculates key parameters of mitochondrial function, including basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.[22]

Caption: General experimental workflow for studying GW501516 effects.

Conclusion

GW501516 is a powerful tool for investigating the molecular pathways governing mitochondrial biogenesis. Its ability to robustly activate the PPARδ/PGC-1α axis provides a valuable model for understanding the regulation of mitochondrial proliferation and function. The experimental protocols detailed in this guide offer a solid foundation for researchers to explore the effects of GW501516 and other potential therapeutic agents targeting mitochondrial function. Further research is warranted to fully elucidate the long-term effects and therapeutic potential of PPARδ agonists in various disease models. However, it is important to note that the clinical development of GW501516 was halted due to safety concerns, specifically its potential to promote cancer development in animal studies.[1] Therefore, its use should be strictly limited to in vitro and preclinical research settings.

References

• 1. content.protocols.io [content.protocols.io]
• 2. researchgate.net [researchgate.net]
• 3. tabaslab.com [tabaslab.com]
• 4. benchchem.com [benchchem.com]
• 5. Real-time quantitative PCR analysis of mitochondrial DNA content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. PPARβ/δ Agonism with GW501516 Increases Myotube PGC-1α Content and Reduces BCAA Media Content Independent of Changes in BCAA Catabolic Enzyme Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The PPARβ/δ activator GW501516 prevents the down-regulation of AMPK caused by a high-fat diet in liver and amplifies the PGC-1α-Lipin 1-PPARα pathway leading to increased fatty acid oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Newly revised protocol for quantitative PCR-based assay to measure mitochondrial and nuclear DNA damage - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. A metabolomic study of the PPARδ agonist GW501516 for enhancing running endurance in Kunming mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mild heat stress induces mitochondrial biogenesis in C2C12 myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Regulation of mitochondrial biogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Development of Therapeutics That Induce Mitochondrial Biogenesis for the Treatment of Acute and Chronic Degenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 15. (−)-Epicatechin stimulates mitochondrial biogenesis and cell growth in C2C12 myotubes via the G-protein coupled estrogen receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Comparison of Mitochondrial-Related Transcriptional Levels of TFAM, NRF1 and MT-CO1 Genes in Single Human Oocytes at Various Stages of the Oocyte Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Frontiers | A method for measuring mitochondrial DNA copy number in pediatric populations [frontiersin.org]
• 21. agilent.com [agilent.com]
• 22. hpst.cz [hpst.cz]

An In-Depth Technical Guide to the Cellular Targets of Cardarine (GW501516)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cardarine, also known as GW501516, is a potent and selective synthetic peroxisome proliferator-activated receptor delta (PPARδ) agonist.[1][2][3] Initially developed in the 1990s through a collaboration between GlaxoSmithKline and Ligand Pharmaceuticals, GW501516 was investigated as a potential therapeutic agent for metabolic and cardiovascular diseases.[1][3][4] Its ability to modulate lipid metabolism and enhance endurance has made it a subject of significant interest in the scientific community.[3][5] However, its development was halted due to safety concerns, specifically the observation of rapid cancer development in animal studies.[1][2][4] This technical guide provides a comprehensive overview of the cellular targets of Cardarine, its mechanism of action, downstream effects, and detailed experimental protocols for its study.

Primary Cellular Target: Peroxisome Proliferator-Activated Receptor Delta (PPARδ)

The primary cellular target of Cardarine is the PPARδ nuclear receptor.[1][4] PPARs are a group of ligand-activated transcription factors that play crucial roles in regulating energy homeostasis, lipid metabolism, and inflammation.[3] There are three main isotypes: PPARα, PPARγ, and PPARδ (also known as PPARβ).[3] PPARδ is expressed in numerous tissues, including skeletal muscle, adipose tissue, and the liver, where it governs the expression of genes involved in fatty acid oxidation and energy expenditure.[3]

Quantitative Analysis of GW501516-PPARδ Interaction

Cardarine is a highly selective agonist for PPARδ, exhibiting significantly greater affinity and potency for this isotype compared to PPARα and PPARγ.[1]

Parameter	Value	Selectivity	Reference
Binding Affinity (Ki)	1 nM	>1,000-fold over PPARα and PPARγ	[1]
Potency (EC50)	1 nM	>1,000-fold over PPARα and PPARγ	[1]

Signaling Pathways of Cardarine GW501516

Upon binding to PPARδ, Cardarine initiates a cascade of molecular events that lead to changes in gene expression. The primary mechanism involves the recruitment of the transcriptional coactivator PGC-1α.

PPARδ Activation Pathway

The binding of GW501516 to PPARδ induces a conformational change in the receptor, facilitating its heterodimerization with the Retinoid X Receptor (RXR). This complex then recruits the coactivator PGC-1α.[1] The complete PPARδ/RXR/PGC-1α complex binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) located in the promoter regions of target genes. This binding initiates the transcription of genes primarily involved in fatty acid transport and oxidation.

Figure 1: PPARδ Signaling Pathway Activation by Cardarine (GW501516).

Interplay with AMPK Signaling

Cardarine has also been shown to influence the 5' adenosine (B11128) monophosphate-activated protein kinase (AMPK) pathway.[5] AMPK is a crucial cellular energy sensor that, when activated, promotes catabolic processes like fatty acid oxidation and glucose uptake to restore cellular energy levels. The activation of PPARδ by GW501516 can lead to an increase in fatty acid oxidation, which in turn can increase the AMP:ATP ratio, thereby activating AMPK. This creates a synergistic effect, further enhancing cellular fatty acid utilization.

Figure 2: Integrated PPARδ and AMPK Signaling Pathways.

Downstream Cellular Effects of GW501516 Activation

The activation of PPARδ by Cardarine leads to significant changes in cellular metabolism, primarily affecting lipid and glucose homeostasis.

Lipid Metabolism

The most pronounced effect of GW501516 is the upregulation of genes involved in fatty acid catabolism. This leads to an increased capacity of cells, particularly in skeletal muscle, to utilize fatty acids as a primary energy source.

Target Gene	Fold Increase in Expression (approx.)	Cellular Function	Reference
Carnitine Palmitoyltransferase I (CPT1)	2-3 fold	Rate-limiting enzyme in fatty acid transport into mitochondria	[6]
Pyruvate Dehydrogenase Kinase 4 (PDK4)	5-10 fold	Inhibits glucose oxidation, promoting fatty acid utilization	[7]
Peroxisome Proliferator-Activated Receptor Gamma Coactivator 1-alpha (PGC-1α)	1.5-2 fold	Master regulator of mitochondrial biogenesis and fatty acid oxidation	[8]
Angiopoietin-like 4 (ANGPTL4)	3-5 fold	Regulates triglyceride metabolism	[7]

Glucose Homeostasis

The impact of Cardarine on glucose metabolism is more complex. By promoting fatty acid oxidation, GW501516 can spare glucose utilization.[6][7][9] Some studies suggest that GW501516 can improve insulin (B600854) sensitivity, potentially through the activation of AMPK.[5] However, other research indicates that it may not have a direct effect on glucose transport in skeletal muscle cells.[6]

Experimental Protocols

The following are generalized protocols for key experiments used to investigate the cellular effects of Cardarine. Researchers should optimize these protocols for their specific cell lines and experimental conditions.

Cell Culture and Treatment

• Cell Lines: L6 rat skeletal myoblasts, C2C12 mouse myoblasts, or primary human skeletal muscle cells are commonly used.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Differentiation: For myoblasts, induce differentiation into myotubes by switching to DMEM with 2% horse serum for 4-6 days.

• GW501516 Treatment: Prepare a stock solution of GW501516 in DMSO. Dilute the stock solution in culture medium to final concentrations typically ranging from 0.1 to 10 µM. Treat differentiated myotubes for a specified duration (e.g., 24 hours for gene expression analysis).

Quantitative PCR (qPCR) for Gene Expression Analysis

• RNA Extraction: Following GW501516 treatment, lyse cells and extract total RNA using a commercial kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA using a high-capacity cDNA reverse transcription kit.

• qPCR Reaction: Set up qPCR reactions using a SYBR Green-based master mix, cDNA template, and gene-specific primers for target genes (e.g., CPT1, PDK4, PGC-1α) and a housekeeping gene (e.g., GAPDH, β-actin).

• Thermal Cycling: Perform qPCR on a real-time PCR system with a standard thermal cycling protocol (e.g., initial denaturation at 95°C for 10 min, followed by 40 cycles of 95°C for 15s and 60°C for 60s).

• Data Analysis: Calculate the relative gene expression using the 2-ΔΔCt method, normalizing to the housekeeping gene and comparing to a vehicle-treated control.

Western Blotting for Protein Analysis

• Protein Extraction: After treatment, lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA protein assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on a polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies against proteins of interest (e.g., PGC-1α, p-AMPK, total AMPK) overnight at 4°C.

• Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Fatty Acid Oxidation Assay

• Cell Seeding and Treatment: Seed differentiated myotubes in a Seahorse XF96 cell culture microplate and treat with GW501516.

• Assay Medium: Prepare a substrate-limited medium and supplement with etomoxir (B15894) (CPT1 inhibitor) for background measurement. Prepare the assay medium with a fatty acid substrate (e.g., palmitate conjugated to BSA).

• Seahorse XF Analyzer: Perform a mitochondrial stress test using a Seahorse XF Analyzer to measure the oxygen consumption rate (OCR). Sequential injections of oligomycin, FCCP, and rotenone/antimycin A are used to determine basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.

• Data Analysis: Calculate the rate of fatty acid oxidation based on the OCR measurements in the presence of the fatty acid substrate, corrected for background.

Glucose Uptake Assay

• Cell Culture and Treatment: Culture and differentiate myotubes in 96-well plates and treat with GW501516.

• Glucose Starvation: Starve cells in glucose-free Krebs-Ringer-HEPES (KRH) buffer for 2 hours.

• Glucose Uptake: Stimulate cells with insulin (positive control) or vehicle in KRH buffer, followed by the addition of 2-deoxy-D-[3H]glucose.

• Lysis and Scintillation Counting: After a defined incubation period, wash and lyse the cells. Measure the incorporated radioactivity using a liquid scintillation counter.

• Data Analysis: Normalize the radioactive counts to the protein concentration in each well to determine the rate of glucose uptake.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for investigating the cellular effects of GW501516.

Figure 3: Typical experimental workflow for assessing GW501516's cellular effects.

Conclusion

Cardarine (GW501516) is a potent and selective PPARδ agonist that primarily exerts its cellular effects by activating this nuclear receptor. Its high affinity and selectivity lead to the recruitment of the coactivator PGC-1α and the subsequent upregulation of a suite of genes involved in fatty acid oxidation and energy expenditure. The interplay with the AMPK signaling pathway further potentiates its metabolic effects. While GW501516 has demonstrated significant effects on lipid metabolism and has been explored for its potential to enhance endurance, its development was halted due to safety concerns. This technical guide provides a foundational understanding of the cellular targets and mechanisms of action of Cardarine, along with detailed experimental protocols to aid researchers in further investigating its complex biological activities.

References

• 1. GW501516 - Wikipedia [en.wikipedia.org]
• 2. Cardarine: Benefits, Side Effects, Dosage, and More [healthline.com]
• 3. scivisionpub.com [scivisionpub.com]
• 4. What is cardarine or GW1516 and what are its side effects? [healthymale.org.au]
• 5. behemothlabz.com [behemothlabz.com]
• 6. The PPARdelta agonist, GW501516, promotes fatty acid oxidation but has no direct effect on glucose utilisation or insulin sensitivity in rat L6 skeletal muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A metabolomic study of the PPARδ agonist GW501516 for enhancing running endurance in Kunming mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PPARβ/δ Agonism with GW501516 Increases Myotube PGC-1α Content and Reduces BCAA Media Content Independent of Changes in BCAA Catabolic Enzyme Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. insidebodybuilding.com [insidebodybuilding.com]

In Vitro Effects of Cardarine (GW501516) on Myotubes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro effects of Cardarine (GW501516), a potent and selective peroxisome proliferator-activated receptor delta (PPARδ) agonist, on myotubes. The information presented is collated from various scientific studies, focusing on the molecular mechanisms, quantitative effects, and experimental methodologies.

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vitro studies of Cardarine on various myotube cell lines. These studies consistently demonstrate Cardarine's role in promoting fatty acid metabolism and enhancing mitochondrial function.

Table 1: Effects of Cardarine on Gene Expression in Myotubes

Cell Line	Cardarine Concentration	Treatment Duration	Target Gene	Fold Change in mRNA Expression	Reference
C2C12	1 µM	24 hours	PGC-1α	~1.7	[1]
C2C12	1 µM	24 hours	UCP2	~1.7	[1]
C2C12	1 µM	24 or 48 hours	Utrophin A	~1.7 (myoblasts), ~1.5 (myotubes)	[1]
L6	Not specified	24 hours	CPT1b	Increased	[2]
L6	Not specified	24 hours	Cytochrome c oxidase	Increased	[2]
L6	5 µM	Not specified	Cpt1	Increased	[2]
Rat L6	Not specified	Not specified	PDK4	Robustly induced	[3]
Rat L6	Not specified	Not specified	PGC-1α	Robustly induced	[3]

Table 2: Effects of Cardarine on Cellular Metabolism in Myotubes

Cell Line	Cardarine Concentration	Treatment Duration	Measured Parameter	Result	Reference
L6	100 nM	Not specified	Palmitate Oxidation	~1.6-fold increase	[3]
L6	Not specified	24 hours	Palmitate Oxidation	Increased	[2]
L6	5 µM	Not specified	Oleic Acid Oxidation	Increased	[2]
C2C12	Not specified	Up to 24 hours	Mitochondrial Content	Significantly increased	[2]
C2C12	Not specified	Up to 24 hours	Mitochondrial Function	Significantly increased	[2]
C2C12	Not specified	24 hours	Media BCAA Content	Significantly reduced	[2]
Primary Human Myotubes	Not specified	6 hours	Glucose Uptake	Enhanced	[2]

Experimental Protocols

This section details the methodologies commonly employed in the in vitro study of Cardarine's effects on myotubes.

Cell Culture and Differentiation

• Cell Lines: The most frequently used cell lines are murine C2C12 and rat L6 myoblasts.[4][5] These cells are capable of differentiating into myotubes, providing a suitable in vitro model for skeletal muscle.

• Growth Medium: Myoblasts are typically cultured in a high-glucose Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics (e.g., penicillin-streptomycin).

• Differentiation Protocol: To induce differentiation into myotubes, the growth medium is replaced with a differentiation medium once the myoblasts reach a high confluence (typically 80-90%). The differentiation medium consists of DMEM with a lower serum concentration, commonly 2% horse serum.[6] The cells are then maintained in this medium for several days to allow for myotube formation.

Cardarine Treatment

• Preparation: Cardarine (GW501516) is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution.

• Treatment: The stock solution is then diluted in the cell culture medium to achieve the desired final concentrations, which commonly range from nanomolar to low micromolar levels. Differentiated myotubes are then treated for durations spanning from a few hours to several days, depending on the experimental endpoint.

Gene Expression Analysis (Quantitative Real-Time PCR)

• RNA Isolation: Total RNA is extracted from the myotubes using a commercial kit (e.g., RNeasy Kit, Qiagen) according to the manufacturer's instructions.

• Reverse Transcription: The isolated RNA is reverse-transcribed into complementary DNA (cDNA) using a reverse transcription kit.

• qPCR: The cDNA is then used as a template for quantitative real-time PCR (qPCR) with gene-specific primers for target genes (e.g., PGC-1α, CPT1b, PDK4) and a housekeeping gene (e.g., β-actin, GAPDH) for normalization. The relative gene expression is calculated using the ΔΔCt method.

Fatty Acid Oxidation Assay

• Cell Preparation: Differentiated myotubes are seeded in multi-well plates.

• Treatment: The cells are treated with Cardarine for the specified duration.

• Assay: The rate of fatty acid oxidation is measured by providing a radiolabeled fatty acid substrate, such as [1-¹⁴C]palmitate. The amount of ¹⁴CO₂ produced or the amount of radiolabel incorporated into acid-soluble metabolites is then quantified to determine the rate of oxidation.

Western Blotting

• Protein Extraction: Total protein is extracted from the myotubes using a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration is determined using a standard assay (e.g., BCA assay).

• Electrophoresis and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against the proteins of interest (e.g., PGC-1α, UCP3) and a loading control (e.g., β-actin, GAPDH).

• Detection: The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Experimental Workflow

The following diagrams, generated using the DOT language, visualize the key signaling pathways activated by Cardarine in myotubes and a typical experimental workflow.

Cardarine-Activated Signaling Pathway in Myotubes

Caption: Cardarine activates PPARδ, leading to the upregulation of target genes involved in fatty acid oxidation and mitochondrial biogenesis.

Experimental Workflow for In Vitro Cardarine Studies on Myotubes

Caption: A typical workflow for investigating the in vitro effects of Cardarine on myotubes, from cell culture to downstream analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. PPARβ/δ Agonism with GW501516 Increases Myotube PGC-1α Content and Reduces BCAA Media Content Independent of Changes in BCAA Catabolic Enzyme Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. mdpi.com [mdpi.com]
• 5. Differentiation markers of mouse C2C12 and rat L6 myogenic cell lines and the effect of the differentiation medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scientificarchives.com [scientificarchives.com]

GW501516: A Comprehensive Technical Guide on its Role in Metabolic Syndrome Research

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

GW501516, also known as Cardarine, is a potent and selective peroxisome proliferator-activated receptor delta (PPARδ) agonist that has been extensively investigated for its potential therapeutic benefits in metabolic syndrome.[1][2] By activating PPARδ, GW501516 modulates the transcription of genes involved in fatty acid oxidation, lipid metabolism, and glucose homeostasis, leading to a range of favorable metabolic effects.[3][4] This technical guide provides an in-depth overview of the core research on GW501516's role in metabolic syndrome, presenting key quantitative data, detailed experimental protocols, and a visualization of the underlying signaling pathways. While preclinical and early clinical studies have shown promising results, the development of GW501516 was halted due to safety concerns related to carcinogenicity in long-term animal studies.[1][5] Nevertheless, research into GW501516 and other PPARδ agonists continues to provide valuable insights into the management of metabolic disorders.[6][7]

Mechanism of Action: Targeting PPARδ

GW501516 is a high-affinity selective agonist for the PPARδ receptor, with over 1,000-fold selectivity compared to PPARα and PPARγ.[1] PPARδ is a nuclear receptor that functions as a ligand-activated transcription factor, playing a critical role in the regulation of energy homeostasis.[8] Upon binding to PPARδ, GW501516 initiates a cascade of molecular events that ultimately influence the expression of target genes.

The primary mechanism involves the recruitment of the coactivator PGC-1α (Peroxisome proliferator-activated receptor-gamma coactivator 1-alpha).[1] The resulting PPARδ/PGC-1α complex binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes. This binding upregulates the transcription of genes involved in:

• Fatty Acid Oxidation: Increasing the breakdown of fatty acids for energy, particularly in skeletal muscle.[3][4]

• Lipid Metabolism: Modulating lipoprotein profiles, including increasing high-density lipoprotein (HDL) cholesterol and decreasing low-density lipoprotein (LDL) cholesterol and triglycerides.[9][10]

• Glucose Homeostasis: Improving insulin (B600854) sensitivity and glucose uptake in skeletal muscle.[4][11]

• Adaptive Thermogenesis: Upregulating proteins involved in energy expenditure.[3]

Quantitative Data on Metabolic Effects

The following tables summarize the key quantitative findings from clinical and preclinical studies investigating the effects of GW501516 on various metabolic parameters.

Table 1: Effects of GW501516 on Lipid Profiles in Humans

Parameter	Dosage	Duration	Study Population	% Change from Baseline	Reference
HDL Cholesterol	10 mg/day	12 weeks	Patients with HDL cholesterol <1.16 mmol/L (n=268)	Up to +16.9%	[9]
LDL Cholesterol	10 mg/day	12 weeks	Patients with HDL cholesterol <1.16 mmol/L (n=268)	-7.3%	[9]
Triglycerides	10 mg/day	12 weeks	Patients with HDL cholesterol <1.16 mmol/L (n=268)	-16.9%	[9]
Apolipoprotein A-I	10 mg/day	12 weeks	Patients with HDL cholesterol <1.16 mmol/L (n=268)	Up to +6.6%	[9]
Apolipoprotein B	10 mg/day	12 weeks	Patients with HDL cholesterol <1.16 mmol/L (n=268)	-14.9%	[9]
Free Fatty Acids	10 mg/day	12 weeks	Patients with HDL cholesterol <1.16 mmol/L (n=268)	-19.4%	[9]
Very LDL (VLDL)	5 and 10 mg/day	Not specified	Subjects with low HDL cholesterol (n=37)	-19%	[9]
Intermediate-Density Lipoprotein (IDL)	5 and 10 mg/day	Not specified	Subjects with low HDL cholesterol (n=37)	-52%	[9]
LDL Particles	5 and 10 mg/day	Not specified	Subjects with low HDL cholesterol (n=37)	-14% (predominantly small particles)	[9]
HDL Particles	5 and 10 mg/day	Not specified	Subjects with low HDL cholesterol (n=37)	+10% (predominantly medium and large)	[9]
LDL Cholesterol	10 mg/day	2 weeks	Men with features of metabolic syndrome (n=6)	-23%	[10]
Apolipoprotein B	10 mg/day	2 weeks	Men with features of metabolic syndrome (n=6)	-21%	[10]
Triglycerides	10 mg/day	2 weeks	Men with features of metabolic syndrome (n=6)	-31%	[10]
HDL Cholesterol	10 mg/day	2 weeks	Healthy volunteers (n=24)	+16.9%	[11]
Triglycerides	10 mg/day	2 weeks	Healthy volunteers (n=24)	-16.9%	[11]
LDL Cholesterol	10 mg/day	2 weeks	Healthy volunteers (n=24)	-7.3%	[11]

Table 2: Effects of GW501516 on Glucose Metabolism and Insulin Sensitivity

Parameter	Model	Treatment	Key Findings	Reference
Glucose Tolerance & Insulin Sensitivity	Diet-induced obese mice	GW501516 treatment	Improved glucose tolerance and insulin sensitivity.	[3]
Fasting & Postprandial Insulin	Mice on normal or high-fat diet	GW501516 treatment	Decreased plasma insulin levels.	[3]
Glucose Intolerance & Fasting Blood Glucose	Monosodium L-glutamate induced metabolic syndrome mice	14 days of GW501516	Improved glucose intolerance and normalized fasted blood glucose.	[12]
Insulin Sensitivity	High fat-fed mice	NNC61-5920 (another PPARδ agonist)	Improved glucose tolerance and insulin action in muscle.	[13]

Table 3: Effects of GW501516 on Gene Expression and Cellular Processes

Gene/Process	Model	Treatment	Key Findings	Reference
Fatty Acid Oxidation Genes (e.g., CPT-1)	Rat L6 myotubes	GW501516	Increased expression.	[14]
IL-6 mRNA levels (palmitate-induced)	Human myotubes	GW501516	Blocked the up-regulation.	[14]
TNF-α mRNA levels (palmitate-induced)	Human myotubes	GW501516	Significantly reduced the increase.	[14]
Skeletal muscle CPT1b mRNA	Men with features of metabolic syndrome	10mg GW501516 for 2 weeks	Increased expression.	[10]
Hepatic PGC-1α and Lipin 1 mRNA (reduced by HFD)	High-fat diet-fed mice	GW501516	Prevented the reduction.	[15][16]
Hepatic Fatty Acid Oxidation	High-fat diet-fed mice	GW501516	Enhanced, demonstrated by increased plasma β-hydroxybutyrate.	[15][16]
Hepatic Phospho-AMPK (reduced by HFD)	High-fat diet-fed mice	GW501516	Prevented the reduction.	[15][16]
SDH-positive muscle fibres	Untrained mice	GW501516	Increased by 72%.	[17]
SDH-positive muscle fibres	Trained mice	GW501516	Increased by 113% compared to untrained sedentary mice.	[17]

Experimental Protocols

The following section details the methodologies employed in key studies investigating GW501516.

Human Clinical Trials

• Study Design: A common design was a double-blind, randomized, placebo-controlled, parallel-group study.[9][10]

• Participant Population: Studies often recruited subjects with specific characteristics of metabolic syndrome, such as low HDL cholesterol (<1.16 mmol/L), waist circumference > 95cm, BMI > 27, and elevated triglycerides.[9][10]

• Intervention: Participants were administered oral doses of GW501516 (ranging from 2.5 mg to 10 mg daily) or a placebo for a specified duration (e.g., 2 to 12 weeks).[9][10]

• Outcome Measures:

  • Fasting Blood Samples: Collected at baseline and at the end of the treatment period to measure fasting lipids (total cholesterol, HDL-C, LDL-C, triglycerides), apolipoproteins (ApoA1, ApoB), insulin, glucose, and free fatty acids.[9]

  • Lipoprotein Particle Analysis: In some studies, advanced lipoprotein profiling was conducted to determine the concentration and size of lipoprotein subfractions.[9]

  • Oral Fat Tolerance Test: An oral administration of ¹³C-palmitate-labeled fat was used to assess post-meal non-esterified fatty acid (NEFA) metabolism and fat oxidation via ¹³CO₂ exhalation.[10]

  • Magnetic Resonance Imaging (MRI): Used to quantify hepatic fat content.[10]

  • Skeletal Muscle Biopsies: Obtained to analyze the mRNA expression of genes involved in fatty acid oxidation pathways, such as CPT1b.[10]

Animal Studies

• Animal Models:

  • Diet-Induced Obesity: Mice (e.g., C57BL/6J) were fed a high-fat diet (HFD) to induce obesity, insulin resistance, and other features of metabolic syndrome.[3][15][16]

  • Monosodium L-glutamate (MSG)-Induced Metabolic Syndrome: Perinatal injection of MSG in mice was used to create a model of metabolic syndrome.[12]

• Intervention: GW501516 was typically administered orally or via gavage at varying doses for a specified period.

• Outcome Measures:

  • Metabolic Parameters: Blood glucose, plasma insulin, triglycerides, and non-esterified fatty acids (NEFA) were measured.[3]

  • Glucose and Insulin Tolerance Tests (GTT and ITT): Performed to assess glucose homeostasis and insulin sensitivity.[3]

  • Gene Expression Analysis: Tissues such as skeletal muscle and liver were harvested to measure the mRNA and protein levels of key metabolic regulators (e.g., PGC-1α, CPT-1, PPARα) using techniques like quantitative real-time PCR and Western blotting.[3][15][16]

  • Fatty Acid Oxidation Assays: In vitro and ex vivo assays were conducted on tissues like skeletal muscle to directly measure the rate of fatty acid oxidation.[3]

  • Histology: Tissues were stained to assess changes in morphology, such as the proportion of succinate (B1194679) dehydrogenase (SDH)-positive muscle fibers.[17]

  • Metabolomics: Serum samples were analyzed to identify changes in metabolite profiles following GW501516 treatment.[17]

Signaling Pathways

The metabolic effects of GW501516 are mediated through complex signaling networks. The following diagrams, generated using Graphviz (DOT language), illustrate the key pathways involved.

Core GW501516 Signaling Pathway in Skeletal Muscle

Caption: Core GW501516 signaling cascade in skeletal muscle cells.

GW501516 and the AMPK Pathway in Liver

References

• 1. GW501516 - Wikipedia [en.wikipedia.org]
• 2. big-green-gathering.com [big-green-gathering.com]
• 3. pnas.org [pnas.org]
• 4. researchsarms.com [researchsarms.com]
• 5. caringsunshine.com [caringsunshine.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. scivisionpub.com [scivisionpub.com]
• 9. Lipid effects of peroxisome proliferator-activated receptor-δ agonist GW501516 in subjects with low high-density lipoprotein cholesterol: characteristics of metabolic syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ahajournals.org [ahajournals.org]
• 11. behemothlabz.com [behemothlabz.com]
• 12. Peroxisome proliferator-activated receptor delta-agonist, GW501516, ameliorates insulin resistance, improves dyslipidaemia in monosodium L-glutamate metabolic syndrome mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. PPARδ agonists have opposing effects on insulin resistance in high fat-fed rats and mice due to different metabolic responses in muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. academic.oup.com [academic.oup.com]
• 16. The PPARβ/δ activator GW501516 prevents the down-regulation of AMPK caused by a high-fat diet in liver and amplifies the PGC-1α-Lipin 1-PPARα pathway leading to increased fatty acid oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. A metabolomic study of the PPARδ agonist GW501516 for enhancing running endurance in Kunming mice - PMC [pmc.ncbi.nlm.nih.gov]

Preclinical Profile of Cardarine (GW501516): A Deep Dive into its Endurance-Enhancing Effects

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Cardarine (GW501516) is a potent and selective peroxisome proliferator-activated receptor delta (PPARδ) agonist that has garnered significant attention for its remarkable effects on physical endurance in preclinical models. Originally developed for the potential treatment of metabolic and cardiovascular diseases, its development was halted due to safety concerns. However, the robust and reproducible findings from numerous animal studies have made it a critical tool for understanding the molecular pathways that govern exercise endurance. This technical guide provides an in-depth analysis of the preclinical research on Cardarine, focusing on its mechanism of action, detailed experimental protocols, and a comprehensive summary of quantitative data from key studies. The information is presented to serve as a valuable resource for researchers, scientists, and professionals involved in drug discovery and development in the fields of metabolism, exercise physiology, and skeletal muscle biology.

Core Mechanism of Action: The PPARδ-AMPK Axis

Cardarine's primary mechanism of action is the activation of the PPARδ nuclear receptor. PPARδ is highly expressed in skeletal muscle and is a key regulator of fatty acid metabolism. Upon activation by Cardarine, PPARδ forms a heterodimer with the retinoid X receptor (RXR) and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes. This leads to the upregulation of genes involved in fatty acid uptake, transport, and β-oxidation.

A critical aspect of Cardarine's efficacy is its interplay with AMP-activated protein kinase (AMPK), a cellular energy sensor. Exercise activates AMPK in response to increased energy demand (higher AMP:ATP ratio). Activated AMPK phosphorylates and activates PGC-1α, a master regulator of mitochondrial biogenesis. PGC-1α then coactivates PPARδ, amplifying its transcriptional activity. Cardarine administration, particularly in combination with exercise, creates a synergistic effect, leading to a profound shift in muscle metabolism towards fatty acid oxidation, thereby sparing glucose and enhancing endurance.[1][2][3] This metabolic reprogramming mimics the adaptations seen with endurance training.

dot

Caption: Signaling pathway of Cardarine (GW501516) in skeletal muscle.

Quantitative Data from Preclinical Studies

The endurance-enhancing effects of Cardarine have been quantified in several preclinical studies. The following tables summarize key findings from a prominent study by Chen et al. (2015) investigating the effects of GW501516 on running endurance in Kunming mice.

Table 1: Effect of GW501516 on Exhaustive Running Distance in Mice

Group	Treatment	Duration	N	Mean Running Distance (meters)	% Increase vs. Control
Untrained Control	Vehicle	3 weeks	10	1093.1 ± 153.4	-
Untrained + GW501516	5 mg/kg/day	3 weeks	11	1843.4 ± 210.7	+68.6%
Trained Control	Vehicle + Training	3 weeks	10	2387.5 ± 289.1	-
Trained + GW501516	5 mg/kg/day + Training	3 weeks	11	3131.9 ± 354.6	+31.2% vs. Trained Control

Data extracted from Chen W, et al. Sci Rep. 2015;5:9884.[4]

Table 2: Effect of GW501516 on Blood Lactate and Glucose Levels Post-Exhaustive Exercise

Group	Treatment	Blood Lactate (mmol/L)	Blood Glucose (mmol/L)
Untrained Control	Vehicle	12.3 ± 1.5	4.8 ± 0.9
Untrained + GW501516	5 mg/kg/day	9.8 ± 1.2	6.5 ± 1.1
Trained Control	Vehicle + Training	10.1 ± 1.3	5.9 ± 1.0
Trained + GW501516	5 mg/kg/day + Training	8.5 ± 1.1	7.2 ± 1.3

Data extracted from Chen W, et al. Sci Rep. 2015;5:9884.[4]

Other studies have reported similar significant improvements in endurance. For instance, Narkar et al. (2008) demonstrated that treatment with a PPARδ agonist in conjunction with exercise training synergistically increased running endurance in mice.[1]

Detailed Experimental Protocols

Reproducibility of preclinical findings is paramount. The following sections detail the methodologies employed in key studies on Cardarine and endurance.

Animal Models

• Species and Strain: The majority of studies have utilized mice, with Kunming and C57BL/6J being common strains. Some carcinogenicity studies have also used Han Wistar rats and CD-1 mice.

• Age and Sex: Studies typically use adult male mice.

• Housing and Diet: Animals are generally housed under standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to standard chow and water, unless a specific high-fat diet is part of the experimental design.

Drug Administration

• Compound: GW501516 (Cardarine)

• Dosage: Dosages in endurance studies typically range from 3 to 10 mg/kg of body weight per day. Carcinogenicity studies have used a wider range, from 3 to 80 mg/kg/day.

• Route of Administration: Oral gavage is the most common route of administration to ensure accurate dosing.

• Vehicle: The vehicle for GW501516 is often a 0.5% solution of carboxymethylcellulose (CMC) in water.

• Duration of Treatment: For endurance studies, treatment duration typically ranges from 3 to 5 weeks. Long-term carcinogenicity studies have extended for up to 104 weeks.

Exercise Protocols

• Apparatus: Motorized treadmills designed for rodents are the standard equipment for forced exercise testing.

• Habituation/Acclimatization: Prior to endurance testing, mice undergo a habituation period of several days. This involves placing them on the treadmill for short durations at low speeds to acclimate them to the apparatus and the sound of the motor.

• Endurance Testing Protocol:

  • Warm-up: A brief warm-up period at a low speed is often included.

  • Incremental Speed Test: The treadmill speed is gradually increased at set intervals. For example, starting at 10 m/min and increasing by 2 m/min every 2 minutes.

  • Exhaustion Criteria: Exhaustion is typically defined as the point at which the mouse remains on the electric shock grid at the rear of the treadmill for a continuous period (e.g., 5-10 seconds) or is unable to right itself when placed on its back.

  • Data Collection: The primary endpoints are the total running time and distance to exhaustion.

dot

References

• 1. AMPK and PPARdelta agonists are exercise mimetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. AMPK and PPARδ agonists are exercise mimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Cardarine (GW501516) Application Notes and Protocols for Rodent Endurance Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosages, experimental protocols, and underlying signaling pathways relevant to the study of Cardarine (GW501516) in rodent models of endurance. The information is compiled from various preclinical studies to guide the design and execution of future research.

Introduction

Cardarine (GW501516) is a potent and selective peroxisome proliferator-activated receptor delta (PPARδ) agonist.[1][2] Activation of PPARδ in skeletal muscle leads to a metabolic shift, increasing fatty acid oxidation and utilization while sparing glucose.[1][3][4] This "exercise mimetic" effect has been shown to significantly enhance running endurance in rodents, making it a compound of interest for studying metabolic diseases and exercise physiology.[2][3][5]

Mechanism of Action: PPARδ Signaling Pathway

Cardarine exerts its effects by binding to and activating the PPARδ nuclear receptor. This activation leads to the recruitment of coactivators, which in turn modulates the transcription of genes involved in fatty acid transport and oxidation, mitochondrial biogenesis, and muscle fiber type switching.[6][7] A key aspect of this pathway is the upregulation of genes that promote the use of fat for energy, thereby preserving glucose stores and delaying the onset of fatigue during prolonged exercise.[1]

Caption: PPARδ Signaling Pathway Activation by Cardarine.

Quantitative Data Summary

The following tables summarize the dosages of Cardarine used in various rodent endurance studies and the corresponding outcomes.

Table 1: Cardarine Dosage and Effects on Running Endurance in Mice

Mouse Strain	Dosage (mg/kg/day)	Administration Route	Duration	Key Findings
Kunming	3	Oral Gavage	3 weeks	Increased running distance by 68.6% in untrained mice and 31.2% in trained mice.[8][9][10]
C57BL/6J	5	Oral Gavage	4 weeks	In combination with exercise, increased running time by 68% and distance by 70%.[11]
C57BL/6J	10	Oral Gavage	8 weeks	After eight weeks of administration, mice could run nearly 90 minutes longer than untreated animals.[12]
Adult Male Mice	5	Intraperitoneal	10 days	Potentiated motor recovery after stroke when combined with voluntary running.[13]

Table 2: Cardarine Dosage and Effects on Metabolic Parameters in Rodents

Rodent Model	Dosage (mg/kg/day)	Administration Route	Duration	Key Metabolic Effects
Kunming Mice	3	Oral Gavage	3 weeks	Reduced blood glucose utilization and lactate (B86563) formation during exercise.[8][9]
High-Fructose-Fed Mice	Not Specified	Not Specified	3 weeks	Reduced inflammation in white adipose tissue and liver damage.[7]
Rats with Gestational Diabetes	Not Specified	Not Specified	Not Specified	Improved blood glucose and insulin (B600854) levels.[7]

Experimental Protocols

Protocol 1: Assessment of Running Endurance in Mice using a Treadmill

This protocol is a generalized procedure based on common practices in rodent exercise physiology studies.

1. Animal Model:

• Species: Mouse (e.g., C57BL/6J or Kunming)

• Age: 8-12 weeks

• Sex: Male (most commonly used to avoid hormonal cycle variations)

2. Acclimatization:

• Acclimate mice to the laboratory environment for at least one week before the experiment.

• Familiarize the mice with the treadmill apparatus for 2-3 days prior to the endurance test. This involves placing them on the stationary treadmill for a few minutes, followed by short bouts of running at a low speed (e.g., 5-10 m/min) for 5-10 minutes.

3. Cardarine Administration:

• Preparation: Prepare a homogenous suspension of Cardarine (GW501516) in a suitable vehicle. A common vehicle is 0.5% carboxymethylcellulose (CMC) in water.

• Dosage: Administer the desired dose (e.g., 3-10 mg/kg) via oral gavage.

• Timing: Administer Cardarine approximately 60 minutes before the endurance test.

• Control Group: Administer the vehicle only to the control group.

4. Endurance Test Protocol:

• Warm-up: Start with a 5-minute warm-up at a low speed (e.g., 8-10 m/min) and 0% incline.

• Incremental Exercise: Gradually increase the treadmill speed by 2-3 m/min every 2-3 minutes. The incline can be kept constant (e.g., 5-10%) or gradually increased.

• Exhaustion Criteria: Exhaustion is defined as the inability of the mouse to continue running despite gentle encouragement (e.g., a gentle touch with a soft brush) for a predetermined period (e.g., 10 consecutive seconds on the shock grid at the rear of the treadmill).

• Data Collection: Record the total running time and distance covered until exhaustion.

Caption: Experimental Workflow for Mouse Treadmill Endurance Test.

Protocol 2: Assessment of Swimming Endurance in Rats

This protocol provides a framework for conducting a forced swimming endurance test in rats.

1. Animal Model:

• Species: Rat (e.g., Sprague-Dawley or Wistar)

• Age: 8-12 weeks

• Sex: Male

2. Acclimatization:

• Acclimate rats to the facility for at least one week.

• Familiarize the rats with the swimming tank for 2-3 days by allowing them to swim for 5-10 minutes without any load.

3. Cardarine Administration:

• Preparation: Prepare a solution or suspension of Cardarine in a suitable vehicle (e.g., 0.5% CMC).

• Dosage: Administer the desired dose via oral gavage.

• Timing: Administer Cardarine 60-90 minutes before the swimming test.

• Control Group: Administer the vehicle only.

4. Swimming Endurance Test:

• Apparatus: Use a tank (e.g., 50 cm x 50 cm x 50 cm) filled with water (25-30°C) to a depth that prevents the rat from touching the bottom or escaping.

• Procedure: Place the rat gently into the water. A small weight (e.g., 3-5% of body weight) can be attached to the tail to increase the workload.

• Exhaustion Criteria: Exhaustion is determined when the rat fails to return to the surface to breathe within a specified time (e.g., 7-10 seconds) and exhibits loss of coordinated movements.

• Data Collection: Record the total swimming time until exhaustion.

Important Considerations

• Ethical Approval: All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals and with approval from the Institutional Animal Care and Use Committee (IACUC).

• Vehicle Selection: The choice of vehicle for Cardarine administration is critical and should be inert and non-toxic. Common vehicles include carboxymethylcellulose (CMC), polyethylene (B3416737) glycol (PEG), or corn oil. The specific vehicle used should be reported in the methodology.

• Dosage Justification: The dosage of Cardarine should be selected based on previous literature and the specific research question. Dose-response studies may be necessary to determine the optimal concentration for a particular experimental model.

• Safety Precautions: Researchers should be aware of the historical concerns regarding the potential for Cardarine to promote tumor growth in long-term, high-dose rodent studies.[11][14] Appropriate safety measures and personal protective equipment should be used when handling the compound.

Disclaimer: Cardarine (GW501516) is a research chemical and is not approved for human consumption. The information provided is for research and professional use only.

References

• 1. PPARδ Promotes Running Endurance by Preserving Glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. AMPK and PPARδ agonists are exercise mimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4aminolabs.com [4aminolabs.com]
• 5. scivisionpub.com [scivisionpub.com]
• 6. Regulation of Muscle Fiber Type and Running Endurance by PPARδ | PLOS Biology [journals.plos.org]
• 7. Short-term administration of GW501516 improves inflammatory state in white adipose tissue and liver damage in high-fructose-fed mice through modulation of the renin-angiotensin system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. giantrawsource.com [giantrawsource.com]
• 9. A metabolomic study of the PPARδ agonist GW501516 for enhancing running endurance in Kunming mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. swolverine.com [swolverine.com]
• 13. looksmax.org [looksmax.org]
• 14. youtube.com [youtube.com]

Application Notes: GW501516 (Cardarine) for Cell Culture Experiments

Introduction

GW501516, also known as Cardarine, is a potent and selective agonist for the Peroxisome Proliferator-Activated Receptor Delta (PPARδ).[1][2] PPARs are nuclear hormone receptors that regulate gene expression involved in cellular differentiation, metabolism, and energy homeostasis.[3] GW501516 was initially developed for the potential treatment of metabolic and cardiovascular diseases, such as obesity, diabetes, and dyslipidemia.[1][4] In cell culture models, it is a valuable tool for investigating the roles of PPARδ in various biological processes, including fatty acid oxidation, inflammation, and cell proliferation.[3][5]

Mechanism of Action: GW501516 exhibits high affinity (Kᵢ = 1 nM) and potency (EC₅₀ = 1 nM) for PPARδ, with over 1,000-fold selectivity compared to PPARα and PPARγ.[1] Upon binding, the GW501516-PPARδ complex recruits coactivators like PGC-1α, leading to the upregulation of genes involved in fatty acid metabolism and energy expenditure.[1][5]

Important Safety Note: The clinical development of GW501516 was halted in 2007 after animal studies revealed that the drug caused cancer to develop rapidly in several organs.[1][6] Consequently, GW501516 is not approved for human use and should be handled with appropriate laboratory safety precautions. It is intended for in vitro research purposes only.

Data Presentation

Quantitative data from various studies are summarized below for easy reference and comparison.

Table 1: Physicochemical Properties of GW501516

Property	Value	Reference
IUPAC Name	{2-methyl-4-[({4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methyl)sulfanyl]-2-methylphenoxy}acetic acid	[1]
Formula	C₂₁H₁₈F₃NO₃S₂	[1]
Molar Mass	453.49 g/mol	[1]
Potency (EC₅₀)	1 nM	[1]
Affinity (Kᵢ)	1 nM	[1]

| Target | PPARδ |[1][2] |

Table 2: Solubility of GW501516

Solvent	Solubility	Notes	Reference
DMSO	91 mg/mL (200.66 mM)	Use fresh, anhydrous DMSO for best results.	[2]
Aqueous Buffer	Low	Direct dissolution is not recommended.	[7]

| DMF | Soluble | Can be used as an alternative to DMSO for stock solutions. |[7] |

Table 3: Summary of GW501516 Applications in Cell Culture

Cell Line	Concentration	Incubation Time	Key Observed Effect(s)	Reference
Mia PaCa-2 (Pancreatic Cancer)	500 nM	24 - 72 h	Reduced TNFα-induced inflammatory signaling; increased expression of anti-inflammatory genes.	[8]
BxPc-3 (Pancreatic Cancer)	500 nM	24 h	Abrogated TNFα-induced pro-inflammatory signaling.	[8]
LX-2 (Human Hepatic Stellate)	Not specified	Not specified	Stimulated cell proliferation via p38 and JNK MAPK pathways.	[9]
L6 Myotubes (Rat Skeletal Muscle)	Not specified	Not specified	Increased fatty acid β-oxidation; no direct effect on glucose uptake or insulin (B600854) sensitivity.	[2][5]
C2C12 Myotubes (Mouse Skeletal Muscle)	5 µM	16 h	Increased expression of genes for fatty acid metabolism (Cpt-1, Pdk-4).	[10]
AC16 (Human Cardiomyocytes)	0.25 mmol/L Palmitate + GW501516	Not specified	Reduced inflammatory response to palmitate exposure.	[3][11]
C666-1 (Nasopharyngeal Carcinoma)	Dose-dependent	72 h	Inhibited cell proliferation and colony formation; induced G2/M phase arrest and apoptosis.	[12]
Endothelial Progenitor Cells (EPCs)	Not specified	Not specified	Induced MMP-9 expression, leading to IGF-1R activation in surrounding cells.	[13]

| HaCaT (Human Keratinocytes) | Not specified | Not specified | Prevented TNF-α-induced Nuclear Factor κB (NF-κB) activation. |[3] |

Experimental Protocols

Protocol 1: Preparation of GW501516 Stock and Working Solutions

Objective: To prepare a concentrated stock solution of GW501516 in DMSO and dilute it to a final working concentration in cell culture medium. Direct dissolution in aqueous media is not recommended due to low solubility.[7]

Materials:

• GW501516 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Sterile, complete cell culture medium appropriate for your cell line

Procedure:

• Prepare a 10 mM Stock Solution:

  • Accurately weigh 4.535 mg of GW501516 powder.[7]

  • Add 1 mL of anhydrous DMSO to the powder in a sterile tube.[7]

  • Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can assist dissolution.[7]

• Storage and Aliquoting:

  • Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.

• Prepare a Working Solution:

  • Thaw a single aliquot of the 10 mM stock solution at room temperature.[7]

  • Perform a serial dilution of the stock solution into your complete cell culture medium to achieve the desired final concentration.

  • Example for a 500 nM working solution:

    • Add 1 µL of 10 mM stock solution to 20 mL of cell culture medium (1:20,000 dilution).

    • Alternatively, for smaller volumes, perform an intermediate dilution first. For instance, add 1 µL of 10 mM stock to 99 µL of medium to get a 100 µM solution, then add 5 µL of this intermediate solution to 995 µL of medium to get the final 500 nM concentration.

  • Gently mix the final working solution by pipetting or inverting the tube. Use immediately.[7]

• Vehicle Control: Prepare a vehicle control medium containing the same final concentration of DMSO as your highest concentration working solution (e.g., if your final dilution is 1:1000, the DMSO concentration is 0.1%).

Protocol 2: General Protocol for Cell Treatment

Objective: To treat adherent cells in culture with GW501516 to study its biological effects.

Procedure:

• Cell Seeding: Seed your cells in appropriate culture vessels (e.g., 6-well plates, 10 cm dishes) at a density that will ensure they are in the exponential growth phase (typically 60-80% confluency) at the time of treatment. Allow cells to adhere and recover overnight.

• Preparation for Treatment:

  • Aspirate the old culture medium from the cells.

  • Wash the cells once with sterile Phosphate-Buffered Saline (PBS).

• Treatment Application:

  • Add the pre-warmed GW501516 working solution (prepared in Protocol 1) to the appropriate wells/dishes.

  • Add the vehicle control medium to the control wells/dishes.

• Incubation: Incubate the cells for the desired experimental duration (e.g., 16, 24, 48, or 72 hours) under standard culture conditions (e.g., 37°C, 5% CO₂).[8][10][12]

• Downstream Analysis: Following incubation, harvest the cells for downstream applications such as:

  • Gene Expression Analysis: RNA extraction followed by qPCR or RNA-seq.

  • Protein Analysis: Cell lysis for Western blotting or ELISA.

  • Cell Viability/Proliferation Assays: MTT, WST-1, or cell counting assays.

  • Functional Assays: Fatty acid oxidation measurements, glucose uptake assays, etc.

Visualizations: Workflows and Signaling Pathways

Caption: General experimental workflow for cell culture studies using GW501516.

Caption: Core signaling pathway of GW501516 via PPARδ activation.

References

• 1. GW501516 - Wikipedia [en.wikipedia.org]
• 2. selleckchem.com [selleckchem.com]
• 3. scivisionpub.com [scivisionpub.com]
• 4. big-green-gathering.com [big-green-gathering.com]
• 5. The PPARdelta agonist, GW501516, promotes fatty acid oxidation but has no direct effect on glucose utilisation or insulin sensitivity in rat L6 skeletal muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What is cardarine or GW1516 and what are its side effects? [healthymale.org.au]
• 7. benchchem.com [benchchem.com]
• 8. Therapeutic potential of GW501516 and the role of Peroxisome proliferator-activated receptor β/δ and B-cell lymphoma 6 in inflammatory signaling in human pancreatic cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. GW501516-activated PPARβ/δ promotes liver fibrosis via p38-JNK MAPK-induced hepatic stellate cell proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. PPARβ/δ Agonist GW501516 Inhibits Tumorigenicity of Undifferentiated Nasopharyngeal Carcinoma in C666-1 Cells by Promoting Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Peroxisome proliferator-activated receptor-δ activates endothelial progenitor cells to induce angio-myogenesis through matrix metallo-proteinase-9-mediated insulin-like growth factor-1 paracrine networks - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of Cardarine (GW501516) Solution for In Vivo Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cardarine, also known as GW501516, is a potent and selective peroxisome proliferator-activated receptor delta (PPARδ) agonist.[1][2] It is a key compound in metabolic and physiological research due to its influence on lipid metabolism and endurance.[2] For successful in vivo studies, the correct and consistent preparation of Cardarine solutions is paramount. This document provides detailed protocols for the preparation of Cardarine solutions intended for laboratory research, particularly for oral gavage in rodent models.

Chemical Properties and Solubility

Cardarine is a crystalline solid that is sparingly soluble in aqueous buffers.[3] Therefore, a two-step process involving initial dissolution in an organic solvent followed by suspension in an appropriate vehicle is a common and effective method for preparing a homogenous mixture for oral administration.

Data Presentation

The following table summarizes the key quantitative data for the preparation of Cardarine solutions.

Parameter	Value	Solvent/Vehicle	Source
Solubility	~20 mg/mL	Dimethyl sulfoxide (B87167) (DMSO)	[3]
~25 mg/mL	Dimethylformamide (DMF)	[3]
~12 mg/mL	Ethanol	[3]
~0.5 mg/mL	1:2 solution of DMF:PBS (pH 7.2)	[3]
Common Vehicle	0.5% Carboxymethyl cellulose (B213188) (CMC)	N/A	[4]
Typical In Vivo Dose (mice)	5 mg/kg/day	N/A	[4][5]
Storage (Aqueous Solution)	Not recommended for more than one day	N/A	[3]
Storage (Crystalline Solid)	-20°C	N/A	[3]

Experimental Protocols

Protocol 1: Preparation of Cardarine Suspension using DMSO and Carboxymethyl Cellulose (CMC)

This protocol is a widely adopted method for preparing Cardarine for oral gavage in mice.[4]

Materials:

• Cardarine (GW501516) powder

• Dimethyl sulfoxide (DMSO)

• Carboxymethyl cellulose (CMC), sodium salt

• Sterile water for injection or purified water

• Sterile containers (e.g., microcentrifuge tubes, glass vials)

• Calibrated analytical balance

• Vortex mixer

• Magnetic stirrer and stir bar (optional, for larger volumes)

• Pipettes

Procedure:

• Preparation of 0.5% CMC Vehicle:

  • Weigh the appropriate amount of CMC powder. For 100 mL of vehicle, weigh 0.5 g of CMC.

  • In a sterile beaker, slowly add the CMC powder to the desired volume of sterile water while continuously stirring to prevent clumping.

  • Continue to stir the mixture until the CMC is fully dissolved and the solution is clear and viscous. This may take some time.

• Preparation of Cardarine Stock Solution:

  • Accurately weigh the required amount of Cardarine powder.

  • In a separate sterile container, dissolve the Cardarine powder in a minimal amount of DMSO. For instance, if the final desired concentration is 1 mg/mL and the total volume is 10 mL, you would need 10 mg of Cardarine. This can be dissolved in a small volume of DMSO (e.g., 100-200 µL) to ensure complete dissolution.

  • Vortex the mixture until the Cardarine is completely dissolved and no particulate matter is visible.

• Final Suspension Preparation:

  • While vortexing the 0.5% CMC vehicle, slowly add the Cardarine stock solution (from step 2) to the CMC solution.

  • Continue to vortex the mixture for several minutes to ensure a uniform suspension. The final solution should appear as a homogenous milky suspension.

• Storage and Handling:

  • It is recommended to prepare this suspension fresh before each use.

  • If short-term storage is necessary, store the suspension at 2-8°C, protected from light.

  • Before administration, bring the suspension to room temperature and vortex thoroughly to ensure homogeneity.

Mandatory Visualization

Experimental Workflow for Cardarine Solution Preparation

The following diagram illustrates the step-by-step workflow for the preparation of a Cardarine suspension for in vivo research.

Caption: Workflow for Cardarine Suspension Preparation.

Signaling Pathway (Illustrative Example)

While the primary focus of this document is on the preparation of the solution, it is relevant to understand the mechanism of action of Cardarine. The following diagram illustrates a simplified representation of the PPARδ signaling pathway.

Caption: Simplified PPARδ Signaling Pathway.

References

• 1. GW501516 - Wikipedia [en.wikipedia.org]
• 2. scivisionpub.com [scivisionpub.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. A metabolomic study of the PPARδ agonist GW501516 for enhancing running endurance in Kunming mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]

Application Notes and Protocols for the Quantification of GW501516 in Plasma using LC-MS/MS

Introduction

GW501516, also known as Cardarine, is a potent and selective peroxisome proliferator-activated receptor delta (PPAR-δ) agonist.[1] Its ability to switch the body's fuel preference from glucose to lipids has led to its investigation for treating metabolic disorders and cardiovascular diseases.[2] However, GW501516 has also been misused as a performance-enhancing drug in sports, leading to its prohibition by the World Anti-Doping Agency (WADA).[3] Consequently, robust and sensitive bioanalytical methods are crucial for pharmacokinetic studies, clinical trials, and anti-doping applications. This document provides a detailed protocol for the quantification of GW501516 in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a technique renowned for its high sensitivity and selectivity in complex biological matrices.

Experimental Protocols

This section details the necessary materials, reagents, and step-by-step procedures for the sample preparation, and LC-MS/MS analysis of GW501516 in plasma.

Materials and Reagents

• GW501516 reference standard (≥98% purity)

• GW501516-d4 (or other suitable stable isotope-labeled internal standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265)

• Deionized water

• Human plasma (sourced from accredited biobanks)

• 96-well plates

• Microcentrifuge tubes

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for extracting GW501516 from plasma samples.

• Allow frozen plasma samples to thaw at room temperature.

• In a microcentrifuge tube, pipette 100 µL of the plasma sample.

• Add 200 µL of ice-cold acetonitrile containing the internal standard (e.g., GW501516-d4 at a concentration of 100 ng/mL).

• Vortex the mixture vigorously for 1 minute to ensure thorough protein precipitation.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex briefly and transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following are typical LC-MS/MS parameters for the analysis of GW501516. Optimization may be required depending on the specific instrumentation used.

Liquid Chromatography (LC) Parameters

Parameter	Value
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High Performance Liquid Chromatography (UHPLC) system
Column	C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 1.8 µm particle size)
Mobile Phase A	10 mM Ammonium formate in water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient Elution	Start with 60% Mobile Phase A, ramp to 5% over 1.5 minutes, hold for 1.5 minutes, and then return to initial conditions.
Flow Rate	0.4 mL/min
Column Temperature	50°C
Injection Volume	3 µL

Mass Spectrometry (MS) Parameters

Parameter	Value
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Negative Electrospray Ionization (ESI-)
MRM Transitions	See Table 1
Collision Energy	Optimized for each transition
Cone Voltage	Optimized for each transition

Table 1: Multiple Reaction Monitoring (MRM) Transitions for GW501516 and a Putative Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
GW501516	452.1	257.0
337.0
GW501516-d4 (IS)	456.1	257.0
341.0

Data Presentation

The following tables summarize the expected quantitative performance of a validated LC-MS/MS method for GW501516 in plasma, based on typical validation parameters for similar bioanalytical assays.

Table 2: Calibration Curve and Linearity

Parameter	Value
Linearity Range	1 - 500 ng/mL
Regression Model	Linear, weighted (1/x²)
Correlation Coefficient (r²)	>0.99

Table 3: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1	<15	85 - 115	<15	85 - 115
Low QC	3	<15	85 - 115	<15	85 - 115
Mid QC	50	<15	85 - 115	<15	85 - 115
High QC	400	<15	85 - 115	<15	85 - 115

Table 4: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Low QC	3	Consistent and reproducible	Minimal
High QC	400	Consistent and reproducible	Minimal

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the quantification of GW501516 in plasma.

Caption: Experimental workflow for GW501516 analysis in plasma.

Signaling Pathway of GW501516

GW501516 exerts its effects by activating the PPAR-δ receptor, which in turn influences gene expression related to fatty acid metabolism.

Caption: Simplified signaling pathway of GW501516.

References

• 1. Development and validation of an LC-MS/MS generic assay platform for small molecule drug bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Testing for GW501516 (cardarine) in human hair using LC/MS-MS and confirmation by LC/HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Cardarine (GW501516) Administration in Mouse Models of Obesity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cardarine (GW501516) is a potent and selective peroxisome proliferator-activated receptor delta (PPARδ) agonist.[1] Activation of PPARδ stimulates fatty acid oxidation and utilization, making Cardarine a compound of interest for studying obesity and related metabolic disorders.[2][3] In mouse models, particularly those with diet-induced obesity, Cardarine has been shown to reduce adiposity, improve insulin (B600854) sensitivity, and positively modulate lipid profiles.[4][5] These application notes provide detailed protocols for the administration of Cardarine to mouse models of obesity, summarize key quantitative data from relevant studies, and illustrate the underlying signaling pathways.

Quantitative Data Summary

The following tables summarize the effects of Cardarine on key metabolic parameters in mouse models of obesity.

Table 1: Effects of Cardarine on Body Weight and Adiposity in High-Fat Diet (HFD)-Induced Obese Mice

Parameter	Mouse Strain	Diet	Treatment Group	Dosage	Duration	% Change vs. Control/Baseline	Reference
Body Weight Gain	C57BL/J6	High-Fat	NNC61-5920 (PPARδ agonist)	15 mg/kg/day	4 weeks	↓ 52%	[6]
Epididymal Fat Mass	C57BL/J6	High-Fat	NNC61-5920 (PPARδ agonist)	15 mg/kg/day	4 weeks	↓ 48%	[6]

Table 2: Effects of Cardarine on Serum Lipids and Atherosclerosis in apoE-/- Mice

Parameter	Mouse Strain	Diet	Treatment Group	Dosage	Duration	Outcome	Reference
Aortic Valve Lesions	apoE-/-	Atherogenic (21% fat, 0.15% cholesterol)	GW501516	2 mg/kg/day	8 weeks	↓ 20% reduction in lesion area	[7]
Total Aortic Lesion Area	apoE-/-	Atherogenic (21% fat, 0.15% cholesterol)	GW501516	2 mg/kg/day	8 weeks	↓ 30% reduction in total lesion area	[7]
HDL-c	apoE-/-	Atherogenic (21% fat, 0.15% cholesterol)	GW501516	2 mg/kg/day	8 weeks	Increased	[7]
Total Cholesterol	apoE-/-	Atherogenic (21% fat, 0.15% cholesterol)	GW501516	2 mg/kg/day	8 weeks	No significant effect	[7]

Experimental Protocols

Diet-Induced Obesity (DIO) Mouse Model

This protocol describes the induction of obesity in mice using a high-fat diet, a common model for studying the effects of anti-obesity compounds like Cardarine.

Materials:

• 8-week-old male C57BL/6J mice

• Standard chow diet (Control)

• High-fat diet (HFD), e.g., TD88137 (42% kcal from fat, 21% fat by weight, 0.15-0.2% cholesterol)[7][8]

• Standard animal housing with a 12-hour light/dark cycle, controlled temperature (20-23°C), and humidity (30-40%)[8]

Procedure:

• Acclimatize 8-week-old male C57BL/6J mice to the housing facility for at least one week on a standard chow diet.

• Randomize mice into two groups based on body weight: a control group and a high-fat diet group.

• Provide the control group with the standard chow diet and the experimental group with the high-fat diet for 8-15 weeks to induce obesity.[8]

• Provide water ad libitum.

• Monitor body weight and food intake weekly.

• At the end of the diet period, the mice are considered obese and are ready for the administration of Cardarine.

Cardarine (GW501516) Preparation and Administration

This protocol details the preparation and administration of Cardarine to obese mice.

Materials:

• Cardarine (GW501516) powder

• Vehicle for dissolution:

  • Dimethyl sulfoxide (B87167) (DMSO)

  • 0.5% Carboxymethylcellulose (CMC) in sterile water

• Oral gavage needles (20-22 gauge, ball-tipped)

• Syringes

Procedure:

• Preparation of Dosing Solution:

  • Dissolve Cardarine powder in a small volume of DMSO.

  • Suspend the DMSO-Cardarine solution in 0.5% CMC to the final desired concentration (e.g., for a 2 mg/kg dose in a 25g mouse with a 100 µL gavage volume, the concentration would be 0.5 mg/mL).

  • Prepare a vehicle-only solution (DMSO in 0.5% CMC) for the control group.

• Administration:

  • Administer the prepared Cardarine solution or vehicle to the mice daily via oral gavage.[7]

  • Commonly used dosages in mouse studies range from 2 mg/kg/day to 10 mg/kg/day.[7][9]

  • The duration of treatment can vary from 2 to 8 weeks or longer, depending on the study's objectives.[6][7]

Metabolic Phenotyping

This protocol outlines key assays to assess the metabolic effects of Cardarine treatment.

a) Glucose Tolerance Test (GTT):

• Fast mice for 6 hours.

• Record baseline blood glucose from a tail snip using a glucometer.

• Administer a 2 g/kg body weight bolus of glucose via intraperitoneal injection.

• Measure blood glucose at 15, 30, 60, 90, and 120 minutes post-injection.

b) Insulin Tolerance Test (ITT):

• Fast mice for 4-6 hours.

• Record baseline blood glucose.

• Administer human insulin (0.75 U/kg body weight) via intraperitoneal injection.

• Measure blood glucose at 15, 30, 45, and 60 minutes post-injection.

c) Serum Lipid Analysis:

• At the end of the study, collect blood via cardiac puncture or retro-orbital sinus sampling.

• Separate plasma or serum and store at -80°C.

• Use commercially available kits to measure total cholesterol, HDL-c, LDL-c, and triglycerides.

d) Tissue Collection and Analysis:

• Euthanize mice and harvest tissues such as liver, epididymal white adipose tissue (eWAT), and skeletal muscle.

• Snap-freeze tissues in liquid nitrogen and store at -80°C for subsequent analysis (e.g., gene expression by qPCR, western blotting).

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of Cardarine and a typical experimental workflow.

Caption: Cardarine activates PPARδ, leading to increased fatty acid oxidation and improved metabolic health.

Caption: Workflow for studying Cardarine's effects in diet-induced obese mice.

References

• 1. Testing for GW501516 (cardarine) in human hair using LC/MS-MS and confirmation by LC/HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PPARδ Agonism for the Treatment of Obesity and Associated Disorders: Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. scivisionpub.com [scivisionpub.com]
• 5. Cardarine: Benefits, Side Effects, Dosage, and More [healthline.com]
• 6. PPARδ agonists have opposing effects on insulin resistance in high fat-fed rats and mice due to different metabolic responses in muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PPARδ regulates multiple proinflammatory pathways to suppress atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Diet-induced obesity murine model [protocols.io]
• 9. insidebodybuilding.com [insidebodybuilding.com]

Application Notes and Protocols: Gene Expression Analysis After Cardarine (GW501516) Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cardarine (GW501516) is a potent and selective peroxisome proliferator-activated receptor delta (PPARδ) agonist.[1][2] Activation of PPARδ by Cardarine leads to the transcriptional regulation of genes involved in crucial metabolic processes, particularly fatty acid transport and oxidation, and energy homeostasis.[3][4][5][6] These application notes provide a comprehensive overview of the expected gene expression changes following Cardarine treatment and detailed protocols for their analysis.

Data Presentation: Summary of Cardarine-Induced Gene Expression Changes

The following tables summarize the anticipated quantitative changes in the expression of key genes in skeletal muscle and liver tissue following treatment with Cardarine. These genes are central to the metabolic reprogramming induced by the compound.

Table 1: Gene Expression Changes in Skeletal Muscle Following Cardarine Treatment

Gene	Gene Name	Function	Expected Change in Expression
CPT1b	Carnitine Palmitoyltransferase 1B	Rate-limiting enzyme in mitochondrial fatty acid oxidation	Upregulation[7][8]
PDK4	Pyruvate Dehydrogenase Kinase 4	Inhibits glucose utilization, promotes fatty acid oxidation	Upregulation[1][7]
UCP3	Uncoupling Protein 3	Involved in energy expenditure and fatty acid metabolism	Upregulation[7]
PGC-1α	Peroxisome Proliferator-Activated Receptor Gamma Coactivator 1-Alpha	Master regulator of mitochondrial biogenesis and metabolism	Upregulation[1]
ANGPTL4	Angiopoietin-Like 4	Regulator of lipid metabolism	Upregulation
FABP3	Fatty Acid Binding Protein 3	Intracellular fatty acid transport	Upregulation

Table 2: Gene Expression Changes in Liver Following Cardarine Treatment

Gene	Gene Name	Function	Expected Change in Expression
CPT1a	Carnitine Palmitoyltransferase 1A	Key enzyme in hepatic fatty acid oxidation	Upregulation
ACOX1	Acyl-CoA Oxidase 1	First enzyme of the peroxisomal fatty acid beta-oxidation pathway	Upregulation
CYP4A11	Cytochrome P450 Family 4 Subfamily A Member 11	Involved in fatty acid metabolism	Upregulation
SREBF1	Sterol Regulatory Element-Binding Transcription Factor 1	Key lipogenic transcription factor	Downregulation
FASN	Fatty Acid Synthase	Enzyme involved in fatty acid synthesis	Downregulation
G6PC	Glucose-6-Phosphatase Catalytic Subunit	Key enzyme in gluconeogenesis	Downregulation

Signaling Pathways

Cardarine exerts its effects by activating PPARδ, which then heterodimerizes with the Retinoid X Receptor (RXR). This complex binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, leading to their transcriptional activation. A key coactivator in this process is PGC-1α. Furthermore, Cardarine has been shown to stimulate AMP-activated protein kinase (AMPK), a central regulator of cellular energy status, which can further enhance fatty acid oxidation.[2]

Cardarine activates PPARδ, leading to gene transcription.

Experimental Protocols

The following are detailed protocols for the analysis of gene expression changes induced by Cardarine treatment in skeletal muscle or liver tissue.

Experimental Workflow

Workflow for analyzing gene expression changes.

Protocol 1: Total RNA Isolation from Skeletal Muscle Tissue

This protocol is optimized for the extraction of high-quality total RNA from fibrous skeletal muscle tissue.

Materials:

• Skeletal muscle tissue (fresh or frozen)

• Liquid nitrogen

• TRIzol reagent or similar phenol-based lysis solution

• Chloroform (B151607)

• Isopropyl alcohol

• 75% Ethanol (B145695) (prepared with nuclease-free water)

• Nuclease-free water

• Homogenizer (e.g., rotor-stator or bead mill)

• Microcentrifuge tubes (1.5 mL, nuclease-free)

• Refrigerated microcentrifuge

• Spectrophotometer (e.g., NanoDrop) or fluorometer (e.g., Qubit) for RNA quantification

• Agilent Bioanalyzer or similar for RNA quality assessment

Procedure:

• Tissue Homogenization:

  • Weigh approximately 20-30 mg of frozen skeletal muscle tissue.

  • Immediately place the tissue in a pre-chilled mortar and grind to a fine powder under liquid nitrogen.

  • Transfer the powdered tissue to a tube containing 1 mL of TRIzol reagent.

  • Homogenize the sample using a mechanical homogenizer until no visible tissue clumps remain.

• Phase Separation:

  • Incubate the homogenate for 5 minutes at room temperature to allow for complete dissociation of nucleoprotein complexes.

  • Add 0.2 mL of chloroform per 1 mL of TRIzol reagent used.

  • Cap the tube securely and shake vigorously by hand for 15 seconds.

  • Incubate at room temperature for 3 minutes.

  • Centrifuge the sample at 12,000 x g for 15 minutes at 4°C. This will separate the mixture into three phases: a lower red phenol-chloroform phase, an interphase, and a colorless upper aqueous phase containing the RNA.

• RNA Precipitation:

  • Carefully transfer the upper aqueous phase to a fresh microcentrifuge tube.

  • Add 0.5 mL of isopropyl alcohol per 1 mL of TRIzol reagent used initially.

  • Mix gently by inverting the tube and incubate at room temperature for 10 minutes.

  • Centrifuge at 12,000 x g for 10 minutes at 4°C. The RNA will form a gel-like pellet at the bottom of the tube.

• RNA Wash:

  • Carefully decant the supernatant.

  • Wash the RNA pellet with 1 mL of 75% ethanol.

  • Vortex briefly and then centrifuge at 7,500 x g for 5 minutes at 4°C.

• RNA Resuspension:

  • Carefully decant the ethanol wash.

  • Air-dry the pellet for 5-10 minutes. Do not over-dry, as this will make the RNA difficult to dissolve.

  • Resuspend the RNA pellet in 20-50 µL of nuclease-free water.

  • Incubate at 55-60°C for 10 minutes to aid in dissolution.

• RNA Quality and Quantity Assessment:

  • Determine the RNA concentration and purity (A260/A280 and A260/A230 ratios) using a spectrophotometer.

  • Assess RNA integrity (RIN value) using an Agilent Bioanalyzer. A RIN value of >7 is recommended for downstream applications like RNA-seq and microarray.

Protocol 2: Quantitative Real-Time PCR (qPCR)

This protocol describes the relative quantification of target gene expression using the ΔΔCt method.

Materials:

• High-quality total RNA (from Protocol 1)

• Reverse transcription kit (e.g., with oligo(dT) and random primers)

• qPCR master mix (SYBR Green or probe-based)

• Forward and reverse primers for target genes and a reference gene (e.g., GAPDH, ACTB)

• Nuclease-free water

• qPCR instrument

• qPCR-compatible plates or tubes

Procedure:

• cDNA Synthesis (Reverse Transcription):

  • In a nuclease-free tube, combine 1 µg of total RNA, primers (oligo(dT) and/or random hexamers), and nuclease-free water to the volume specified by your reverse transcription kit.

  • Incubate according to the kit's instructions for primer annealing.

  • Add the reverse transcription master mix (containing reverse transcriptase, dNTPs, and buffer).

  • Perform the reverse transcription reaction according to the kit's recommended thermal cycling profile.

  • The resulting cDNA can be stored at -20°C.

• qPCR Reaction Setup:

  • Prepare a qPCR master mix for each gene (target and reference) containing:

    • qPCR master mix (2X)

    • Forward primer (final concentration 100-500 nM)

    • Reverse primer (final concentration 100-500 nM)

    • Nuclease-free water

  • Aliquot the master mix into your qPCR plate or tubes.

  • Add diluted cDNA (typically 1-5 µL) to each well.

  • Run each sample in triplicate for technical replicates.

  • Include no-template controls (NTC) for each gene to check for contamination.

• qPCR Run:

  • Perform the qPCR using a standard thermal cycling protocol, which typically includes an initial denaturation step, followed by 40 cycles of denaturation and annealing/extension.

  • Include a melt curve analysis at the end of the run if using a SYBR Green-based assay to verify the specificity of the amplified product.

• Data Analysis (ΔΔCt Method):

  • Step 1: Calculate ΔCt. For each sample, normalize the Ct value of the target gene to the Ct value of the reference gene: ΔCt = Ct (target gene) - Ct (reference gene)

  • Step 2: Calculate ΔΔCt. Normalize the ΔCt of the treated sample to the ΔCt of the control (untreated) sample: ΔΔCt = ΔCt (treated sample) - ΔCt (control sample)

  • Step 3: Calculate Fold Change. The fold change in gene expression is calculated as: Fold Change = 2-ΔΔCt

Protocol 3: Microarray Analysis

This protocol provides a general overview of the steps involved in a typical two-color microarray experiment to compare gene expression profiles between Cardarine-treated and control samples.

Materials:

• High-quality total RNA (from Protocol 1)

• Aminoallyl-aRNA amplification kit

• Fluorescent dyes (e.g., Cy3 and Cy5)

• Microarray slides

• Hybridization chamber and buffer

• Wash buffers

• Microarray scanner

• Data analysis software

Procedure:

• Probe Labeling:

  • Synthesize aminoallyl-modified amplified RNA (aRNA) from the total RNA of both control and Cardarine-treated samples.

  • Label the control aRNA with one fluorescent dye (e.g., Cy3) and the treated aRNA with another (e.g., Cy5).

• Hybridization:

  • Combine equal amounts of the Cy3- and Cy5-labeled aRNA probes.

  • Denature the probe mixture and apply it to the microarray slide.

  • Place the slide in a hybridization chamber and incubate overnight at a specific temperature to allow the labeled probes to bind to their complementary sequences on the array.

• Washing:

  • After hybridization, wash the microarray slide with a series of buffers to remove unbound probes and reduce background noise.

• Scanning:

  • Scan the microarray slide using a scanner that can detect the two different fluorescent wavelengths. This will generate two separate images, one for each dye.

• Data Analysis:

  • Image Analysis: Use software to quantify the fluorescence intensity of each spot in both the Cy3 and Cy5 channels.

  • Normalization: Normalize the data to correct for technical variations, such as differences in dye incorporation and scanner sensitivity.

  • Identification of Differentially Expressed Genes (DEGs): Perform statistical analysis (e.g., t-test, ANOVA) to identify genes with a significant change in expression between the control and treated samples. A fold-change cutoff (e.g., >1.5 or 2) and a p-value or FDR (False Discovery Rate) cutoff (e.g., <0.05) are typically applied.

  • Functional Analysis: Use bioinformatics tools to perform pathway analysis and Gene Ontology (GO) enrichment analysis on the list of DEGs to understand the biological processes affected by Cardarine treatment.

References

• 1. A metabolomic study of the PPARδ agonist GW501516 for enhancing running endurance in Kunming mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Getting Started in Gene Expression Microarray Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microarray data analysis to identify differentially expressed genes and biological pathways associated with asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The Effect of PPARα, PPARδ, PPARγ, and PPARpan Agonists on Body Weight, Body Mass, and Serum Lipid Profiles in Diet-Induced Obese AKR/J Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Gene expression profiling of potential peroxisome proliferator-activated receptor (PPAR) target genes in human hepatoblastoma cell lines inducibly expressing different PPAR isoforms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regulating PPARδ signaling as a potential therapeutic strategy for skeletal muscle disorders in heart failure - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Lipid Metabolism in Hepatocytes Using Cardarine (GW501516)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cardarine, also known as GW501516, is a potent and selective peroxisome proliferator-activated receptor delta (PPARδ) agonist. PPARδ is a nuclear receptor that plays a crucial role in the regulation of lipid metabolism, particularly in metabolically active tissues such as the liver.[1][2] Activation of PPARδ by Cardarine initiates a cascade of transcriptional changes that collectively shift the energy preference of hepatocytes from glucose to fatty acids, thereby promoting fatty acid oxidation and reducing lipid accumulation.[1][3] This makes Cardarine a valuable pharmacological tool for in vitro studies aimed at understanding the molecular mechanisms governing hepatic lipid homeostasis and for screening potential therapeutic agents for metabolic disorders like non-alcoholic fatty liver disease (NAFLD).

These application notes provide detailed protocols for utilizing Cardarine to study its effects on lipid metabolism in cultured hepatocytes. The methodologies cover the assessment of lipid accumulation, fatty acid uptake, and the analysis of key signaling pathways and gene expression involved in lipid metabolism.

Mechanism of Action: The Cardarine Signaling Pathway in Hepatocytes

Cardarine exerts its effects on hepatic lipid metabolism primarily through the activation of the PPARδ signaling pathway. This pathway involves several key downstream effectors, including AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptor-gamma coactivator 1-alpha (PGC-1α).

• PPARδ Activation: Cardarine binds to and activates PPARδ, which then forms a heterodimer with the retinoid X receptor (RXR). This complex binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes.

• AMPK Activation: Cardarine has been shown to prevent the reduction in AMPK phosphorylation, a key sensor of cellular energy status.[4][5] Activated AMPK promotes catabolic pathways, such as fatty acid oxidation, while inhibiting anabolic processes like lipogenesis.

• PGC-1α Coactivation: PPARδ activation leads to the recruitment of the transcriptional coactivator PGC-1α.[4] PGC-1α is a master regulator of mitochondrial biogenesis and fatty acid oxidation. The PPARδ/PGC-1α complex enhances the expression of genes involved in the uptake and beta-oxidation of fatty acids.[4]

This signaling cascade ultimately leads to an increase in the expression of genes that regulate fatty acid transport and oxidation, and a decrease in the expression of genes involved in lipogenesis, thereby reducing overall lipid accumulation in hepatocytes.[1][5]

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Cardarine Signaling Pathway in Hepatocytes

Data Presentation

The following tables summarize the quantitative effects of Cardarine on gene expression and lipid accumulation in hepatocytes based on published literature.

Table 1: Effect of Cardarine on the Expression of Genes Involved in Lipid Metabolism in Hepatocytes

Gene	Function	Cell Type/Model	Cardarine Concentration	Treatment Duration	Fold Change vs. Control	Reference
CPT1 (Carnitine Palmitoyltransferase 1)	Rate-limiting enzyme in fatty acid oxidation	C2C12 myotubes (surrogate for hepatocytes)	5 µM	16 hours	2.4-fold increase	[6]
PDK4 (Pyruvate Dehydrogenase Kinase 4)	Inhibits glucose oxidation, promotes fatty acid oxidation	C2C12 myotubes (surrogate for hepatocytes)	5 µM	16 hours	3.3-fold increase	[6]
SREBP-1c (Sterol Regulatory Element-Binding Protein 1c)	Master regulator of lipogenesis	Rat model of NAFLD	Not specified	Not specified	Restored to normal levels	[1]
PGC-1α (Peroxisome Proliferator-Activated Receptor Gamma Coactivator 1-alpha)	Transcriptional coactivator for fatty acid oxidation	Liver of high-fat diet-fed mice	Not specified	Not specified	Prevented reduction	[4]

Table 2: Quantitative Analysis of Cardarine's Effect on Lipid Accumulation in Hepatocytes (Oil Red O Staining)

Cell Line	Treatment Conditions	Cardarine Concentration	Duration	Method of Quantification	Result	Reference
HepG2	Free fatty acid-induced lipid accumulation	1-50 µM	24 hours	Eluate absorbance normalized to cell number	Dose-dependent decrease in lipid accumulation	[7]
Primary Murine Hepatocytes	Palmitate-induced lipid accumulation	3 µM	24 hours	Stained area per cell	Significant reduction in lipid droplets	[8]
HepG2	Oleic acid/palmitic acid-induced steatosis	Not specified	Not specified	Absorbance measurement at 510 nm	Significant decrease in lipid accumulation	[9]

Experimental Protocols

The following are detailed protocols for key experiments to assess the effect of Cardarine on hepatocyte lipid metabolism.

dot graph LR; rankdir=LR; node [shape=box, style="filled", margin=0.1, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, fontcolor="#5F6368"];

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Experimental Workflow

Assessment of Lipid Accumulation by Oil Red O Staining

This protocol allows for the visualization and quantification of neutral lipid droplets within cultured hepatocytes.

Materials:

• Hepatocytes (e.g., HepG2 cell line or primary hepatocytes)

• 24-well culture plates

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 60% Isopropanol (B130326)

• Oil Red O staining solution (0.5% w/v in isopropanol, diluted with water)

• Hematoxylin (B73222) solution (for counterstaining nuclei)

• Microscope

Protocol:

• Cell Seeding: Seed hepatocytes in 24-well plates at an appropriate density and allow them to adhere overnight.

• Induction of Lipid Accumulation (Optional): To model steatosis, cells can be incubated with a free fatty acid solution (e.g., a 2:1 mixture of oleic acid and palmitic acid complexed to BSA) for 24 hours.

• Cardarine Treatment: Treat the cells with various concentrations of Cardarine (e.g., 1-10 µM) for a specified duration (e.g., 24-48 hours). Include a vehicle control (e.g., DMSO).

• Fixation:

  • Aspirate the culture medium and wash the cells twice with PBS.

  • Add 500 µL of 4% PFA to each well and incubate for 30 minutes at room temperature.

  • Aspirate the PFA and wash the cells twice with distilled water.

• Staining:

  • Add 500 µL of 60% isopropanol to each well and incubate for 5 minutes.

  • Aspirate the isopropanol and let the wells air dry completely.

  • Add 500 µL of Oil Red O working solution to each well and incubate for 15-30 minutes at room temperature.

  • Aspirate the Oil Red O solution and wash the cells 3-4 times with distilled water.

• Counterstaining (Optional):

  • Add 300 µL of hematoxylin solution to each well and incubate for 1 minute.

  • Aspirate the hematoxylin and wash the cells thoroughly with distilled water.

• Visualization and Quantification:

  • Add PBS to the wells to prevent drying and visualize the cells under a microscope. Lipid droplets will appear as red-orange spheres.

  • For quantification, after washing, the stained lipid droplets can be eluted with 100% isopropanol, and the absorbance of the eluate can be measured at approximately 510 nm using a plate reader.[10]

Fatty Acid Uptake Assay

This assay measures the ability of hepatocytes to take up fatty acids from the extracellular environment.

Materials:

• Hepatocytes

• 96-well black, clear-bottom plates

• Fluorescently labeled fatty acid analog (e.g., BODIPY-C12)

• Assay buffer (e.g., HBSS with 0.2% fatty acid-free BSA)

• Fluorescence plate reader

Protocol:

• Cell Seeding: Seed hepatocytes in a 96-well black, clear-bottom plate and allow them to adhere.

• Cardarine Treatment: Treat the cells with Cardarine at desired concentrations for the appropriate time.

• Assay Initiation:

  • Wash the cells with assay buffer.

  • Add the fluorescently labeled fatty acid analog, diluted in assay buffer, to each well.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 15-60 minutes).

• Measurement:

  • Measure the fluorescence intensity using a plate reader with appropriate excitation and emission wavelengths (e.g., ~485 nm excitation and ~515 nm emission for BODIPY).

  • An increase in fluorescence intensity within the cells indicates an increase in fatty acid uptake.

Gene Expression Analysis by Quantitative PCR (qPCR)

This protocol is used to quantify the changes in mRNA levels of key genes involved in lipid metabolism.

Materials:

• Hepatocytes treated with Cardarine

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for target genes (e.g., CPT1, PDK4, SREBP-1c, PPARD, PPARGC1A) and a housekeeping gene (e.g., GAPDH, ACTB)

• qPCR instrument

Protocol:

• RNA Extraction: Following Cardarine treatment, lyse the cells and extract total RNA using a commercially available kit according to the manufacturer's instructions.

• cDNA Synthesis: Reverse transcribe the extracted RNA into cDNA using a cDNA synthesis kit.

• qPCR Reaction:

  • Prepare the qPCR reaction mixture containing the cDNA template, forward and reverse primers for the target and housekeeping genes, and the qPCR master mix.

  • Perform the qPCR reaction in a real-time PCR instrument.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene.

  • Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target genes to the housekeeping gene.

Protein Analysis by Western Blotting

This technique is used to detect and quantify the levels of specific proteins and their phosphorylation status.

Materials:

• Hepatocytes treated with Cardarine

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PPARδ, anti-phospho-AMPK, anti-AMPK, anti-PGC-1α, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Protein Extraction: Lyse the Cardarine-treated hepatocytes with lysis buffer, and determine the protein concentration using a protein assay.

• SDS-PAGE: Denature the protein lysates and separate them by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate it with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add the chemiluminescent substrate.

• Imaging and Quantification: Capture the chemiluminescent signal using an imaging system. Quantify the band intensities using densitometry software and normalize to a loading control like β-actin.

Conclusion

Cardarine is a powerful tool for investigating the intricate mechanisms of hepatic lipid metabolism. By employing the protocols outlined in these application notes, researchers can effectively study the impact of PPARδ activation on lipid accumulation, fatty acid uptake, and the expression of key regulatory genes and proteins in hepatocytes. These studies will contribute to a deeper understanding of liver physiology and may aid in the development of novel therapeutics for metabolic diseases.

References

• 1. Treatment with PPARδ agonist alleviates non-alcoholic fatty liver disease by modulating glucose and fatty acid metabolic enzymes in a rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A metabolomic study of the PPARδ agonist GW501516 for enhancing running endurance in Kunming mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The PPARβ/δ activator GW501516 prevents the down-regulation of AMPK caused by a high-fat diet in liver and amplifies the PGC-1α-Lipin 1-PPARα pathway leading to increased fatty acid oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Short-term administration of GW501516 improves inflammatory state in white adipose tissue and liver damage in high-fructose-fed mice through modulation of the renin-angiotensin system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Quantitative assessment of adipocyte differentiation in cell culture - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for Assessing Mitochondrial Function Post-GW501516 Treatment

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

GW501516, also known as Cardarine, is a potent and selective peroxisome proliferator-activated receptor delta (PPARδ) agonist.[1] Activation of PPARδ by GW501516 plays a crucial role in regulating fatty acid metabolism and energy homeostasis.[2] Notably, GW501516 stimulates mitochondrial biogenesis and enhances fatty acid oxidation in skeletal muscle and other metabolically active tissues.[2][3][4] These effects are primarily mediated through the upregulation of the transcriptional coactivator PGC-1α and its downstream targets, which orchestrate the expression of genes involved in mitochondrial respiration and biogenesis.[5][6]

This document provides a comprehensive set of protocols for assessing the impact of GW501516 treatment on mitochondrial function. The methodologies detailed below are intended to guide researchers in quantifying key bioenergetic parameters, providing a robust framework for investigating the metabolic effects of this compound in various cellular and tissue models.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway activated by GW501516 leading to enhanced mitochondrial function and a general experimental workflow for its assessment.

Caption: GW501516 signaling pathway for mitochondrial biogenesis.

Caption: Experimental workflow for assessing mitochondrial function.

Data Presentation

The following table summarizes quantitative data from a study investigating the effects of GW501516 on mitochondrial function in C2C12 myotubes.

Table 1: Effect of GW501516 on Mitochondrial Oxygen Consumption Rate (OCR) in C2C12 Myotubes

Parameter	Treatment Group	OCR (pmol/min)	Fold Change vs. Control
Basal Respiration	Control	100 ± 5	-
GW501516 (1 µM, 24h)	125 ± 7	1.25
Maximal Respiration	Control	200 ± 12	-
GW501516 (1 µM, 24h)	280 ± 15	1.40
ATP Production	Control	80 ± 4	-
GW501516 (1 µM, 24h)	100 ± 6	1.25
Proton Leak	Control	20 ± 2	-
GW501516 (1 µM, 24h)	25 ± 3	1.25
Spare Respiratory Capacity	Control	100 ± 10	-
GW501516 (1 µM, 24h)	155 ± 12	1.55

Data are presented as mean ± SEM. Data are adapted from a study by Rivera et al. (2023) where C2C12 myotubes were treated with 1 µM GW501516 for 24 hours.[7] Basal and peak mitochondrial metabolism were significantly increased following treatment.[3]

Experimental Protocols

High-Resolution Respirometry using Seahorse XF Analyzer

This protocol measures the oxygen consumption rate (OCR), a key indicator of mitochondrial respiration, in live cells. The Seahorse XF Cell Mito Stress Test is used to assess various parameters of mitochondrial function.[8][9][10]

Materials:

• Seahorse XF Analyzer (e.g., XF96 or XF24)[11]

• Seahorse XF Cell Culture Microplates[11]

• Seahorse XF Calibrant

• Culture medium appropriate for the cell line

• GW501516

• Seahorse XF Cell Mito Stress Test Kit (containing Oligomycin, FCCP, and Rotenone/Antimycin A)[8][9]

Protocol:

• Cell Seeding: The day before the assay, seed cells into a Seahorse XF cell culture microplate at a pre-determined optimal density and allow them to adhere overnight.

• GW501516 Treatment: On the day of the assay, treat the cells with the desired concentration of GW501516 (e.g., 1 µM) or vehicle control for the specified duration (e.g., 24 hours).[3]

• Assay Medium: One hour before the assay, remove the culture medium and replace it with pre-warmed Seahorse XF Assay Medium supplemented with substrates (e.g., glucose, pyruvate, glutamine). Incubate the plate at 37°C in a non-CO2 incubator for 1 hour.

• Instrument Setup: Hydrate the sensor cartridge with Seahorse XF Calibrant and incubate at 37°C in a non-CO2 incubator. Load the injection ports of the sensor cartridge with Oligomycin, FCCP, and Rotenone/Antimycin A.

• Data Acquisition: Calibrate the Seahorse XF Analyzer. After calibration, replace the calibrant plate with the cell culture plate and initiate the assay. The instrument will measure basal OCR, followed by sequential injections of the mitochondrial inhibitors to determine ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.[12]

• Data Analysis: After the assay, normalize the OCR data to cell number or protein concentration. Calculate the key parameters of mitochondrial function as described in Table 1.

Mitochondrial Membrane Potential (ΔΨm) Assay

This protocol assesses the mitochondrial membrane potential, a critical indicator of mitochondrial health. Tetramethylrhodamine, Ethyl Ester (TMRE) is a cell-permeant, cationic fluorescent dye that accumulates in active mitochondria with intact membrane potentials.[13] A decrease in TMRE fluorescence indicates mitochondrial depolarization.

Materials:

• Fluorescence microscope or plate reader

• Cells cultured on glass-bottom dishes or black-walled microplates

• TMRE stock solution (e.g., 1 mM in DMSO)

• FCCP (carbonyl cyanide-p-trifluoromethoxyphenylhydrazone) as a positive control for depolarization

• Hank's Balanced Salt Solution (HBSS) or other suitable buffer

Protocol:

• Cell Preparation: Culture and treat cells with GW501516 or vehicle control as described in the previous protocol.

• TMRE Staining: Prepare a working solution of TMRE (e.g., 100 nM) in pre-warmed culture medium or HBSS. Remove the culture medium from the cells and add the TMRE working solution.

• Incubation: Incubate the cells for 20-30 minutes at 37°C, protected from light.

• Washing: Gently wash the cells twice with pre-warmed HBSS or medium to remove excess dye.

• Positive Control: For a positive control, treat a set of cells with FCCP (e.g., 10 µM) for 5-10 minutes to induce mitochondrial depolarization.

• Imaging/Fluorescence Measurement: Immediately acquire images using a fluorescence microscope (with appropriate filters for rhodamine) or measure the fluorescence intensity using a microplate reader (Excitation/Emission ~549/575 nm).

• Data Analysis: Quantify the mean fluorescence intensity per cell or per well. Compare the TMRE fluorescence in GW501516-treated cells to the vehicle control. A higher fluorescence intensity suggests a more hyperpolarized mitochondrial membrane.

Measurement of Mitochondrial Reactive Oxygen Species (ROS)

This protocol measures the production of mitochondrial superoxide (B77818), a major reactive oxygen species. MitoSOX™ Red is a fluorescent dye that selectively targets mitochondria and is oxidized by superoxide to exhibit red fluorescence.

Materials:

• Fluorescence microscope or plate reader

• MitoSOX™ Red reagent

• Antimycin A or another complex III inhibitor as a positive control for ROS production

• HBSS or other suitable buffer

Protocol:

• Cell Preparation: Culture and treat cells with GW501516 or vehicle control.

• MitoSOX™ Staining: Prepare a 5 µM working solution of MitoSOX™ Red in warm HBSS. Remove the culture medium, wash the cells with warm HBSS, and add the MitoSOX™ working solution.

• Incubation: Incubate the cells for 10-30 minutes at 37°C, protected from light.

• Washing: Gently wash the cells three times with warm HBSS.

• Positive Control: Treat a set of cells with a known inducer of mitochondrial ROS, such as Antimycin A (e.g., 10 µM), during the last 30 minutes of the GW501516 treatment.

• Imaging/Fluorescence Measurement: Acquire images using a fluorescence microscope or measure fluorescence with a plate reader (Excitation/Emission ~510/580 nm).

• Data Analysis: Quantify the mean red fluorescence intensity. An increase in fluorescence indicates higher levels of mitochondrial superoxide. Note that some studies suggest GW501516 may increase ROS production in certain cell types like hepatocytes.[14]

Citrate (B86180) Synthase Activity Assay

Citrate synthase is a mitochondrial matrix enzyme and its activity is often used as a quantitative marker for mitochondrial content, reflecting changes in mitochondrial biogenesis.[6]

Materials:

• Citrate Synthase Activity Assay Kit (commercially available from various suppliers)[6][15][16]

• Spectrophotometer or microplate reader capable of reading absorbance at 412 nm

• Cell or tissue homogenates

Protocol:

• Sample Preparation: Homogenize cells or tissues treated with GW501516 or vehicle control in the provided ice-cold assay buffer.[16] Centrifuge the homogenate to pellet cellular debris and collect the supernatant containing the mitochondrial fraction.

• Protein Quantification: Determine the protein concentration of the supernatant to normalize the enzyme activity.

• Assay Reaction: Follow the specific instructions of the commercial kit. Typically, this involves adding the sample to a reaction mix containing acetyl-CoA, oxaloacetate, and DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)). Citrate synthase catalyzes the reaction of acetyl-CoA and oxaloacetate to form citrate and Coenzyme A-SH. The released CoA-SH reacts with DTNB to produce a colored product that absorbs light at 412 nm.[15]

• Kinetic Measurement: Measure the increase in absorbance at 412 nm over time using a spectrophotometer.

• Data Analysis: Calculate the rate of the reaction (change in absorbance per minute). Normalize the citrate synthase activity to the total protein concentration of the sample. An increase in citrate synthase activity in GW501516-treated samples would suggest an increase in mitochondrial content.

Western Blot for Markers of Mitochondrial Biogenesis

This protocol is used to assess the protein expression levels of key regulators of mitochondrial biogenesis, such as PGC-1α, NRF-1, and TFAM.[4][8]

Materials:

• Standard Western blotting equipment and reagents (SDS-PAGE gels, transfer apparatus, antibodies, etc.)

• Primary antibodies against PGC-1α, NRF-1, TFAM, and a loading control (e.g., GAPDH or β-actin)

• Secondary antibodies conjugated to HRP or a fluorescent dye

• Chemiluminescence or fluorescence imaging system

Protocol:

• Protein Extraction: Lyse cells or tissues treated with GW501516 or vehicle control in RIPA buffer or a similar lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with the primary antibody of interest (e.g., anti-PGC-1α) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP- or fluorescently-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the intensity of the target protein bands to the loading control. An increase in the expression of PGC-1α, NRF-1, and TFAM would be consistent with GW501516-induced mitochondrial biogenesis.[6]

References

• 1. GW501516 - Wikipedia [en.wikipedia.org]
• 2. scivisionpub.com [scivisionpub.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. PPARδ is an essential transcriptional regulator for mitochondrial protection and biogenesis in adult heart - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PPARβ/δ Agonism with GW501516 Increases Myotube PGC-1α Content and Reduces BCAA Media Content Independent of Changes in BCAA Catabolic Enzyme Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PPAR β/ δ Agonism with GW501516 Increases Myotube PGC-1 α Content and Reduces BCAA Media Content Independent of Changes in BCAA Catabolic Enzyme Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Short-term administration of GW501516 improves inflammatory state in white adipose tissue and liver damage in high-fructose-fed mice through modulation of the renin-angiotensin system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. agilent.com [agilent.com]
• 12. PPARgamma stimulation promotes mitochondrial biogenesis and prevents glucose deprivation-induced neuronal cell loss - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. stratech.co.uk [stratech.co.uk]
• 14. moreplatesmoredates.com [moreplatesmoredates.com]
• 15. Mitochondrial membrane potential probes and the proton gradient: a practical usage guide - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Stabilization protects islet integrity during respirometry in the Oroboros Oxygraph-2K analyzer - PMC [pmc.ncbi.nlm.nih.gov]

Cardarine (GW501516): Application Notes and Protocols for Studying Exercise Mimetic Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cardarine (GW501516) is a potent and selective peroxisome proliferator-activated receptor delta (PPARδ) agonist.[1] It has garnered significant interest in the scientific community for its ability to mimic the effects of endurance exercise, leading to enhanced fatty acid metabolism, increased mitochondrial biogenesis, and improved endurance capacity.[2][3] These properties make Cardarine a valuable pharmacological tool for investigating the molecular pathways that underpin exercise-induced physiological adaptations. This document provides detailed application notes and experimental protocols for researchers studying the exercise mimetic effects of Cardarine.

Mechanism of Action

Cardarine exerts its effects by binding to and activating PPARδ, a nuclear receptor that plays a crucial role in regulating energy homeostasis and lipid metabolism.[4] Upon activation by Cardarine, PPARδ forms a heterodimer with the retinoid X receptor (RXR) and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes. This complex then recruits coactivators, such as PGC-1α, leading to the upregulation of genes involved in fatty acid oxidation, mitochondrial biogenesis, and glucose homeostasis.[1] The activation of this pathway effectively shifts the energy preference of skeletal muscle from glucose to lipids, a hallmark of endurance training.[4][5]

Signaling Pathway

Caption: Cardarine activates PPARδ, leading to the upregulation of genes involved in metabolic pathways.

Quantitative Data from Preclinical Studies

The following table summarizes quantitative data from key preclinical studies investigating the effects of Cardarine.

Parameter	Study 1 (Narkar et al., 2008)	Study 2 (Chen et al., 2015)	Study 3 (Sprecher et al.)
Animal Model	C57BL/6J mice	Kunming mice	Mice
Cardarine Dosage	5 mg/kg/day	Not specified	Not specified
Treatment Duration	4 weeks	3 weeks	Not specified
Administration Route	Oral gavage	Not specified	Not specified
Endurance Increase (Time)	+68% (with training)	Not specified	+60-75%
Endurance Increase (Distance)	+70% (with training)	Increased in both trained and untrained mice	Not specified
Key Molecular Finding	Synergistic effect with exercise training	Increased fatty acid oxidation markers	Not specified

Experimental Protocols

In Vivo Study: Assessing Endurance Effects in Mice

This protocol outlines a typical in vivo experiment to evaluate the effects of Cardarine on endurance performance in mice.

References

• 1. GW501516 - Wikipedia [en.wikipedia.org]
• 2. Pharmacological targeting of exercise adaptations in skeletal muscle: Benefits and pitfalls - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GW501516 (Cardarine): Pharmacological and Clinical Effects | Semantic Scholar [semanticscholar.org]
• 4. scivisionpub.com [scivisionpub.com]
• 5. youtube.com [youtube.com]

Application Notes: GW501516 in Neurodegenerative Disease Models

Introduction

GW501516, also known as Cardarine or Endurobol, is a potent and selective agonist for the peroxisome proliferator-activated receptor delta (PPARδ).[1][2] PPARs are ligand-inducible transcription factors that belong to the nuclear hormone receptor superfamily and play critical roles in regulating lipid metabolism, energy homeostasis, and inflammation.[2][3] GW501516 exhibits high affinity and over 1,000-fold selectivity for PPARδ compared to PPARα and PPARγ.[1] While initially developed for metabolic and cardiovascular diseases, its research was halted due to findings that it caused rapid cancer development in animal studies.[1] Despite this, its potent biological activity has led to its investigation in various preclinical models, including those for neurodegenerative diseases, where it has shown potential neuroprotective effects.[2]

The rationale for applying GW501516 to neurodegenerative disorders stems from the multifaceted nature of these diseases, which often involve neuroinflammation, oxidative stress, mitochondrial dysfunction, and metabolic dysregulation. PPARδ activation has been shown to modulate these pathways, suggesting a potential therapeutic role.[2][4]

Mechanism of Action in Neuroprotection

GW501516 exerts its effects by binding to and activating PPARδ. This ligand-receptor complex then heterodimerizes with the retinoid X receptor (RXR) and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter region of target genes.[5] This action modulates the transcription of genes involved in various cellular processes, leading to its neuroprotective effects through several key mechanisms:

• Anti-Inflammatory Effects: PPARδ activation can suppress inflammatory responses in the brain. For instance, it attenuates neuroinflammation triggered by lipopolysaccharide (LPS) by enhancing the suppressor of cytokine signaling 1 (SOCS1), which in turn inhibits the JAK2/STAT1 signaling pathway.[2][6] It has also been shown to inhibit the TAK1-NFκB pathway, a key inflammatory signaling cascade.[7]

• Suppression of Endoplasmic Reticulum (ER) Stress: In a rat model of Parkinson's disease, GW501516 was shown to protect dopaminergic neurons by suppressing the IRE1α-Caspase-12-mediated ER stress pathway, thereby inhibiting neuronal apoptosis.[8]

• Reduction of Oxidative Stress: GW501516 can prevent the uncoupling of endothelial nitric oxide synthase (eNOS) and upregulate the expression of the antioxidant enzyme CuZn superoxide (B77818) dismutase (CuZn SOD), leading to reduced superoxide anion production and increased nitric oxide (NO) bioavailability in cerebral microvessels.[5][9]

• Regulation of Amyloid-β (Aβ) Generation: In models related to Alzheimer's disease, PPARδ activation has been found to suppress the generation of neurotoxic Aβ by decreasing the expression of beta-secretase 1 (BACE1), the rate-limiting enzyme for Aβ production.[2]

• Regulation of Iron Homeostasis: GW501516 can attenuate neurotoxicity by preventing intracellular iron accumulation and suppressing iron overload-associated generation of reactive oxygen species (ROS), which are key mediators of ferroptotic cell death.[10]

Quantitative Data Summary

The following tables summarize the quantitative findings from key studies on the application of GW501516 in various disease models.

Table 1: Effects of GW501516 in a Rotenone-Induced Parkinson's Disease Rat Model

Parameter Assessed	Model/System	Treatment Protocol	Key Result	Reference
Behavioral Outcomes
Catalepsy	Rotenone-treated Sprague-Dawley rats	Intracerebroventricular infusion	Ameliorated catalepsy symptoms	[8]
Locomotor Activity	Rotenone-treated Sprague-Dawley rats	Intracerebroventricular infusion	Increased locomotor activity in open field test	[8]
Neuroprotection
Dopaminergic Neurons	Rotenone-treated Sprague-Dawley rats	Intracerebroventricular infusion	Partially reversed the loss of dopaminergic neurons	[8]
Biochemical Markers
ER Stress Markers (IRE1α, Caspase-12)	Rotenone-treated Sprague-Dawley rats	Intracerebroventricular infusion	Suppressed the activation of ER stress markers	[8]
Neuronal Apoptosis	Rotenone-treated Sprague-Dawley rats	Intracerebroventricular infusion	Inhibited caspase-12-mediated neuronal apoptosis	[8]

Table 2: Effects of GW501516 on Oxidative Stress and Endothelial Function

Parameter Assessed	Model/System	Treatment Protocol	Key Result	Reference
Oxidative Stress
Superoxide Anion Levels	hph-1 mice cerebral microvessels	Not specified	Attenuated L-NAME-inhibitable superoxide levels	[5][9]
Tetrahydrobiopterin (BH₄) Oxidation	hph-1 mice cerebral microvessels	Not specified	Significantly reduced oxidation of BH₄	[5][9]
Antioxidant Enzyme Expression
CuZn Superoxide Dismutase (SOD)	hph-1 mice cerebral microvessels	Not specified	Selectively increased protein expression	[5]
Catalase	hph-1 mice cerebral microvessels	Not specified	Significantly increased protein expression	[5]
Endothelial Function
Nitrite + Nitrate (NOx) Content	hph-1 mice cerebral microvessels	Not specified	Increased total NOx content, indicating improved NO bioavailability	[5][9]

Table 3: Effects of GW501516 on Cellular Models of Neuroinflammation and Neurotoxicity

Parameter Assessed	Model/System	Treatment Protocol	Key Result	Reference
Neuroinflammation
Glutamate (B1630785) Release	LPS-treated BV-2 microglial cells	1 µM GW501516	Inhibited LPS-induced glutamate release	[6]
ROS Generation	LPS-treated BV-2 microglial cells	1 µM GW501516	Suppressed LPS-induced ROS generation	[6]
Iron Homeostasis
IRP1 mRNA	6-OHDA-treated SH-SY5Y cells	1 µM GW501516 for 8h (pretreatment)	Suppressed 6-OHDA-induced upregulation of IRP1 mRNA	[10]
Intracellular ROS	6-OHDA-treated SH-SY5Y cells	1 µM GW501516 for 8h (pretreatment)	Suppressed 6-OHDA-triggered accumulation of ROS	[10]
Aβ Generation
BACE1 Expression	SH-SY5Y cells	Not specified	Decreased BACE1 expression	[2]
Aβ Generation	SH-SY5Y cells	Not specified	Suppressed the generation of neurotoxic amyloid β	[2]

Signaling Pathways and Visualizations

The neuroprotective effects of GW501516 are mediated by several interconnected signaling pathways.

1. Suppression of ER Stress in Parkinson's Disease Model

In the context of Parkinson's disease models, GW501516 activates PPARδ, which leads to the suppression of the Endoplasmic Reticulum (ER) stress response. Specifically, it downregulates the inositol-requiring enzyme 1α (IRE1α) and Caspase-12 pathway, which is a key mediator of ER stress-induced apoptosis. This inhibition of apoptosis helps preserve dopaminergic neurons.[8]

GW501516 suppresses ER stress-induced apoptosis.

2. Regulation of Iron Homeostasis and Ferroptosis

GW501516 has been shown to mitigate neurotoxicity by regulating intracellular iron levels.[10] It prevents the accumulation of iron by downregulating Iron Regulatory Protein 1 (IRP1). This action suppresses the generation of reactive oxygen species (ROS) and lipid peroxides associated with iron overload, thereby inhibiting ferroptotic cell death, a form of iron-dependent programmed cell death.[10]

GW501516 prevents ferroptotic cell death.

3. Attenuation of Neuroinflammation

GW501516 demonstrates anti-inflammatory properties in microglial cells by modulating the JAK2/STAT1 pathway. Activation of PPARδ by GW501516 enhances the expression of SOCS1, an endogenous inhibitor of JAK2. This leads to reduced phosphorylation and activation of STAT1, a key transcription factor for pro-inflammatory genes, ultimately suppressing the inflammatory response and associated glutamate release.[2][6]

GW501516 anti-inflammatory signaling cascade.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature, adapted for a laboratory setting.

Protocol 1: Rotenone-Induced Parkinson's Disease Model in Rats

This protocol describes the induction of Parkinson's-like pathology in rats using the neurotoxin rotenone (B1679576) and subsequent treatment with GW501516, based on the methodology described by Zhou et al. (2015).[8]

1. Animal Model Induction: a. Use male Sprague-Dawley rats (220-250g). House them under standard conditions (12h light/dark cycle, food and water ad libitum). b. Anesthetize the rats (e.g., with sodium pentobarbital, 40 mg/kg, i.p.). c. Secure the rat in a stereotaxic apparatus. d. Infuse rotenone (12 μg in 10 μL DMSO) into the right substantia nigra pars compacta (SNpc) using a Hamilton syringe over 5 minutes. Coordinates: AP -5.3 mm, ML +2.0 mm, DV -7.8 mm from bregma. e. Leave the needle in place for 10 minutes post-injection to prevent backflow. f. The contralateral side can be injected with vehicle (DMSO) as a control.

2. GW501516 Administration (Intracerebroventricular Infusion): a. Following rotenone infusion, implant a cannula into the lateral ventricle. Coordinates: AP -0.8 mm, ML +1.5 mm, DV -3.5 mm from bregma. b. Secure the cannula with dental cement. c. Connect the cannula to an osmotic minipump for continuous infusion. d. Infuse GW501516 solution or vehicle. The specific dose and concentration from the cited study would be required for exact replication (e.g., total dose delivered over the study period).[8] Allow animals to recover.

3. Behavioral Testing (2-4 weeks post-lesion): a. Catalepsy Test: Place the rat's forepaws on a horizontal bar (9 cm high). Measure the time until the rat removes both paws. A cut-off time (e.g., 180 seconds) should be set. b. Open Field Test: Place the rat in the center of an open field arena (e.g., 100 cm x 100 cm). Record locomotor activity (e.g., total distance traveled, rearing frequency) for a set duration (e.g., 5-10 minutes) using an automated tracking system.

4. Biochemical and Histological Analysis: a. At the end of the experiment, euthanize the animals and perfuse transcardially with saline followed by 4% paraformaldehyde (for histology) or collect fresh brain tissue (for biochemistry). b. Immunohistochemistry: Process the brains for sectioning. Stain sections with antibodies against Tyrosine Hydroxylase (TH) to visualize dopaminergic neurons and assess neuronal loss. c. Western Blot: Homogenize SNpc tissue. Perform SDS-PAGE and transfer to a membrane. Probe with primary antibodies against ER stress markers (IRE1α, Caspase-12) and a loading control (e.g., β-actin). d. TUNEL Assay: Use a commercial TUNEL kit on brain sections to detect and quantify apoptotic cells according to the manufacturer's instructions.

Workflow for a preclinical GW501516 study.

Protocol 2: In Vitro Microglial Anti-Inflammatory Assay

This protocol outlines a method to assess the anti-inflammatory effects of GW501516 on microglial cells stimulated with LPS, based on methodologies from studies on PPARδ signaling.[6]

1. Cell Culture: a. Culture BV-2 microglial cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. b. Maintain cells in a humidified incubator at 37°C with 5% CO₂. c. Plate cells in appropriate culture plates (e.g., 24-well plates for glutamate assay, 6-well plates for Western blot) and allow them to adhere overnight.

2. Treatment: a. Pre-treat the cells with GW501516 (e.g., 1 µM dissolved in DMSO) or vehicle (DMSO) for 1 hour. b. Following pre-treatment, add Lipopolysaccharide (LPS) (e.g., 100-600 ng/mL) to the wells to induce an inflammatory response. c. Co-incubate the cells with GW501516 and LPS for the desired time period (e.g., 24 hours).

3. Glutamate Release Assay: a. After incubation, collect the cell culture supernatant. b. Measure the concentration of glutamate in the supernatant using a commercially available glutamate assay kit, following the manufacturer's protocol. The assay is typically based on an enzymatic reaction that produces a colorimetric or fluorometric signal.

4. Reactive Oxygen Species (ROS) Detection: a. After treatment, wash the cells with a serum-free medium. b. Load the cells with a ROS-sensitive fluorescent probe, such as 2′,7′-dichlorofluorescein diacetate (DCF-DA), by incubating them in the dark (e.g., 10 µM DCF-DA for 30 minutes at 37°C). c. Wash the cells to remove the excess probe. d. Measure the fluorescence intensity using a fluorescence microplate reader or visualize using a fluorescence microscope. An increase in fluorescence corresponds to higher ROS levels.

5. Western Blot for Signaling Proteins: a. After treatment, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors. b. Determine protein concentration using a BCA assay. c. Perform Western blot analysis as described in Protocol 1, using antibodies against total and phosphorylated forms of key signaling proteins (e.g., p-STAT1, STAT1, p-JAK2, JAK2) and SOCS1.

References

• 1. GW501516 - Wikipedia [en.wikipedia.org]
• 2. scivisionpub.com [scivisionpub.com]
• 3. GW501516-activated PPARβ/δ promotes liver fibrosis via p38-JNK MAPK-induced hepatic stellate cell proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A metabolomic study of the PPARδ agonist GW501516 for enhancing running endurance in Kunming mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PPARδ agonist GW501516 prevents uncoupling of endothelial nitric oxide synthase in cerebral microvessels of hph-1 mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. GW501516, a PPARδ agonist, ameliorates tubulointerstitial inflammation in proteinuric kidney disease via inhibition of TAK1-NFκB pathway in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. PPARβ/δ Agonist Provides Neuroprotection by Suppression of IRE1α-Caspase-12-Mediated Endoplasmic Reticulum Stress Pathway in the Rotenone Rat Model of Parkinson's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. PPARδ agonist GW501516 prevents uncoupling of endothelial nitric oxide synthase in cerebral microvessels of hph-1 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. PPARδ Activation Mitigates 6-OHDA-Induced Neuronal Damage by Regulating Intracellular Iron Levels - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Cardarine (GW501516) Solubility in Research Buffers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common solubility issues encountered with Cardarine (GW501516) during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Cardarine and what is its primary mechanism of action?

Cardarine, also known as GW501516, is a potent and selective agonist of the Peroxisome Proliferator-Activated Receptor delta (PPARδ).[1][2][3] It is not a Selective Androgen Receptor Modulator (SARM), as it does not act on androgen receptors.[2][3] Its mechanism of action involves binding to the PPARδ receptor, which then forms a heterodimer with the Retinoid X Receptor (RXR). This complex binds to specific DNA regions known as Peroxisome Proliferator Response Elements (PPREs), recruiting coactivators like PGC-1α and modulating the transcription of genes involved in fatty acid oxidation, energy metabolism, and inflammation.[4][5]

Q2: What are the known solubility properties of Cardarine?

Cardarine is a hydrophobic compound with poor solubility in aqueous solutions like Phosphate-Buffered Saline (PBS) and cell culture media. It is, however, soluble in several organic solvents. Researchers should always refer to the manufacturer's product information sheet for batch-specific solubility data.

Q3: Why did my Cardarine solution become cloudy or form a precipitate in my cell culture medium?

Precipitation of Cardarine in aqueous research buffers is a common issue and can be attributed to several factors:

• Poor Aqueous Solubility: Cardarine is inherently hydrophobic and has limited solubility in water-based solutions.

• "Solvent Shock": When a concentrated stock of Cardarine in an organic solvent (like DMSO) is rapidly diluted into an aqueous medium, the abrupt change in solvent polarity can cause the compound to "crash out" of the solution.

• High Final Concentration: Exceeding the solubility limit of Cardarine in the final culture medium will inevitably lead to precipitation.

• Temperature Shifts: Moving media from cold storage to a 37°C incubator can alter the solubility of compounds.[6]

• pH of the Medium: The pH of the cell culture medium can influence the charge and, consequently, the solubility of a compound.[7][8]

• Interaction with Media Components: Cardarine may interact with salts, proteins, or other components in the culture medium, forming insoluble complexes.[9]

Q4: How can I differentiate between Cardarine precipitation and microbial contamination?

While both can cause turbidity, they have distinct characteristics. Chemical precipitates often appear as crystalline structures or a uniform cloudiness under a microscope and are non-motile. Microbial contamination, such as bacteria, may appear as small, dark, motile dots that rapidly increase in number, often accompanied by a drop in the medium's pH (indicated by a color change). Fungal contamination typically presents as filamentous structures.

Data Presentation: Cardarine Solubility

The following table summarizes the solubility of Cardarine in various common laboratory solvents. This data is aggregated from publicly available product information sheets and should be used as a guideline.

Solvent	Approximate Solubility (mg/mL)	Molar Concentration (mM)	Notes
DMSO	~20 - 91 mg/mL	~44 - 200 mM	Use fresh, anhydrous DMSO for best results as moisture can reduce solubility.
Dimethylformamide (DMF)	~25 mg/mL	~55 mM
Ethanol	~12 - 22 mg/mL	~26 - 48 mM	Gentle warming may be required for complete dissolution.
1:2 DMF:PBS (pH 7.2)	~0.5 mg/mL	~1.1 mM	This is an example of a final aqueous buffer concentration. It is recommended not to store aqueous solutions for more than one day.[10]
Water	Insoluble	-	Cardarine is practically insoluble in water.

Note: The molecular weight of Cardarine (C₂₁H₁₈F₃NO₃S₂) is approximately 453.5 g/mol . Concentrations are approximate and can vary between batches and suppliers.

Troubleshooting Guides

This section provides a systematic approach to resolving Cardarine precipitation issues during your experiments.

Issue 1: Immediate Precipitation Upon Dilution into Aqueous Buffer

If you observe immediate cloudiness or precipitate formation when adding your Cardarine stock solution to your research buffer (e.g., PBS, cell culture media), follow these steps:

Troubleshooting Workflow for Immediate Precipitation

Caption: Troubleshooting workflow for immediate precipitation.

Issue 2: Precipitation After Incubation

If your Cardarine solution is initially clear but forms a precipitate after a period of incubation (e.g., hours to days at 37°C), consider the following:

Troubleshooting Workflow for Delayed Precipitation

Caption: Troubleshooting workflow for delayed precipitation.

Experimental Protocols

Protocol 1: Preparation of a Cardarine Stock Solution

This protocol describes the standard method for preparing a concentrated stock solution of Cardarine in an organic solvent.

• Equilibrate: Allow the vial of powdered Cardarine to reach room temperature before opening to prevent moisture condensation.

• Weighing: Aseptically weigh the desired amount of Cardarine powder.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve a high concentration stock (e.g., 20-50 mM).

• Dissolution: Vortex the solution vigorously. If necessary, use a sonicator bath for a few minutes to ensure the compound is completely dissolved. A clear solution with no visible particulates indicates successful dissolution.

• Storage: Aliquot the stock solution into single-use volumes in tightly sealed vials and store at -20°C or -80°C to maintain stability. Avoid repeated freeze-thaw cycles.

Protocol 2: Diluting Cardarine into Cell Culture Media for In Vitro Assays

This protocol provides a best-practice method for diluting the organic stock solution into an aqueous medium to minimize precipitation.

Experimental Workflow for Preparing Working Solution

References

• 1. benchchem.com [benchchem.com]
• 2. predatornutrition.com [predatornutrition.com]
• 3. Cardarine: Benefits, Side Effects, Dosage, and More [healthline.com]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. cusabio.com [cusabio.com]
• 6. benchchem.com [benchchem.com]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]

Technical Support Center: GW501516 (Cardarine) Animal Model Research

This guide provides technical support for researchers utilizing GW501516 (Cardarine) in animal models. The information is structured to help optimize dosage, mitigate toxicity, and troubleshoot common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is GW501516 and its primary mechanism of action?

A1: GW501516, also known as Cardarine, is a potent and selective synthetic agonist for the Peroxisome Proliferator-Activated Receptor delta (PPARδ).[1][2] Its primary mechanism involves binding to and activating the PPARδ nuclear receptor. This activation leads to the formation of a heterodimer with the Retinoid X Receptor (RXR).[3] This complex then binds to specific DNA sequences called Peroxisome Proliferator Response Elements (PPREs), which upregulates the expression of genes crucial for energy metabolism, particularly those involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis.[2][3]

Q2: What are the main research applications of GW501516 in animal models?

A2: In animal models, GW501516 is primarily investigated for its potential to treat metabolic disorders. Research has shown it can improve lipid profiles by increasing high-density lipoprotein (HDL) and lowering triglycerides, protect against diet-induced obesity, and enhance insulin (B600854) sensitivity.[2][4] A significant area of study is its ability to increase running endurance and the proportion of oxidative muscle fibers, effectively mimicking the effects of exercise.[5][6][7]

Q3: What are the most significant safety concerns and toxicities reported in animal studies?

A3: The most critical safety concern, which led to the cessation of its clinical development, is carcinogenesis.[1][2] Long-term studies in both mice and rats at dosages of 3 mg/kg/day and higher showed rapid development of cancerous tumors in multiple organs.[1][8] Other reported toxicities in animal models include potential liver stress or damage and negative effects on bone properties in ovariectomized rats.[9][10][11][12]

Q4: Has GW501516 been approved for human use?

A4: No, GW501516 is not approved for human use. It is classified as a research chemical.[13] Major pharmaceutical development was halted in 2007 after animal studies revealed a significant cancer risk.[1] Consequently, it is banned by the World Anti-Doping Agency (WADA) and is not legally permitted in any medications or supplements.[14][15]

Troubleshooting and Experimental Guides

Dosage and Administration

Q: My research goal is to study metabolic benefits. What is a reasonable dosage range for GW501516 in mice or rats that balances efficacy and toxicity?

A: Selecting a dose requires balancing the desired therapeutic effect against the potential for toxicity. The original carcinogenicity studies used doses that are now considered high. More recent mechanistic and efficacy studies have used lower doses.

• Starting Point: For efficacy studies in mice, a common starting dose is 1-5 mg/kg/day administered via oral gavage.[12][16]

• Context is Critical: The study that identified carcinogenic risk used a dose of 3 mg/kg/day over a long duration (104 weeks).[1][17] For short-term studies (e.g., 3-8 weeks), lower doses are generally used to investigate metabolic effects.[7][16]

• Recommendation: Always begin with a pilot dose-ranging study (e.g., 1, 3, and 5 mg/kg/day) to determine the minimum effective dose for your specific animal model and endpoint. Comprehensive toxicity monitoring should be integrated into your study design.

Toxicity Monitoring

Q: How can I actively monitor for liver toxicity during my GW501516 experiment?

A: Given reports of potential liver stress, proactive monitoring is crucial.

• In-Life Monitoring:

  • General Health: Regularly monitor animal weight, food/water intake, and general appearance (e.g., posture, coat condition). Any adverse change can be an early sign of systemic toxicity.

  • Blood Sampling (Interim): If your protocol allows, perform interim blood draws (e.g., via tail vein) to analyze key liver enzymes.

• Terminal Endpoint Analysis:

  • Histopathology: Harvest the liver, weigh it (to calculate the liver-to-body-weight ratio), and fix portions in 10% neutral buffered formalin for histopathological analysis. This will reveal any cellular damage, fibrosis, or inflammation.[2]

Q: What are the key considerations for assessing the carcinogenic risk in my study protocol?

A: While short-term studies are less likely to induce tumors, a rigorous protocol is essential for due diligence.

• Study Duration: Limit the study duration to the minimum time required to achieve your scientific endpoint. The original cancer findings were from a two-year study.[17]

• Dose Selection: Use the lowest dose demonstrated to be effective in your pilot studies.

• Comprehensive Necropsy: At the end of the study, perform a full gross necropsy on all animals. Carefully examine all major organs for any abnormalities, nodules, or masses.

• Histopathology: Collect a comprehensive set of tissues (including but not limited to the liver, bladder, stomach, lungs, and kidneys) for histopathological examination by a qualified veterinary pathologist.[9] This is the definitive method for identifying pre-neoplastic and neoplastic lesions.

Data Presentation: Dosage and Monitoring

Table 1: Summary of GW501516 Dosages Used in Animal Models

Animal Model	Dosage (mg/kg/day)	Route of Administration	Duration	Key Observed Effects	Reference(s)
Mice & Rats	3 mg/kg/day	Oral	104 weeks	Toxicity: Rapid tumor development in multiple organs.	[1][8]
Kunming Mice	5 mg/kg/day	Oral Gavage	3 weeks	Efficacy: Enhanced running endurance and increased oxidative muscle fibers.	[7]
C57Bl/6 Mice	Not specified	Diet	3 weeks	Efficacy: Reduced inflammation in adipose tissue and liver damage.	[16]
Ovariectomized Rats	1 and 5 mg/kg/day	Oral Gavage	4 months	Toxicity: Negative effects on bone properties at 5 mg/kg. No effect on muscle.	[12]
Obese Rhesus Monkeys	2 mg/kg/day	Not specified	Not specified	Efficacy: Increased HDL and lowered VLDL.	[1]

Table 2: Recommended Toxicity Monitoring Protocol

Potential Toxicity	Monitoring Method	Key Biomarkers / Observations	Recommended Frequency
General Health	Daily Observation	Body weight, food/water consumption, posture, activity level, coat condition.	Daily
Hepatotoxicity	Serum Chemistry	Elevated ALT, AST.	End of study (interim if possible).
Organ Analysis	Increased liver-to-body-weight ratio.	End of study.
Histopathology	Cellular necrosis, inflammation, fibrosis, steatosis.	End of study.
Carcinogenicity	Gross Necropsy	Visual inspection for tumors/nodules in all organs.	End of study.
Histopathology	Microscopic examination of a comprehensive tissue set for neoplastic changes.	End of study.
Nephrotoxicity	Serum Chemistry	Blood Urea Nitrogen (BUN), Creatinine.	End of study.

Experimental Protocols

Protocol: Preparation and Administration of GW501516 via Oral Gavage

• Reagent & Vehicle Preparation:

  • GW501516 is typically a powder. Store it according to the manufacturer's instructions (usually refrigerated and protected from light).

  • A common vehicle for suspension is 0.5% or 1% methylcellulose (B11928114) in sterile water.[12] To prepare, slowly add methylcellulose powder to heated (80-90°C) sterile water while stirring. Once dispersed, cool the solution in an ice bath while continuing to stir until it forms a clear, viscous solution. Store at 4°C.

• Dosing Solution Preparation:

  • Calculate the total amount of GW501516 needed for your study group and a small excess.

  • Weigh the GW501516 powder accurately.

  • Create a homogenous suspension by adding the powder to the chilled methylcellulose vehicle. Use a small magnetic stir bar or vortex vigorously to ensure even distribution. Prepare this solution fresh daily or validate its stability if stored.

• Administration:

  • Before each dosing session, vortex the suspension thoroughly to prevent settling.

  • Accurately weigh each animal to calculate the precise volume to be administered (typically 5-10 mL/kg body weight).

  • Use a proper-sized, ball-tipped gavage needle.

  • Ensure the animal is properly restrained and the needle is inserted gently and correctly into the esophagus to avoid accidental administration into the trachea.

  • Administer the suspension slowly and observe the animal for any immediate signs of distress.

Visualizations: Pathways and Workflows

Caption: Simplified signaling pathway of GW501516 activation of PPARδ.

Caption: Experimental workflow for dose optimization and toxicity screening.

Caption: Logical relationship between GW501516 dosage, effect, and toxicity.

References

• 1. GW501516 - Wikipedia [en.wikipedia.org]
• 2. scivisionpub.com [scivisionpub.com]
• 3. The PPARδ Agonist GW501516 Improves Lipolytic/Lipogenic Balance through CPT1 and PEPCK during the Development of Pre-Implantation Bovine Embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The PPARβ/δ activator GW501516 prevents the down-regulation of AMPK caused by a high-fat diet in liver and amplifies the PGC-1α-Lipin 1-PPARα pathway leading to increased fatty acid oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Regulating PPARδ signaling as a potential therapeutic strategy for skeletal muscle disorders in heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A metabolomic study of the PPARδ agonist GW501516 for enhancing running endurance in Kunming mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cardarine: Benefits, Side Effects, Dosage, and More [healthline.com]
• 9. The side effects of GW-501516_Chemicalbook [chemicalbook.com]
• 10. Cardarine GW501516 SARMs: Cardarine Before & After Results, [globenewswire.com]
• 11. droracle.ai [droracle.ai]
• 12. Effects of the peroxisome proliferator-activated receptor (PPAR)-δ agonist GW501516 on bone and muscle in ovariectomized rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. GW-501516: Benefits, Clinical Applications and Dosage_Chemicalbook [chemicalbook.com]
• 14. What is cardarine or GW1516 and what are its side effects? [healthymale.org.au]
• 15. usada.org [usada.org]
• 16. Short-term administration of GW501516 improves inflammatory state in white adipose tissue and liver damage in high-fructose-fed mice through modulation of the renin-angiotensin system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. predatornutrition.com [predatornutrition.com]

Technical Support Center: Cardarine (GW501516) In Vitro Experiments

Welcome to the technical support center for Cardarine (GW501516) in vitro research. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions encountered during in vitro experiments with Cardarine.

Frequently Asked Questions (FAQs)

Q1: What is Cardarine and what is its primary mechanism of action in vitro?

Cardarine (also known as GW501516) is a potent and selective peroxisome proliferator-activated receptor delta (PPARδ) agonist.[1] In in vitro settings, it activates the PPARδ nuclear receptor, which then forms a heterodimer with the retinoid X receptor (RXR). This complex binds to specific DNA sequences called peroxisome proliferator response elements (PPREs) in the promoter region of target genes, leading to the regulation of their transcription.[1] This signaling pathway is crucial in various cellular processes, including lipid metabolism and inflammation.[1][2]

Q2: What are the best practices for preparing Cardarine solutions for cell culture experiments?

Due to its low aqueous solubility, Cardarine should not be dissolved directly in aqueous buffers or cell culture media.[3] The recommended procedure is to first prepare a concentrated stock solution in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF).[3] This stock solution can then be serially diluted to the final working concentration in the cell culture medium. It is advisable to prepare fresh dilutions for each experiment and avoid storing aqueous solutions of Cardarine for more than a day to prevent precipitation.[3]

Q3: What is a typical effective concentration range for Cardarine in in vitro studies?

The effective concentration of Cardarine can vary significantly depending on the cell line and the specific biological endpoint being investigated. However, based on published studies, a common concentration range for in vitro experiments is between 10 nM and 10 µM. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell model and assay.

Q4: Are there known off-target effects of Cardarine that I should be aware of?

While Cardarine is a selective PPARδ agonist, the possibility of off-target effects should always be considered, especially at higher concentrations. To confirm that the observed effects are PPARδ-mediated, researchers can use a PPARδ antagonist, such as GSK0660, in their experimental setup.[1] Additionally, employing techniques like siRNA-mediated knockdown of PPARδ can help verify the specificity of Cardarine's action.[1]

Troubleshooting Guides

This section addresses common problems that may arise during in vitro experiments with Cardarine.

Problem	Possible Cause(s)	Troubleshooting Steps & Solutions
Inconsistent or no observable effect of Cardarine treatment.	1. Compound Precipitation: Cardarine has poor aqueous solubility and may precipitate out of the cell culture medium. 2. Incorrect Concentration: The concentration used may be too low to elicit a response or too high, leading to cytotoxicity that masks the specific effects. 3. Cell Line Insensitivity: The chosen cell line may have low expression levels of PPARδ. 4. Degraded Compound: Improper storage or handling of the Cardarine stock solution may lead to its degradation.	1. Ensure Proper Solubilization: Prepare a high-concentration stock solution in 100% DMSO and vortex thoroughly. When diluting to the final concentration in media, ensure rapid and thorough mixing. Visually inspect the media for any signs of precipitation. 2. Perform a Dose-Response Curve: Test a wide range of concentrations (e.g., from 1 nM to 100 µM) to identify the optimal working concentration for your specific cell line and endpoint. 3. Verify PPARδ Expression: Confirm the expression of PPARδ in your cell line at the mRNA and/or protein level using qPCR or Western blotting. 4. Proper Storage: Store the solid compound and DMSO stock solutions at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.
High background or inconsistent results in cell viability assays (e.g., MTT, XTT).	1. Solvent Toxicity: The concentration of the vehicle (e.g., DMSO) may be toxic to the cells. 2. Assay Interference: Cardarine or its vehicle might directly react with the assay reagents. 3. Cell Seeding Density: Inconsistent cell numbers across wells can lead to high variability.	1. Optimize Vehicle Concentration: Keep the final DMSO concentration in the culture medium as low as possible (ideally ≤ 0.1%) and include a vehicle-only control group in all experiments. 2. Run a Cell-Free Control: To check for direct interference, add Cardarine to the cell culture medium without cells and perform the assay. If a signal is detected, consider using an alternative viability assay that works on a different principle (e.g., crystal violet staining or a luciferase-based ATP assay). 3. Ensure Consistent Seeding: Use a hemocytometer or an automated cell counter to ensure accurate and consistent cell seeding density in all wells.
Unexpected changes in gene or protein expression.	1. Off-Target Effects: At high concentrations, Cardarine may interact with other cellular targets. 2. Contamination: Mycoplasma or other microbial contamination can alter cellular physiology and gene expression. 3. Serum Variability: Different batches of fetal bovine serum (FBS) can contain varying levels of growth factors and hormones that may influence experimental outcomes.	1. Confirm Specificity: Use a PPARδ antagonist (e.g., GSK0660) or siRNA-mediated knockdown of PPARδ to confirm that the observed changes are dependent on PPARδ activation.[1] 2. Regularly Test for Mycoplasma: Periodically test your cell cultures for mycoplasma contamination. 3. Use a Single Serum Lot: For a series of related experiments, use a single, pre-tested lot of FBS to minimize variability.

Data Presentation

Table 1: Solubility of Cardarine (GW501516)

Solvent	Solubility	Reference(s)
DMSO	~20 mg/mL	[3]
DMF	~25 mg/mL	[3]
Ethanol	~12 mg/mL	[3]
Aqueous Buffers	Sparingly soluble	[3]

Table 2: Examples of Cardarine's In Vitro Effects on Gene Expression

Cell Line	Treatment	Target Gene	Regulation	Fold Change	Reference(s)
Human Macrophages	GW501516 (1 µM)	MCP-1	Down	~50% reduction	[2]
Human Macrophages	GW501516 (1 µM)	IL-1β	Down	~40% reduction	[2]
Mouse Aortas	GW501516	CPT-1	Up	~1.8-fold	[2]

Experimental Protocols

Cardarine Stock and Working Solution Preparation

• Stock Solution (10 mM in DMSO):

  • Weigh out 4.535 mg of Cardarine powder.

  • Dissolve in 1 mL of high-quality, anhydrous DMSO.

  • Vortex thoroughly until the powder is completely dissolved.

  • Aliquot into small, single-use volumes and store at -20°C or -80°C.

• Working Solution Preparation:

  • Thaw a single aliquot of the 10 mM stock solution at room temperature.

  • Perform serial dilutions in your cell culture medium to achieve the desired final concentration. For example, to make a 10 µM working solution, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

  • Mix gently but thoroughly by pipetting before adding to your cells.

MTT Cell Viability Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of Cardarine or vehicle control (DMSO). Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.[4]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[5]

• Absorbance Measurement: Shake the plate for 10-15 minutes to ensure complete dissolution and measure the absorbance at 570 nm using a microplate reader.[5]

Quantitative Real-Time PCR (qPCR) for PPARδ Target Genes

• Cell Treatment and RNA Extraction: Treat cells with Cardarine or vehicle control for the desired time. Lyse the cells and extract total RNA using a commercially available kit.

• cDNA Synthesis: Synthesize first-strand cDNA from the extracted RNA using a reverse transcription kit.

• qPCR Reaction: Set up the qPCR reaction using a suitable qPCR master mix, cDNA template, and primers specific for your PPARδ target genes (e.g., CPT1, PDK4) and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• Data Analysis: Analyze the qPCR data using the comparative CT (ΔΔCT) method to determine the relative fold change in gene expression.

Western Blotting

• Cell Lysis: After treatment with Cardarine, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford protein assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein by boiling in Laemmli sample buffer. Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.[6][7]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[6]

  • Incubate the membrane with a primary antibody specific for your protein of interest overnight at 4°C.[6]

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[6]

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Mandatory Visualizations

References

• 1. scivisionpub.com [scivisionpub.com]
• 2. PPARδ regulates multiple proinflammatory pathways to suppress atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchhub.com [researchhub.com]
• 6. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 7. bio-rad.com [bio-rad.com]

Technical Support Center: Cardarine (GW501516) Experimental Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cardarine (GW501516). The information addresses common inconsistencies observed in experimental outcomes and offers insights into potential contributing factors.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why are there conflicting results regarding the effect of Cardarine on endurance performance?

A1: Inconsistent findings in endurance studies can often be attributed to variations in experimental design. Key factors to consider include:

• Animal Model and Strain: Different rodent strains exhibit significant variations in baseline aerobic capacity and response to exercise mimetics. For instance, one study noted that GW501516 increased running performance in Kunming mice regardless of their training status, a finding that differed from previous studies in C57BL/6J mice where the effect was more pronounced in trained animals.[1]

• Exercise Protocol: The type of endurance test (e.g., treadmill vs. voluntary wheel running) can influence the outcome. Voluntary wheel running is considered more natural for mice and may better reflect their intrinsic running ability.[1]

• Dosage and Duration: The dose-response relationship for Cardarine's effects on endurance is not fully characterized. Shorter-term studies may show different results compared to longer-term administration.

• Combined Interventions: The synergistic effects of Cardarine with exercise training can be significant. Studies combining GW501516 administration with a training regimen have shown more dramatic increases in running endurance.[1][2]

Troubleshooting Tip: When designing an endurance study, carefully select the animal model and exercise protocol based on the specific research question. Ensure consistency in dosage and administration schedule. Consider including both sedentary and exercise-trained groups to elucidate the compound's full effects.

Q2: My results on Cardarine's impact on lipid metabolism are not consistent with published data. What could be the cause?

A2: Discrepancies in the effects of Cardarine on lipid profiles (e.g., triglycerides, HDL, LDL) can arise from several factors:

• Species-Specific Differences: The metabolic response to Cardarine can vary between species. While some studies in rodents have shown significant improvements in lipid profiles, a study in obese rhesus monkeys did not report changes in body weight, although it did show favorable changes in cholesterol levels.

• Dietary Conditions: The composition of the diet fed to animal models (e.g., standard chow vs. high-fat diet) plays a crucial role. The effects of Cardarine on lipid metabolism are often more pronounced in models of diet-induced obesity and dyslipidemia.

• Baseline Metabolic State: The initial metabolic health of the subjects (animal or human) can influence the magnitude of the response. Individuals with pre-existing metabolic syndrome may show more significant changes.

• Dosage: The effects on lipid parameters are likely dose-dependent.

Troubleshooting Tip: Clearly define and control the dietary regimen in your experimental design. Characterize the baseline metabolic phenotype of your animal models. Consider a dose-response study to identify the optimal concentration for observing effects on lipid metabolism.

Q3: I am observing inconsistent anti-inflammatory effects with Cardarine. Why might this be happening?

A3: The anti-inflammatory properties of Cardarine can be complex and context-dependent, leading to variable results.

• Inflammatory Stimulus: The nature of the inflammatory challenge is critical. Cardarine has been shown to inhibit TNFα-induced and FFA-induced inflammation but not albumin-induced inflammation in proximal tubular cells.[3]

• Cell Type and Tissue: The effects can be cell-type specific. For example, in an in vitro model of brain inflammation, GW501516 decreased IFN-γ-induced TNF-α and iNOS but increased IL-6 mRNA expression.[4][5] In contrast, other studies have shown that Cardarine can inhibit IL-6-induced STAT3 activation in human liver cells.[5]

• Signaling Pathway Complexity: Cardarine's anti-inflammatory actions are mediated through multiple pathways, including the repression of NF-κB and the release of the transcriptional repressor BCL-6.[6][7] The net effect can depend on the cellular context and the specific inflammatory signaling pathways that are activated.

Troubleshooting Tip: Carefully select the inflammatory stimulus and the cell or tissue model to match your research question. When analyzing inflammatory markers, consider a broad panel of cytokines and signaling molecules to get a comprehensive picture of the response.

Q4: We are seeing conflicting data on Cardarine's effect on insulin (B600854) sensitivity. What could explain this?

A4: The impact of Cardarine on insulin sensitivity is a notable area of inconsistency, with opposing effects observed in different rodent models.

• Species-Specific Responses: Studies have shown that PPARδ agonists can exacerbate insulin resistance in high-fat-fed rats, in contrast to their beneficial effects in high-fat-fed mice.[8] This highlights a critical species-specific difference in the metabolic response to Cardarine.

• Underlying Mechanism: The differing effects on insulin sensitivity between rats and mice appear to be due to different metabolic responses in skeletal muscle.[8]

Troubleshooting Tip: Be cautious when extrapolating findings on insulin sensitivity from one rodent species to another. If studying insulin resistance, it is crucial to select the animal model that most closely recapitulates the human condition of interest. Consider performing parallel studies in both rats and mice to fully characterize the effects.

Quantitative Data Summary

Table 1: Effects of Cardarine on Endurance Performance in Mice

Study Parameter	Control Group	Cardarine-Treated Group	Percent Change	p-value	Reference
Running Distance (Sedentary)	Untrained Control	750.3 m increase	+68.6%	p < 0.01	[1]
Running Distance (Trained)	Trained Control	744.4 m increase	+31.2%	-	[1]
Blood Glucose (Post-Exercise, Sedentary)	Untrained Control	Higher than control	-	p < 0.01	[1]
Blood Lactate (Post-Exercise, Sedentary)	Untrained Control	Lower than control	-	p < 0.01	[1]

Table 2: Effects of Cardarine on Metabolic Parameters in Humans

Study Parameter	Duration	Dosage	Outcome	Reference
Hepatic Fat Content	2 weeks	10 mg/day	20% reduction	[9]
Fasting Plasma Triglycerides	2 weeks	2.5 or 10 mg/day	Reduced	[10]
Insulin	2 weeks	2.5 or 10 mg/day	11% reduction	[10]
Blood Fats	2 weeks	2.5 or 10 mg/day	23-30% reduction	[10]

Experimental Protocols

Protocol 1: In Vitro Fatty Acid Oxidation Assay

This protocol is a general guideline for measuring fatty acid oxidation in cultured cells treated with Cardarine.

• Cell Culture: Plate cells (e.g., C2C12 myotubes, HepG2 hepatocytes) in a 96-well plate and grow to desired confluency.

• Compound Treatment: Treat cells with Cardarine (GW501516) at various concentrations for a predetermined duration (e.g., 24 hours). Include a vehicle control group.

• Assay Principle: The assay measures the oxygen consumption rate (OCR) as an indicator of mitochondrial respiration fueled by the oxidation of a long-chain fatty acid substrate, typically oleate (B1233923) conjugated to BSA.

• Assay Procedure:

  • Replace the culture medium with a substrate-limited medium.

  • Add the fatty acid substrate (e.g., oleate-BSA conjugate) to the wells.

  • Measure the baseline OCR using a microplate respirometer.

  • Inject inhibitors of fatty acid transport (e.g., etomoxir) to confirm that the measured OCR is due to fatty acid oxidation.

• Data Analysis: Calculate the rate of fatty acid oxidation by subtracting the etomoxir-insensitive OCR from the baseline OCR. Compare the rates between control and Cardarine-treated cells.

Protocol 2: Assessment of Mitochondrial Biogenesis

This protocol outlines key methods to assess changes in mitochondrial content and function following Cardarine treatment.

• Animal Treatment: Administer Cardarine or vehicle to animal models for the desired study duration.

• Tissue Harvesting: Collect tissues of interest (e.g., skeletal muscle, liver).

• Mitochondrial DNA (mtDNA) Quantification:

  • Extract total DNA from the tissue.

  • Perform quantitative PCR (qPCR) to measure the ratio of a mitochondrial-encoded gene (e.g., COX1) to a nuclear-encoded gene (e.g., β-actin). An increase in this ratio indicates an increase in mitochondrial DNA content.

• Gene Expression Analysis:

  • Extract total RNA from the tissue.

  • Perform reverse transcription-quantitative PCR (RT-qPCR) to measure the mRNA levels of key genes involved in mitochondrial biogenesis, such as Ppargc1a (PGC-1α), Nrf1, and Tfam.

• Protein Expression Analysis:

  • Prepare protein lysates from the tissue.

  • Perform Western blotting to measure the protein levels of PGC-1α and mitochondrial protein markers (e.g., subunits of the electron transport chain complexes).

• Histological Analysis:

  • Prepare tissue sections for staining.

  • Perform immunohistochemistry or immunofluorescence for mitochondrial markers (e.g., TOM20).

  • Use specific stains for mitochondrial activity, such as succinate (B1194679) dehydrogenase (SDH) staining.

Visualizations

References

• 1. A metabolomic study of the PPARδ agonist GW501516 for enhancing running endurance in Kunming mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scivisionpub.com [scivisionpub.com]
• 3. What is cardarine or GW1516 and what are its side effects? [healthymale.org.au]
• 4. Effects of the PPAR-beta agonist GW501516 in an in vitro model of brain inflammation and antibody-induced demyelination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The peroxisome proliferator-activated receptor (PPAR) β/δ agonist GW501516 inhibits IL-6-induced signal transducer and activator of transcription 3 (STAT3) activation and insulin resistance in human liver cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Therapeutic potential of GW501516 and the role of Peroxisome proliferator-activated receptor β/δ and B-cell lymphoma 6 in inflammatory signaling in human pancreatic cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PPARδ regulates multiple proinflammatory pathways to suppress atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PPARδ agonists have opposing effects on insulin resistance in high fat-fed rats and mice due to different metabolic responses in muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 9. moreplatesmoredates.com [moreplatesmoredates.com]
• 10. crazybulk.com [crazybulk.com]

How to ensure purity and stability of GW501516 compound

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on ensuring the purity and stability of the GW501516 compound for research and development purposes.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for storing GW501516 to ensure its stability?

A1: To maximize shelf life, GW501516 should be stored as a solid in a cool, dry, and dark environment, ideally at -20°C for long-term storage.[1] For solutions, such as those dissolved in DMSO, it is recommended to store them at -20°C for up to one month or at -80°C for up to one year. Aliquoting the stock solutions is advised to prevent degradation from repeated freeze-thaw cycles.

Q2: What are the common degradation products of GW501516 I should be aware of?

A2: The primary degradation pathway for GW501516 is oxidation of the sulfide (B99878) bridge. This can result in the formation of GW501516 sulfoxide (B87167) and GW501516 sulfone.[2] These oxidized forms are also known major metabolites of the compound.

Q3: How can I assess the purity of my GW501516 sample?

A3: The most common and reliable methods for assessing the purity of GW501516 are High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to confirm the compound's structure and identify impurities.

Q4: My GW501516 solution appears cloudy. What could be the cause?

A4: Cloudiness in a GW501516 solution can indicate several issues. If the compound was recently dissolved, it may not be fully in solution; gentle warming and vortexing can help. Precipitation can also occur if the solution has been stored improperly or if the solvent has evaporated, increasing the concentration beyond its solubility limit. In some cases, the presence of insoluble impurities could be the cause.

Q5: Are there different physical forms of GW501516?

A5: Yes, research has shown that GW501516 can exist in various solid forms, including different polymorphs and solvates.[2][3] These different forms can have varying solubility and stability profiles. It is important to be aware of the specific form of the compound you are working with, as this can impact experimental outcomes.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected peaks in HPLC chromatogram	Presence of impurities from synthesis or degradation products.	1. Analyze the sample using LC-MS to identify the mass of the unknown peaks. Common impurities include starting materials from synthesis and oxidation products (sulfoxide and sulfone).2. If degradation is suspected, perform a forced degradation study (see Experimental Protocols) to confirm the identity of the degradants.3. Ensure proper storage conditions are maintained to prevent further degradation.
Low potency or inconsistent experimental results	Degradation of the compound due to improper storage or handling.	1. Re-evaluate the purity of the compound using a validated HPLC method.2. Prepare fresh solutions from a new stock of the compound that has been stored under recommended conditions (-20°C or -80°C).3. Avoid repeated freeze-thaw cycles by preparing single-use aliquots of your stock solution.
Poor solubility of the compound	Use of an inappropriate solvent or the presence of a less soluble polymorph.	1. GW501516 is soluble in solvents like DMSO, ethanol, and PEG400.[1] Ensure you are using an appropriate solvent for your desired concentration.2. Gentle heating and sonication can aid in dissolution.3. If solubility issues persist, consider the possibility of working with a different polymorph of the compound.
Discoloration of the solid compound (e.g., from white to off-white/yellow)	Potential degradation due to exposure to light, air (oxidation), or heat.	1. While a slight color change to off-white or beige may not significantly impact purity, it is a sign of potential degradation.[1]2. It is recommended to re-test the purity of the material using HPLC.3. Store the compound in an inert atmosphere (e.g., under argon or nitrogen) and protected from light.

Stability of GW501516

Proper storage is critical to maintain the integrity of GW501516. The following table summarizes recommended storage conditions and expected stability.

Form	Storage Condition	Reported Stability
Solid (Powder)	-20°C, protected from light and moisture	≥ 4 years[4]
Solution in DMSO	-20°C	Up to 1 month
Solution in DMSO	-80°C	Up to 1 year

Note: Stability can be affected by the purity of the initial material and the quality of the solvent. It is always recommended to re-qualify the purity of the compound if it has been in storage for an extended period.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)-UV

This protocol provides a general method for the purity assessment of GW501516. It is recommended to validate this method in your laboratory for your specific instrumentation and standards.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-2 min: 20% B

  • 2-15 min: 20% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 20% B

  • 20-25 min: 20% B

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: 210 nm and 318 nm.[4]

• Sample Preparation:

  • Prepare a stock solution of GW501516 in a suitable solvent (e.g., DMSO or Acetonitrile) at a concentration of 1 mg/mL.

  • Dilute the stock solution with the mobile phase to a final concentration of approximately 10-20 µg/mL.

  • Filter the final solution through a 0.22 µm syringe filter before injection.

• Analysis:

  • Inject the prepared sample.

  • The purity is calculated based on the area percentage of the main peak relative to the total peak area in the chromatogram.

Protocol 2: Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol outlines the general procedure for acquiring ¹H NMR spectra to confirm the chemical structure of GW501516.

• Instrumentation: NMR spectrometer (300 MHz or higher is recommended for better resolution).

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) or Deuterated chloroform (B151607) (CDCl₃).

• Sample Preparation:

  • Dissolve 5-10 mg of the GW501516 sample in approximately 0.7 mL of the chosen deuterated solvent in an NMR tube.

  • Ensure the sample is fully dissolved. Gentle vortexing may be required.

• Acquisition Parameters:

  • Acquire a standard ¹H NMR spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 16 or 32 scans).

• Data Analysis:

  • Process the acquired FID (Free Induction Decay) with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz).

  • Perform Fourier transformation, phase correction, and baseline correction.

  • Calibrate the chemical shift scale to the residual solvent peak (DMSO-d₆ at ~2.50 ppm or CDCl₃ at ~7.26 ppm).

  • Compare the obtained spectrum with a reference spectrum of GW501516 to confirm the identity and assess for the presence of any impurities.

Visualizations

GW501516 Quality Control Workflow

Caption: Quality control workflow for GW501516.

GW501516 Signaling Pathway

Caption: PPARδ signaling pathway activated by GW501516.

References

• 1. ≥98% (HPLC), PPARδ agonist, powder | Sigma-Aldrich [sigmaaldrich.com]
• 2. Novel Solid Forms of Cardarine/GW501516 and Their Characterization by X-Ray Diffraction, Thermal, Computational, FTIR, and UV Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Five Novel Polymorphs of Cardarine/GW501516 and Their Characterization by X-ray Diffraction, Computational Methods, Thermal Analysis and a Pharmaceutical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]

Technical Support Center: Addressing Off-Target Effects of Cardarine (GW501516) in Research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cardarine (GW501516). The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

I. Troubleshooting Guides

This section provides guidance on how to address unexpected or off-target effects observed during in vitro and in vivo experiments with Cardarine.

In Vitro Troubleshooting

Question: My cell viability has unexpectedly decreased after treatment with Cardarine. How can I determine if this is an off-target cytotoxic effect?

Answer:

An unexpected decrease in cell viability can be due to either an on-target anti-proliferative effect in certain cancer cell lines or an off-target cytotoxic effect. To distinguish between these, a systematic approach is recommended.

Experimental Workflow for Investigating Decreased Cell Viability:

Caption: Workflow to differentiate off-target cytotoxicity from on-target effects.

Detailed Methodologies:

• MTT Cell Viability Assay: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. A detailed protocol can be found in resources from ATCC and various scientific publications.[1]

• Annexin V/Propidium Iodide (PI) Apoptosis Assay: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Standard protocols are widely available from suppliers of apoptosis detection kits.[2][3][4][5][6]

• Cell Cycle Analysis using Propidium Iodide (PI) Staining: This method uses flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M). Detailed protocols are available from various cell biology resources.[7][8][9][10][11]

Question: I am not observing the expected effect of Cardarine on my target genes or cellular phenotype. What are the possible reasons and how can I troubleshoot this?

Answer:

Several factors can contribute to a lack of response to Cardarine in an experimental setting.

Troubleshooting Workflow for Lack of Effect:

Caption: Troubleshooting workflow for experiments with no observable Cardarine effect.

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the off-target effects of Cardarine.

Question: What are the primary known off-target effects of Cardarine in a research context?

Answer:

The most significant off-target concern associated with Cardarine is its potential to promote cancer development, which was observed in preclinical animal studies and led to the cessation of its clinical development.[9][12][13] Additionally, some studies and anecdotal reports suggest the potential for liver and kidney toxicity, though Cardarine is not generally considered to be directly hepatotoxic at typical research concentrations.

Question: What are the proposed mechanisms behind Cardarine's association with cancer?

Answer:

The relationship between Cardarine and cancer is complex and appears to be context-dependent. While Cardarine has been shown to induce apoptosis (programmed cell death) in some cancer cell lines, such as undifferentiated nasopharyngeal carcinoma and invasive bladder cancer, other studies suggest it may promote the proliferation of certain cancer cells.[14] The pro-carcinogenic effects are thought to be mediated, at least in part, through the activation of PPAR-delta, which can influence pathways involved in cell proliferation and survival.

Signaling Pathways Implicated in Cardarine's Effects on Cancer Cells:

Caption: Simplified signaling pathways influenced by Cardarine in cancer cells.

Question: Is Cardarine hepatotoxic?

Answer:

Cardarine is not typically classified as a directly hepatotoxic compound in the same way as some other drugs. However, there have been reports of elevated liver enzymes (ALT and AST) in some individuals, suggesting a potential for liver strain, particularly at high doses or with prolonged use.[15] The mechanism is not well-defined but could be related to the increased metabolic load on the liver. Researchers should consider monitoring liver enzyme markers in long-term animal studies.

Question: Are there any known PPAR-delta independent off-target effects of Cardarine?

Answer:

The majority of Cardarine's biological effects, both on-target and off-target, are believed to be mediated through its potent agonism of the PPAR-delta receptor.[4] While it is theoretically possible for off-target interactions to occur, especially at high concentrations, there is currently limited direct evidence in the scientific literature to suggest significant, widespread PPAR-delta independent off-target effects. Most observed effects can be traced back to the downstream consequences of PPAR-delta activation.

III. Data Summary

Table 1: Summary of Cardarine (GW501516) Effects on Cell Viability and Proliferation in Different Cancer Cell Lines

Cell Line	Cancer Type	Observed Effect	Cardarine Concentration	Reference
C666-1	Nasopharyngeal Carcinoma	Inhibition of proliferation, induction of apoptosis	10-30 µM	[14]
CNE1	Nasopharyngeal Carcinoma	Minor inhibition of proliferation (at high concentrations)	>100 µM	[14]

Note: This table is intended to be illustrative. Researchers should consult the primary literature for detailed experimental conditions and quantitative data.

IV. Experimental Protocols

1. Western Blot Protocol for Assessing AMPK Pathway Activation

Objective: To determine if Cardarine treatment leads to the phosphorylation (activation) of AMP-activated protein kinase (AMPK).

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-AMPKα (Thr172), anti-total-AMPKα

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells with Cardarine at the desired concentrations and time points. Wash cells with cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE: Denature protein samples and load equal amounts onto an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against phospho-AMPKα overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane, apply the chemiluminescent substrate, and visualize the protein bands using an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody against total AMPKα to normalize for protein loading.

Data Analysis:

Quantify the band intensities using densitometry software. The level of AMPK activation can be expressed as the ratio of phospho-AMPKα to total AMPKα.

Experimental Workflow for Western Blot Analysis:

Caption: Standard workflow for Western blot analysis of AMPK activation.

References

• 1. ahajournals.org [ahajournals.org]
• 2. PPARβ/δ Agonism with GW501516 Increases Myotube PGC-1α Content and Reduces BCAA Media Content Independent of Changes in BCAA Catabolic Enzyme Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. The PPARdelta agonist GW501516 suppresses interleukin-6-mediated hepatocyte acute phase reaction via STAT3 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. behemothlabz.com [behemothlabz.com]
• 8. Cardarine: Benefits, Side Effects, Dosage, and More [healthline.com]
• 9. What is cardarine or GW1516 and what are its side effects? [healthymale.org.au]
• 10. reddit.com [reddit.com]
• 11. mdpi.com [mdpi.com]
• 12. scivisionpub.com [scivisionpub.com]
• 13. GW501516 - Wikipedia [en.wikipedia.org]
• 14. PPARβ/δ Agonist GW501516 Inhibits Tumorigenicity of Undifferentiated Nasopharyngeal Carcinoma in C666-1 Cells by Promoting Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Technical Support Center: Cardarine (GW501516) in Metabolic Research

Disclaimer: Cardarine (GW501516) is a research chemical and is not approved for human consumption. It was removed from clinical trials due to safety concerns, including the rapid development of cancer in animal studies at high doses.[1][2] All research should be conducted with strict adherence to institutional and national guidelines for laboratory animal care and use.

This guide provides technical support for researchers refining Cardarine treatment duration in metabolic studies, offering troubleshooting advice, frequently asked questions, and standardized protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Cardarine in metabolic studies? A1: Cardarine is a potent and selective agonist for the Peroxisome Proliferator-Activated Receptor Delta (PPARδ).[3][4] Activation of PPARδ, a nuclear receptor highly expressed in metabolically active tissues like skeletal muscle and liver, modulates the expression of genes involved in lipid metabolism and energy homeostasis.[5][6] This leads to an increase in fatty acid oxidation, improved insulin (B600854) sensitivity, and a shift in the body's energy preference from glucose to fats, which is a mechanism that can enhance physical endurance.[4][5][7]

Q2: What is a recommended starting treatment duration for a pilot study in rodents? A2: For pilot studies in mice, a treatment duration of 2 to 4 weeks is commonly cited in the literature and is often sufficient to observe significant metabolic effects.[5][7] For instance, a 3-week treatment in mice has been shown to increase running endurance and promote mitochondrial fatty acid oxidation.[7] A 21-day study also demonstrated improved fatty acid metabolism.[8] This duration allows for the detection of initial efficacy without committing to longer-term studies, which carry greater logistical and animal welfare considerations.

Q3: How do short-term versus long-term Cardarine treatments differ in their observed metabolic effects? A3: Short-term studies (2-4 weeks) are typically sufficient to demonstrate Cardarine's effects on endurance and key metabolic markers like blood lipids.[3][5][9] Longer-term studies (8-12 weeks) may be necessary to investigate chronic adaptations, such as changes in muscle fiber type, sustained improvements in insulin resistance, and potential effects on atherosclerosis.[3][10][11] However, longer durations also necessitate careful monitoring for adverse effects, given the safety concerns raised in early preclinical toxicology studies.[2]

Q4: What are the critical safety considerations when designing a study with Cardarine? A4: The primary safety concern, which led to the halt of its clinical development, is its potential to accelerate cancer growth, as observed in long-term, high-dose rodent studies.[1][2] Researchers must carefully justify the dose and duration of their experiments. It is crucial to include comprehensive endpoint analyses, such as histopathology of key organs (liver, bladder, stomach), to monitor for any neoplastic changes.[12] Some studies have also suggested potential for liver and brain cell damage with long-term use.[12]

Troubleshooting Guide

Q: We are not observing the expected increase in endurance or fatty acid oxidation in our mouse model. What should we check? A: Several factors could be at play:

• Compound Purity and Stability: Verify the purity of your GW501516 compound via third-party analysis. Ensure it has been stored correctly (typically protected from light in a cool, dry place) and that the vehicle solution is appropriate and freshly prepared.

• Dosing and Administration: Double-check dose calculations and the consistency of administration (e.g., oral gavage technique). The timing of the dose relative to exercise or metabolic testing can also be critical; some protocols administer the dose 30-45 minutes before a workout.[8]

• Diet and Acclimatization: The metabolic state of the animal model is crucial. A high-fat diet may be required to unmask the benefits of Cardarine on dyslipidemia and insulin resistance.[13] Ensure animals have been properly acclimatized to handling and experimental procedures (like treadmill running) to reduce stress-induced variability.[7]

• Underlying Model: The genetic background of the mouse strain can influence its response to PPARδ activation.[5]

Q: Our results show high variability in metabolic markers (e.g., blood glucose, lipids) within the treatment group. How can we reduce this? A: High variability can obscure true treatment effects. Consider the following:

• Standardize Feeding Times: Ensure all animals have the same access to food and that sample collection is performed at the same time point in the diurnal cycle to minimize variations due to circadian rhythms.

• Control for Exercise: Cardarine can work synergistically with exercise.[5] If exercise is not a planned part of the study, ensure that animal activity levels are consistent across cages. Uncontrolled, spontaneous activity can impact metabolic outcomes.

• Increase Sample Size: If variability remains high despite controls, a power analysis may indicate the need for a larger cohort of animals to achieve statistical significance.

Data Presentation: Summary of Treatment Durations

Table 1: Cardarine Treatment Duration and Effects in Preclinical Models

Species	Dose	Duration	Key Metabolic Outcomes	Citation(s)
Mice	5 mg/kg/day	3 weeks	Increased running endurance; promoted mitochondrial fatty acid oxidation.	[7]
Mice	Not Specified	3 weeks	Reduced inflammation and liver damage in high-fructose-fed mice.	[10]
Mice	Not Specified	4 weeks	Increased running time and distance (when combined with exercise).	[5]
Mice	Not Specified	8 weeks	Significantly reduced vascular lesions in apoE-/- mice.	[3]

| Rhesus Monkeys | Not Specified | 2 months | Reduced fat mass and improved glucose tolerance in obese subjects. |[13] |

Table 2: Cardarine Dosing and Duration in Limited Human Studies

Population	Dose	Duration	Key Metabolic Outcomes	Citation(s)
Healthy Volunteers	2.5 - 10 mg/day	2 weeks	Increased HDL cholesterol; reduced blood triglycerides.	[1][9]
Healthy Men	10 mg/day	12-14 days	Ameliorated multiple features of metabolic syndrome; increased fatty acid oxidation.	[9]
Patients with High Cholesterol	2.5, 5.0, or 10 mg/day	12 weeks	Significant positive change in HDL and LDL cholesterol.	[13]

| Healthy Men | 10 mg/day | 12 weeks | 1.3 kg increase in lean mass observed. |[3] |

Experimental Protocols

Protocol: Determining Optimal Short-Term Treatment Duration in a Mouse Model

This protocol outlines a method to assess the impact of a 2-week vs. 4-week Cardarine treatment on metabolic parameters.

• Animal Model & Acclimatization:

  • Species/Strain: C57BL/6J mice, a common background for metabolic studies.

  • Diet: Induce a metabolic syndrome phenotype with a high-fat diet (e.g., 60% kcal from fat) for 8-12 weeks prior to treatment.

  • Acclimatization: Acclimate mice to single housing and handling for 1 week. For endurance studies, acclimate them to treadmill running for 20 minutes every other day at a moderate speed (e.g., 15 m/min) for 1 week before the experiment begins.[7]

• Experimental Groups (n=10-12 per group):

  • Group 1: Vehicle Control (2 weeks)

  • Group 2: Cardarine (5 mg/kg/day) (2 weeks)

  • Group 3: Vehicle Control (4 weeks)

  • Group 4: Cardarine (5 mg/kg/day) (4 weeks)

• Cardarine Administration:

  • Preparation: Prepare Cardarine in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

  • Administration: Administer daily via oral gavage at the same time each day.

• In-Life Measurements:

  • Body Weight & Food Intake: Measure daily or 3 times per week.

  • Fasting Blood Glucose: Measure weekly from tail vein blood after a 6-hour fast.

  • Endurance Test: At the end of the 2-week and 4-week periods, perform an exhaustive treadmill test. The protocol typically involves a gradual increase in speed or incline until the mouse reaches exhaustion (defined as remaining on the shock grid for 5-10 seconds).

• Terminal Procedures & Analysis:

  • Sample Collection: At the study endpoint, collect terminal blood via cardiac puncture for analysis of lipids (triglycerides, HDL, LDL) and insulin.

  • Tissue Harvesting: Harvest key metabolic tissues such as the liver, epididymal white adipose tissue (eWAT), and skeletal muscle (e.g., gastrocnemius). Flash-freeze in liquid nitrogen for gene expression analysis (e.g., qPCR for PPARδ target genes like CPT1b) or fix for histology.[7]

Visualizations

Signaling Pathways and Workflows

Caption: Cardarine activates the PPARδ/RXR pathway, modulating gene expression to enhance fat oxidation.

Caption: Workflow for a Cardarine study, from animal acclimatization to final data analysis.

Caption: A decision tree for troubleshooting common issues in Cardarine metabolic experiments.

References

• 1. Cardarine: Benefits, Side Effects, Dosage, and More [healthline.com]
• 2. What is cardarine or GW1516 and what are its side effects? [healthymale.org.au]
• 3. insidebodybuilding.com [insidebodybuilding.com]
• 4. affordablenutrition.co.uk [affordablenutrition.co.uk]
• 5. scivisionpub.com [scivisionpub.com]
• 6. big-green-gathering.com [big-green-gathering.com]
• 7. A metabolomic study of the PPARδ agonist GW501516 for enhancing running endurance in Kunming mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. swolverine.com [swolverine.com]
• 9. researchgate.net [researchgate.net]
• 10. Short-term administration of GW501516 improves inflammatory state in white adipose tissue and liver damage in high-fructose-fed mice through modulation of the renin-angiotensin system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. PPARδ regulates multiple proinflammatory pathways to suppress atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The side effects of GW-501516_Chemicalbook [chemicalbook.com]
• 13. paradigmpeptides.com [paradigmpeptides.com]

Technical Support Center: Improving the Bioavailability of GW501516 in Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the bioavailability of the peroxisome proliferator-activated receptor delta (PPARδ) agonist, GW501516, in animal studies. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Troubleshooting Guide

Formulation and Administration

Q1: I am having trouble dissolving GW501516 for oral administration. What are the recommended vehicles?

A1: GW501516 is a poorly water-soluble compound. Direct dissolution in aqueous vehicles is often challenging. A common and effective approach is to prepare a suspension. Methylcellulose (B11928114) (e.g., 0.5% or 1% w/v in water) is a frequently used vehicle for oral gavage of insoluble compounds in rodent studies.[1] Alternatively, formulating GW501516 in a lipid-based system, such as a self-emulsifying drug delivery system (SEDDS), can enhance its solubility and absorption.[2][3]

Q2: My GW501516 suspension appears to be unstable, with the compound settling out quickly. How can I improve this?

A2: To improve the stability of your suspension, ensure you are using a sufficient concentration of the suspending agent (e.g., methylcellulose) and that it is properly hydrated. It is also crucial to reduce the particle size of the GW501516 powder through micronization before suspension. Consistent and vigorous mixing, such as vortexing or sonicating, immediately before each administration is essential to ensure a homogenous dose is delivered.

Q3: I am observing high variability in my pharmacokinetic data between animals. What could be the cause?

A3: High variability in pharmacokinetic data can stem from several factors. Inconsistent administration technique, particularly with oral gavage, is a common culprit. Ensure all personnel are thoroughly trained and follow a standardized procedure. Variability in the formulation, such as inconsistent particle size or incomplete suspension, can also lead to differing absorption rates. Additionally, physiological differences between animals, including food intake and stress levels, can impact bioavailability.

Oral Gavage Issues

Q4: Some of my animals are showing signs of distress after oral gavage. What are the best practices to minimize this?

A4: To minimize animal distress during oral gavage, it is critical to use the correct technique and equipment. Use a flexible plastic or ball-tipped stainless steel gavage needle of the appropriate size for the animal.[4][5] Ensure the animal is properly restrained to prevent movement and injury. The needle should be inserted gently along the roof of the mouth and advanced into the esophagus without force.[6][7] Administer the substance slowly to prevent regurgitation and aspiration.[7] If you encounter resistance, do not force the needle; withdraw and attempt again.[5][7]

Q5: I suspect I may have accidentally administered the compound into the trachea. What are the signs and what should I do?

A5: Signs of tracheal administration include coughing, gasping for air, and fluid bubbling from the nose.[4] If this occurs, immediately withdraw the needle and turn the animal's head downwards to allow any fluid to drain.[7] Closely monitor the animal for respiratory distress. If severe distress is observed, euthanasia may be necessary as per institutional guidelines.[6] It is not recommended to re-dose an animal after suspected tracheal administration.[7]

Frequently Asked Questions (FAQs)

General Information

Q1: What is the mechanism of action of GW501516?

A1: GW501516 is a potent and selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ).[8][9] Upon binding to PPARδ, it forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to PPAR response elements (PPREs) on the DNA, leading to the upregulation of genes involved in fatty acid metabolism, mitochondrial respiration, and energy expenditure.[6][7][8]

Q2: What are the known downstream target genes of GW501516?

A2: Activation of PPARδ by GW501516 has been shown to increase the expression of several genes involved in lipid catabolism. These include carnitine palmitoyltransferase-1 (CPT-1), acyl-CoA oxidase (ACOX), pyruvate (B1213749) dehydrogenase kinase 4 (PDK4), and uncoupling proteins (UCPs).[8][10][11][12] This shift in gene expression promotes the burning of fatty acids for energy.

Bioavailability and Pharmacokinetics

Q3: What is the oral bioavailability of GW501516 in animal models?

Q4: How can I improve the oral bioavailability of GW501516 in my studies?

A4: Improving the oral bioavailability of a poorly soluble compound like GW501516 primarily involves enhancing its dissolution rate and solubility in the gastrointestinal tract.[15] Strategies include:

• Particle Size Reduction: Micronizing the GW501516 powder increases its surface area, which can lead to faster dissolution.

• Solid Dispersions: Creating a solid dispersion of GW501516 in a hydrophilic polymer matrix can improve its dissolution.

• Lipid-Based Formulations: Formulating GW501516 in oils, surfactants, and co-solvents can create self-emulsifying drug delivery systems (SEDDS) that form fine emulsions in the gut, enhancing absorption.[2][3]

• Use of Excipients: Incorporating solubility-enhancing excipients, such as cyclodextrins, can improve the aqueous solubility of the drug.[16]

Q5: What is a typical dose range for GW501516 in rodent studies?

A5: Dosing in rodent studies has varied depending on the experimental design and research question. Studies have reported using doses ranging from 1-5 mg/kg per day.[1] However, it is important to note that early carcinogenicity studies in rodents used doses as low as 3 mg/kg/day.[8]

Data Presentation

As noted, specific quantitative pharmacokinetic data for GW501516 in animal models is not publicly available. The table below serves as a template for researchers to populate with their own experimental data.

Table 1: Pharmacokinetic Parameters of GW501516 in Animal Models (Template)

Parameter	Description	Units	Vehicle/Formulation 1	Vehicle/Formulation 2
Dose	The amount of drug administered.	mg/kg
Route	The route of administration (e.g., Oral Gavage).	-
Cmax	The maximum observed plasma concentration of the drug.	ng/mL
Tmax	The time at which Cmax is observed.	hours
AUC(0-t)	The area under the plasma concentration-time curve from time zero to the last measurable concentration.	ngh/mL
AUC(0-inf)	The area under the plasma concentration-time curve from time zero to infinity.	ngh/mL
t1/2	The elimination half-life of the drug.	hours

Experimental Protocols

Protocol 1: Preparation of GW501516 Suspension for Oral Gavage

This protocol provides a general method for preparing a suspension of GW501516 for oral administration to rodents.

• Materials:

  • GW501516 powder

  • 0.5% (w/v) Methylcellulose solution in sterile water

  • Mortar and pestle or homogenizer

  • Calibrated balance

  • Appropriate size amber glass vial

  • Stir bar and magnetic stir plate

• Procedure:

  • Calculate the required amount of GW501516 based on the desired concentration and final volume.

  • If necessary, gently grind the GW501516 powder in a mortar and pestle to reduce particle size.

  • Weigh the calculated amount of GW501516 and place it in the amber glass vial.

  • Add a small volume of the 0.5% methylcellulose solution to the vial to create a paste.

  • Triturate the paste to ensure the powder is thoroughly wetted.

  • Gradually add the remaining volume of the 0.5% methylcellulose solution while continuously stirring with a magnetic stir bar.

  • Continue stirring for at least 30 minutes to ensure a uniform suspension.

  • Store the suspension at 2-8°C and protect it from light.

  • Crucially, vortex the suspension vigorously for at least 1 minute immediately prior to each administration to ensure homogeneity.

Protocol 2: Quantification of GW501516 in Plasma by LC-MS/MS

This is a generalized protocol for the analysis of GW501516 in plasma samples. Method development and validation are essential.

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples on ice.

  • To 50 µL of plasma, add an internal standard (a structurally similar compound not present in the sample).

  • Add 150 µL of cold acetonitrile (B52724) to precipitate the plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean tube for analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Use a reverse-phase C18 column.

    • Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid).

  • Mass Spectrometry (MS/MS):

    • Use a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

    • Optimize the multiple reaction monitoring (MRM) transitions for GW501516 and the internal standard.

Mandatory Visualizations

Caption: Experimental workflow for assessing the oral bioavailability of GW501516.

Caption: Simplified signaling pathway of GW501516 via PPARδ activation.

References

• 1. GW-501516 GlaxoSmithKline/Ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. future4200.com [future4200.com]
• 3. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Peroxisome proliferator-activated receptor delta - Wikipedia [en.wikipedia.org]
• 5. academic.oup.com [academic.oup.com]
• 6. PPAR delta as a therapeutic target in metabolic disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Role of PPAR-δ in Metabolism, Inflammation, and Cancer: Many Characters of a Critical Transcription Factor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. GW501516 - Wikipedia [en.wikipedia.org]
• 10. academic.oup.com [academic.oup.com]
• 11. pnas.org [pnas.org]
• 12. The peroxisome proliferator-activated receptor beta/delta agonist, GW501516, regulates the expression of genes involved in lipid catabolism and energy uncoupling in skeletal muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. moreplatesmoredates.com [moreplatesmoredates.com]
• 14. big-green-gathering.com [big-green-gathering.com]
• 15. hilarispublisher.com [hilarispublisher.com]
• 16. The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Potential Carcinogenic Effects in Long-Term Cardarine (GW501516) Studies

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers investigating the PPARδ agonist Cardarine (GW501516) and strategies to mitigate its potential long-term carcinogenic effects. The information is presented in a question-and-answer format to directly address specific issues encountered during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary concern regarding the long-term use of Cardarine in research?

A1: The primary concern is its potential carcinogenic effect. Development of Cardarine (GW501516) for therapeutic use was halted after long-term animal studies at high doses demonstrated rapid tumor development in multiple organs.[1][2] The proposed mechanism involves the activation of the Peroxisome Proliferator-Activated Receptor delta (PPARδ).[1]

Q2: Is the role of PPARδ activation in cancer development universally accepted?

A2: The role of PPARδ in carcinogenesis is complex and context-dependent. While some studies show that activation of PPARδ can promote the growth of certain cancer cell lines (e.g., colorectal, breast) by stimulating cell proliferation and angiogenesis, other studies indicate that it can have anti-tumor effects in different cancer types (e.g., nasopharyngeal, bladder) by inducing apoptosis.[1][3][4]

Q3: What is a potential strategy to mitigate the pro-carcinogenic effects of Cardarine?

A3: Co-administration of Metformin is a promising strategy. In vitro studies have shown that Metformin can inhibit the Cardarine-induced increase in the expression of genes associated with cancer cell metabolism, such as Glucose Transporter 1 (Glut1) and Solute Carrier Family 1 Member 5 (SLC1A5), in various cancer cell lines.[5] This suggests that Metformin could counteract the tumor-promoting effects of Cardarine.

Q4: What are the known molecular pathways affected by Cardarine that are relevant to cancer?

A4: Cardarine, through PPARδ activation, has been shown to influence several pathways implicated in cancer progression:

• Cell Proliferation: It can promote cell cycle progression.

• Apoptosis: It can have both pro-apoptotic and anti-apoptotic effects depending on the cell type.

• Angiogenesis: It has been shown to increase the expression of Vascular Endothelial Growth Factor (VEGF), a key promoter of blood vessel formation that supplies tumors.[6]

• Inflammation: It can modulate inflammatory pathways, which have a complex role in cancer development.[7]

Troubleshooting Guides

Issue 1: Inconsistent results in cell viability/proliferation assays (e.g., MTT assay) after Cardarine treatment.

Possible Cause	Troubleshooting Step
Incomplete dissolution of Cardarine	Cardarine is poorly soluble in aqueous solutions. Always prepare a concentrated stock solution in DMSO. Ensure the final DMSO concentration in your cell culture medium is consistent across all wells and ideally below 0.1% to avoid solvent-induced toxicity.
Cell seeding density	The optimal cell number per well varies between cell lines. Perform a cell titration experiment to determine the linear range of your MTT assay for each cell line. Ensure cells are in the exponential growth phase at the time of treatment.
Contamination	Microbial contamination can affect the metabolic activity of cells and interfere with the MTT assay. Regularly check cell cultures for contamination and practice good aseptic technique.
Incubation time	The effect of Cardarine on cell proliferation may be time-dependent. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal treatment duration.

Issue 2: Difficulty in detecting apoptosis or obtaining reproducible results with Annexin V/PI staining.

Possible Cause	Troubleshooting Step
Incorrect timing of assay	Apoptosis is a dynamic process. Annexin V positivity is an early marker, while PI staining indicates late-stage apoptosis or necrosis. Perform a time-course experiment to identify the optimal window for detecting apoptosis after Cardarine treatment.
Cell handling	Over-trypsinization or harsh centrifugation can damage cell membranes, leading to false-positive PI staining. Handle cells gently and use a minimal concentration of trypsin for the shortest time necessary.
Reagent concentration	The concentrations of Annexin V and PI may need to be optimized for your specific cell line and flow cytometer. Titrate the reagents to determine the optimal staining concentrations.
Compensation settings on flow cytometer	Improper compensation for spectral overlap between the fluorochromes (e.g., FITC for Annexin V and PE-Texas Red for PI) can lead to inaccurate results. Always include single-stained controls to set up correct compensation.

Issue 3: Inconsistent or weak signal in Western blot for VEGF or COX-2.

Possible Cause	Troubleshooting Step
Suboptimal protein extraction	Ensure you are using a lysis buffer with appropriate protease and phosphatase inhibitors to prevent protein degradation. Sonication or mechanical disruption may be necessary for complete cell lysis.
Low protein expression	The expression levels of VEGF and COX-2 may be low at baseline or after treatment. Increase the amount of protein loaded onto the gel. Consider using a more sensitive chemiluminescent substrate.
Inefficient protein transfer	Verify transfer efficiency by staining the membrane with Ponceau S after transfer. Optimize transfer time and voltage/amperage according to your transfer system and the molecular weight of the proteins.
Antibody quality	Use antibodies that have been validated for Western blotting in your species of interest. Optimize the primary and secondary antibody concentrations and incubation times.

Quantitative Data Summary

Table 1: Effect of Cardarine (GW501516) on Cancer Cell Proliferation (Hypothetical Data)

Cell Line	Treatment	Concentration (µM)	Incubation Time (h)	% Inhibition of Cell Growth (Mean ± SD)
HCT-116 (Colon)	Cardarine	10	48	-25 ± 5 (i.e., 25% increase)
Cardarine + Metformin	10 + 1000	48	15 ± 4
MCF-7 (Breast)	Cardarine	10	48	-15 ± 3 (i.e., 15% increase)
Cardarine + Metformin	10 + 1000	48	10 ± 2
C666-1 (Nasopharyngeal)	Cardarine	10	48	30 ± 6

Note: This table presents hypothetical data for illustrative purposes, based on qualitative descriptions from research articles. Researchers should generate their own dose-response curves to determine the specific effects on their cell lines of interest.

Table 2: Effect of Cardarine (GW501516) on Apoptosis in Cancer Cells (Hypothetical Data)

Cell Line	Treatment	Concentration (µM)	Incubation Time (h)	% Apoptotic Cells (Annexin V+/PI-) (Mean ± SD)
HCT-116 (Colon)	Control	-	24	5 ± 1
Cardarine	10	24	3 ± 1
C666-1 (Nasopharyngeal)	Control	-	24	4 ± 1
Cardarine	10	24	15 ± 3

Note: This table presents hypothetical data for illustrative purposes. The effect of Cardarine on apoptosis is cell-type specific.

Experimental Protocols

Cell Viability Assessment using MTT Assay

Objective: To determine the effect of Cardarine, with and without Metformin, on the viability and proliferation of cancer cells.

Materials:

• Cancer cell line of interest (e.g., HCT-116, MCF-7)

• Complete culture medium

• Cardarine (GW501516)

• Metformin

• DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of Cardarine and Metformin in culture medium from DMSO stock solutions. The final DMSO concentration should be ≤ 0.1%. Replace the old medium with 100 µL of fresh medium containing the treatments (Cardarine alone, Metformin alone, Cardarine + Metformin, and vehicle control).

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, until purple formazan (B1609692) crystals are visible.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control.

Apoptosis Detection using Annexin V-FITC/PI Staining

Objective: To quantify the percentage of apoptotic and necrotic cells after treatment with Cardarine.

Materials:

• Cancer cell line of interest

• Cardarine (GW501516)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• 6-well plates

• Flow cytometer

Methodology:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the desired concentrations of Cardarine for the predetermined optimal time.

• Cell Harvesting: Collect both adherent and floating cells. Gently trypsinize the adherent cells, combine them with the floating cells from the supernatant, and wash with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour. Use unstained, Annexin V-FITC only, and PI only controls for setting up compensation and gates.

• Data Analysis: Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

Western Blot Analysis of VEGF and COX-2 Expression

Objective: To determine the effect of Cardarine on the protein expression levels of VEGF and COX-2.

Materials:

• Cancer cell line of interest

• Cardarine (GW501516)

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies against VEGF, COX-2, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Methodology:

• Cell Treatment and Lysis: Treat cells with Cardarine for the desired time, then wash with cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies overnight at 4°C, followed by incubation with the appropriate HRP-conjugated secondary antibody.

• Detection: Add ECL substrate and visualize the protein bands using an imaging system.

• Data Analysis: Quantify the band intensities and normalize the expression of VEGF and COX-2 to the loading control.

Mandatory Visualizations

Caption: Cardarine's Pro-Carcinogenic Signaling Pathway.

Caption: Metformin's Mitigation of Cardarine's Pro-Tumorigenic Effects.

Caption: Workflow for Assessing Metformin's Mitigation of Cardarine's Effects.

References

• 1. scivisionpub.com [scivisionpub.com]
• 2. What is cardarine or GW1516 and what are its side effects? [healthymale.org.au]
• 3. PPARβ/δ a potential target in pulmonary hypertension blighted by cancer risk - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Peroxisome proliferator-activated receptors: Key regulators of tumor progression and growth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metformin inhibits PPARδ agonist-mediated tumor growth by reducing Glut1 and SLC1A5 expressions of cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Cardarine (GW501516) Dosage and Experimental Guidelines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cardarine (GW501516). The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended dosage of Cardarine for different research models?

A1: The appropriate dosage of Cardarine (GW501516) is highly dependent on the specific research model and experimental goals. Below is a summary of commonly reported dosages from preclinical and clinical studies. It is crucial to note that Cardarine is not approved for human consumption.[1][2][3]

Data Presentation: Cardarine Dosage in Research Models

Research Model	Dosage Range	Route of Administration	Study Focus	Reference(s)
In Vitro (Cell Culture)	0.1 µM - 10 µM	In culture medium	Anti-inflammatory effects, Gene expression	[4]
Mice	2 - 10 mg/kg/day	Oral gavage	Endurance, Metabolic disease, Fat loss	[2][5][6]
Rats	3 - 40 mg/kg/day	Oral gavage	Carcinogenicity studies	[7]
Rhesus Monkeys (Obese)	Not specified	Not specified	HDL cholesterol, VLDL, Triglycerides	[7]
Humans (Clinical Trials)	2.5 - 10 mg/day	Oral	Lipid profile, Insulin sensitivity	[2]

Q2: How should I prepare a Cardarine solution for in vivo administration?

A2: Proper preparation of Cardarine solutions is critical for accurate and reproducible experimental results. Cardarine is slightly soluble in water.[8] For oral gavage in animal models, Cardarine is often dissolved in a vehicle such as Dimethyl Sulfoxide (DMSO) and then suspended in a solution like 0.5% carboxymethyl cellulose (B213188).[5] Another common vehicle is corn oil. One protocol suggests dissolving Cardarine in DMSO and then mixing with corn oil.[9] For in vitro studies, Cardarine is typically dissolved in DMSO to create a stock solution, which is then diluted in the cell culture medium to the desired final concentration.[9]

Q3: What is the primary mechanism of action of Cardarine?

A3: Cardarine is a potent and selective agonist of the Peroxisome Proliferator-Activated Receptor Delta (PPARδ).[7][10] PPARδ is a nuclear receptor that plays a key role in regulating fatty acid metabolism, energy homeostasis, and skeletal muscle function.[10][11] Upon activation by a ligand like Cardarine, PPARδ forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, leading to the upregulation of their expression.[11] This signaling cascade ultimately results in increased fatty acid oxidation, enhanced glucose uptake, and a shift in energy substrate preference from carbohydrates to lipids.[6]

Troubleshooting Guides

Issue 1: Inconsistent or unexpected experimental results.

• Possible Cause: Variability in the purity or stability of the Cardarine compound.

  • Troubleshooting Step: Ensure you are using a high-purity compound from a reputable supplier. It is advisable to obtain a certificate of analysis for each batch. Recent studies have identified multiple polymorphs of Cardarine, which could affect its stability and solubility.[8]

• Possible Cause: Issues with the preparation and administration of the Cardarine solution.

  • Troubleshooting Step: Verify the accuracy of your weighing and dilution calculations. Ensure the solution is homogenous before each administration. For oral gavage, ensure proper technique to avoid accidental administration into the lungs.

• Possible Cause: Biological variability within the research models.

  • Troubleshooting Step: Increase the sample size to account for individual differences. Ensure that all experimental groups are properly randomized and that housing and environmental conditions are consistent.

Issue 2: Solubility problems when preparing Cardarine solutions.

• Possible Cause: Cardarine has low aqueous solubility.

  • Troubleshooting Step: As mentioned in Q2, use appropriate solvents like DMSO for initial dissolution.[9] For animal studies, creating a stable suspension in vehicles like carboxymethyl cellulose or corn oil is a common practice.[5][9] Gentle heating and sonication may aid in dissolution, but care should be taken to avoid degradation of the compound.

Issue 3: Observing no significant effect on endurance or metabolic parameters.

• Possible Cause: Insufficient dosage or duration of treatment.

  • Troubleshooting Step: Refer to the dosage table above and published literature for guidance on appropriate dose ranges for your specific model and research question. The effects of Cardarine may be dose-dependent and may require a certain duration of administration to become apparent.[12]

• Possible Cause: The specific experimental endpoint may not be sensitive enough to detect changes.

  • Troubleshooting Step: Consider using more sensitive or multiple endpoints. For example, in endurance studies, in addition to measuring running time to exhaustion, you could also analyze muscle fiber type composition or the expression of genes involved in fatty acid metabolism.

Experimental Protocols

Protocol 1: Evaluation of Endurance in a Mouse Model

• Animal Model: Male C57BL/6 mice, 8-10 weeks old.

• Acclimation: Acclimate mice to the treadmill for one week prior to the start of the experiment (e.g., 10 minutes/day at 10 m/min).

• Cardarine Administration:

  • Prepare a 1 mg/mL solution of Cardarine in a vehicle of 0.5% carboxymethyl cellulose.

  • Administer Cardarine (e.g., 5 mg/kg) or vehicle control daily via oral gavage for 3-4 weeks.

• Endurance Test:

  • On the day of the test, administer the final dose of Cardarine or vehicle 60 minutes prior to the endurance test.

  • Place mice on the treadmill and start with a warm-up period (e.g., 5 minutes at 10 m/min).

  • Gradually increase the speed (e.g., by 2 m/min every 2 minutes) until the mice reach exhaustion.

  • Exhaustion is defined as the inability of the mouse to remain on the treadmill belt despite gentle encouragement.

  • Record the total running time and distance for each mouse.

• Data Analysis: Compare the mean running time and distance between the Cardarine-treated and control groups using an appropriate statistical test (e.g., t-test).

Mandatory Visualizations

Signaling Pathway

Caption: Cardarine activates the PPARδ signaling pathway.

Experimental Workflow

Caption: Workflow for an in vivo endurance study.

References

• 1. labsarms.co.uk [labsarms.co.uk]
• 2. Cardarine: Benefits, Side Effects, Dosage, and More [healthline.com]
• 3. What is cardarine or GW1516 and what are its side effects? [healthymale.org.au]
• 4. sarmsup.co [sarmsup.co]
• 5. A metabolomic study of the PPARδ agonist GW501516 for enhancing running endurance in Kunming mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. swolverine.com [swolverine.com]
• 7. GW501516 - Wikipedia [en.wikipedia.org]
• 8. Five Novel Polymorphs of Cardarine/GW501516 and Their Characterization by X-ray Diffraction, Computational Methods, Thermal Analysis and a Pharmaceutical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. scivisionpub.com [scivisionpub.com]
• 11. The Role of PPAR-δ in Metabolism, Inflammation, and Cancer: Many Characters of a Critical Transcription Factor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. affordablenutrition.co.uk [affordablenutrition.co.uk]

Reference Data & Comparative Studies

A Comparative Analysis of Cardarine (GW501516) and SR9009 (Stenabolic) on Endurance in Murine Models

An Objective Guide for Researchers and Drug Development Professionals

This guide provides a detailed comparison of two prominent research compounds, Cardarine (GW501516) and SR9009 (Stenabolic), focusing on their reported effects on endurance in mouse models. Both compounds are metabolic modulators that have garnered significant interest for their potential to mimic the effects of exercise, though they operate through distinct molecular pathways.[1][2] This document synthesizes available preclinical data, details experimental methodologies, and visualizes the underlying signaling mechanisms to offer a clear, evidence-based overview for the scientific community.

Introduction to the Compounds

Cardarine (GW501516): Cardarine is a potent and selective agonist of the Peroxisome Proliferator-Activated Receptor Delta (PPARδ).[3][4] It is not a Selective Androgen Receptor Modulator (SARM), although it is often categorized with them in non-scientific literature.[4] Developed initially for its potential to treat metabolic and cardiovascular diseases, research has shown that its activation of the PPARδ pathway leads to a significant shift in the body's energy preference, promoting the oxidation of fatty acids.[3][5][6] This mechanism is a key factor in its observed effects on endurance.

SR9009 (Stenabolic): SR9009 is a synthetic agonist of the Rev-Erb nuclear receptors (Rev-Erbα and Rev-Erbβ).[7][8] These receptors are crucial components of the core biological clock, regulating circadian rhythms and influencing a wide array of metabolic processes in the liver, skeletal muscle, and adipose tissue.[9][10] By activating Rev-Erbα, SR9009 enhances metabolic activity and mitochondrial biogenesis, which underpins its endurance-boosting properties.[9][11] It is important to note that SR9009 has a very short half-life (around 2-4 hours) and low oral bioavailability, which often necessitates frequent dosing or alternative administration routes in research settings.[1][2]

Signaling Pathways and Mechanisms of Action

The endurance-enhancing effects of Cardarine and SR9009 stem from their activation of separate and distinct genetic pathways.

Cardarine and the PPARδ Pathway: Cardarine binds to and activates the PPARδ nuclear receptor. This activation leads to the recruitment of coactivators, primarily PGC-1α, which in turn initiates a cascade of genetic reprogramming in skeletal muscle. This process upregulates genes involved in fatty acid oxidation, mitochondrial biogenesis, and the development of oxidative, slow-twitch muscle fibers.[12][13] The net effect is a metabolic shift that favors the use of fats for energy, sparing glucose and enhancing muscular stamina.[3][5]

Caption: Cardarine's PPARδ signaling pathway.

SR9009 and the Rev-Erbα Pathway: SR9009 acts as an agonist for Rev-Erbα, a nuclear receptor that functions as a transcriptional repressor. A key target of Rev-Erbα is the Bmal1 gene, a critical activator of the circadian clock. By activating Rev-Erbα, SR9009 enhances the repression of Bmal1 and other target genes, thereby modulating the body's circadian rhythm.[7][14] This modulation has profound effects on metabolism, leading to increased mitochondrial production, enhanced glucose and lipid metabolism, and the clearance of defective mitochondria.[9] These actions collectively contribute to improved metabolic efficiency and physical endurance.

Caption: SR9009's Rev-Erbα signaling pathway.

Quantitative Data on Endurance Performance in Mice

Multiple studies have quantified the effects of both compounds on the running endurance of mice, typically measured by time or distance to exhaustion on a treadmill. The data below summarizes key findings.

Compound	Mouse Model	Treatment Duration	Key Finding	Percentage Increase in Endurance	Reference
Cardarine	Kunming Mice (Sedentary)	3 weeks	Increased running distance by 750.3 m	68.6%	[12][15]
Cardarine	Kunming Mice (Trained)	3 weeks	Increased running distance by 744.4 m	31.2%	[12][15]
Cardarine	Normal Mice (Sedentary)	8 weeks	Increased running time from 160 to 270 min	~70%	[16]
SR9009	C57BL/6J Mice	30 days	Increased running capacity (time & distance)	50%	[9][17]
SR9009	C57BL/6J Mice	Not Specified	Increased ability to run longer durations	50-60%	[18]

Experimental Protocols

The methodologies used to assess endurance in mice are critical for interpreting the data. Below are detailed descriptions of typical protocols cited in the literature.

A. Animal Models

• Strains: Studies have utilized various mouse strains, including Kunming (KM) mice and C57BL/6 mice, which are common in exercise physiology research.[12][19] The BALB/c strain has also been noted as suitable for swimming endurance tests due to minimal variation in performance.[20]

• Conditions: Animals are typically housed under controlled conditions of temperature, humidity, and lighting (e.g., 12-hour light/dark cycle) to ensure consistency and minimize stress.[20]

B. Drug Administration

• Cardarine (GW501516): Often administered orally via gavage. In one key study, Kunming mice were treated for 3 weeks.[12] Another study extended this period to 8 weeks to observe more pronounced effects in sedentary animals.[16]

• SR9009 (Stenabolic): Due to poor oral bioavailability, SR9009 is commonly administered via intraperitoneal (i.p.) injection.[21] A common dosage used in research is 100 mg/kg per day.[21] The short half-life may necessitate multiple daily doses for sustained Rev-Erbα activation.[1][2]

C. Endurance Testing Methodologies The most common methods for assessing murine endurance are forced treadmill running and swimming tests.

• Treadmill Endurance Test:

  • Acclimation: Mice are first acclimated to the treadmill apparatus for several days to reduce stress and teach them the task. This may involve short running sessions at low speeds.[19][22]

  • Protocol: The test begins at a low speed, which is gradually increased to a constant, challenging pace (e.g., 15-20 m/min). An incline (e.g., 5-10 degrees) is often used to increase the workload and prevent muscle damage from downhill running.[19]

  • Exhaustion Criteria: Exhaustion is determined by the mouse's inability to continue running despite encouragement (e.g., gentle prodding). In some protocols, this is defined as spending a set amount of time on a non-shocking backstop or, in older protocols, on a shock grid.[19]

  • Data Collection: The primary endpoints are the total time run and the total distance covered before reaching exhaustion.

• Adjustable-Current Swimming Test:

  • Apparatus: Mice are placed in a pool with a controlled, adjustable water current.[20]

  • Protocol: The test involves swimming against the current until fatigue. Preliminary trials are often used to select mice with consistent performance.[20][23]

  • Exhaustion Criteria: Fatigue is defined as the point when the mouse is unable to remain on the surface and fails to return to the surface within a set time (e.g., 7-10 seconds).

  • Data Collection: The key metric is the total time spent swimming until exhaustion.

Caption: A typical experimental workflow for murine endurance studies.

References

• 1. buysteroidsuae.com [buysteroidsuae.com]
• 2. swolverine.com [swolverine.com]
• 3. reddit.com [reddit.com]
• 4. affordablenutrition.co.uk [affordablenutrition.co.uk]
• 5. raheelredstar.substack.com [raheelredstar.substack.com]
• 6. caringsunshine.com [caringsunshine.com]
• 7. Chronic low-dose REV-ERBs agonist SR9009 mitigates constant light-induced weight gain and insulin resistance via adipogenesis modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sportstechnologylabs.com [sportstechnologylabs.com]
• 9. SR9009 Reversed Effect of Mitochondrial Damage, Increased Exercise Capacity in Mice [natap.org]
• 10. REV-ERBα Agonist SR9009 Promotes a Negative Energy Balance in Goldfish - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sarmscentral.org [sarmscentral.org]
• 12. A metabolomic study of the PPARδ agonist GW501516 for enhancing running endurance in Kunming mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scivisionpub.com [scivisionpub.com]
• 14. Frontiers | Rev-erbα agonist SR9009 protects against cerebral ischemic injury through mechanisms involving Nrf2 pathway [frontiersin.org]
• 15. researchgate.net [researchgate.net]
• 16. 'Exercise-in-a-pill' boosts athletic endurance by 70 percent | EurekAlert! [eurekalert.org]
• 17. letsrun.com [letsrun.com]
• 18. voanews.com [voanews.com]
• 19. Assessment of Murine Exercise Endurance Without the Use of a Shock Grid: An Alternative to Forced Exercise - PMC [pmc.ncbi.nlm.nih.gov]
• 20. tandfonline.com [tandfonline.com]
• 21. SR9009 improves heart function after pressure overload independent of cardiac REV-ERB - PMC [pmc.ncbi.nlm.nih.gov]
• 22. youtube.com [youtube.com]
• 23. researchgate.net [researchgate.net]

Comparative Analysis of Cardarine and Ostarine on Muscle Preservation: A Guide for Researchers

An objective review of two distinct modulators, Cardarine (GW501516) and Ostarine (MK-2866), and their potential applications in preventing muscle wasting. This guide synthesizes available preclinical and clinical data to provide a comparative analysis of their mechanisms of action, efficacy in preserving lean body mass, and the experimental frameworks used to evaluate them.

Introduction

Muscle wasting, or cachexia, is a debilitating condition associated with numerous chronic diseases and significant morbidity. The search for effective therapeutic interventions has led to the investigation of various compounds that can either promote muscle growth or prevent its degradation. Among these, Cardarine (GW501516) and Ostarine (MK-2866) have garnered considerable attention within the scientific community, albeit for their distinct mechanisms of action.

Ostarine, a selective androgen receptor modulator (SARM), has been the subject of multiple clinical trials evaluating its efficacy in mitigating muscle wasting in cancer patients and age-related muscle loss.[1][2][3][4] Cardarine, a peroxisome proliferator-activated receptor delta (PPARδ) agonist, was initially developed for metabolic and cardiovascular diseases.[5] Its role in muscle preservation is primarily attributed to its ability to shift energy metabolism, thereby sparing muscle protein from catabolism, particularly during caloric restriction.[6][7]

This guide provides a detailed comparative analysis of Cardarine and Ostarine, focusing on their effects on muscle preservation, supported by experimental data from preclinical and clinical studies.

Mechanisms of Action

The two compounds exert their effects on skeletal muscle through fundamentally different signaling pathways.

Ostarine (MK-2866): As a SARM, Ostarine selectively binds to androgen receptors in muscle and bone tissue. This targeted action is designed to elicit anabolic effects, such as increased protein synthesis and muscle growth, with a reduced risk of the androgenic side effects associated with traditional anabolic steroids.[8][9]

Cardarine (GW501516): Cardarine is not a SARM but a PPARδ agonist. Activation of PPARδ in skeletal muscle leads to a metabolic shift, increasing the expression of genes involved in fatty acid oxidation.[6] This encourages the body to use fat as its primary energy source, sparing glucose and, more importantly, muscle protein, which might otherwise be broken down for energy during periods of caloric deficit.[6][7]

Signaling Pathway Diagrams

To visually represent the distinct mechanisms of action, the following diagrams illustrate the signaling pathways for Ostarine and Cardarine.

References

• 1. scivisionpub.com [scivisionpub.com]
• 2. mdpi.com [mdpi.com]
• 3. moreplatesmoredates.com [moreplatesmoredates.com]
• 4. americangeriatrics.org [americangeriatrics.org]
• 5. What is cardarine or GW1516 and what are its side effects? [healthymale.org.au]
• 6. A metabolomic study of the PPARδ agonist GW501516 for enhancing running endurance in Kunming mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sportintegrity.gov.au [sportintegrity.gov.au]
• 8. researchgate.net [researchgate.net]
• 9. Selective androgen receptor modulators in preclinical and clinical development - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Metabolic Reprogramming Induced by GW501516: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the metabolic effects of the peroxisome proliferator-activated receptor delta (PPARδ) agonist, GW501516, across various cell lines. We delve into the supporting experimental data, detailed methodologies, and key signaling pathways to offer a comprehensive resource for validating its metabolic impact.

GW501516, also known as Cardarine, is a potent and selective PPARδ agonist that has garnered significant interest for its ability to modulate energy homeostasis. Its primary mechanism of action involves the activation of PPARδ, a nuclear receptor that plays a pivotal role in the regulation of fatty acid metabolism. Activation of PPARδ leads to the increased expression of genes involved in fatty acid uptake, transport, and β-oxidation, effectively shifting the cellular energy preference from glucose to lipids. This guide synthesizes findings from multiple studies to present a comparative analysis of GW501516's effects on key metabolic parameters in different in vitro models.

Comparative Analysis of Metabolic Effects

The metabolic reprogramming induced by GW501516 varies across different cell types, primarily due to differences in the expression levels of PPARδ and other metabolic enzymes. Skeletal muscle cells, which are rich in PPARδ, exhibit a robust response to GW501516, characterized by a significant increase in fatty acid oxidation. In contrast, the effects on glucose metabolism are more nuanced and appear to be cell-line dependent.

Fatty Acid Oxidation

A consistent finding across multiple studies is the potent induction of fatty acid oxidation by GW501516 in skeletal muscle cells. This effect is attributed to the upregulation of key genes in the fatty acid β-oxidation pathway. In rat L6 myotubes, treatment with GW501516 led to a significant, dose-dependent increase in palmitate oxidation, with a 1.6-fold increase observed at a concentration of 100 nM.[1] Similarly, studies in C2C12 myotubes have demonstrated that GW501516 treatment enhances fatty acid oxidation.[2] In primary human skeletal muscle cells, GW501516 has also been shown to increase the oxidation of oleic acid.[3]

Glucose Metabolism

The impact of GW501516 on glucose metabolism is a subject of ongoing investigation, with conflicting reports in different skeletal muscle cell models. Some studies suggest that GW501516 has no direct effect on glucose uptake. For instance, in rat L6 myotubes, GW501516 did not alter basal or insulin-stimulated glucose uptake.[4] This finding was corroborated in isolated rat epitrochlearis and soleus muscles, where GW501516 treatment did not affect 2-deoxyglucose uptake.[5] However, other research has indicated that GW501516 may indirectly influence glucose homeostasis by preserving glucose in states of increased fatty acid utilization.

Gene Expression

The metabolic changes induced by GW501516 are underpinned by significant alterations in gene expression. The activation of PPARδ by GW501516 leads to the recruitment of coactivators, such as PGC-1α, and subsequent transcription of target genes. Key among these are Carnitine Palmitoyltransferase-1 (CPT-1), the rate-limiting enzyme in fatty acid transport into the mitochondria, and Pyruvate Dehydrogenase Kinase 4 (PDK4), which inhibits glucose oxidation. Studies have shown that GW501516 treatment upregulates the mRNA expression of both CPT-1 and PGC-1α in L6 myotubes.[4] In C2C12 myotubes, GW501516 has been shown to increase the expression of Cpt1 and Pdk-4.[6]

Cell Line	Parameter	Effect of GW501516	Fold Change/Percentage Change	Reference
Rat L6 Myotubes	Fatty Acid (Palmitate) Oxidation	Increased	1.6-fold at 100 nM	[1]
Glucose Uptake	No direct effect	-	[4]
CPT-1 mRNA Expression	Increased	Not specified	[4]
PGC-1α mRNA Expression	Increased	Not specified	[4]
Mouse C2C12 Myotubes	Fatty Acid Oxidation	Increased	Not specified	[2]
Glucose Uptake	No direct effect	-	[5]
CPT-1 mRNA Expression	Increased	~2.4-fold	[6]
PDK4 mRNA Expression	Increased	~3.3-fold	[6]
Primary Human Myotubes	Fatty Acid (Oleic Acid) Oxidation	Increased	~2-fold	[3]
Glucose Uptake	Reduced	Not specified	[3]
Gene Expression (Fatty Acid Oxidation Pathway)	Upregulated	2-4 times for key genes	[3]

Experimental Protocols

To facilitate the replication and validation of these findings, detailed methodologies for key experiments are provided below.

Cell Culture and Treatment

• L6 and C2C12 Myoblasts: Cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. To induce differentiation into myotubes, the medium is switched to DMEM with 2% horse serum upon reaching confluence.

• Primary Human Skeletal Muscle Cells: Myoblasts are isolated from human muscle biopsies and cultured in a specialized growth medium. Differentiation is induced by switching to a low-serum differentiation medium.

• GW501516 Treatment: A stock solution of GW501516 is prepared in dimethyl sulfoxide (B87167) (DMSO). Differentiated myotubes are treated with the desired concentration of GW501516 or vehicle (DMSO) for the specified duration (typically 24-48 hours) before metabolic assays are performed.

Fatty Acid Oxidation Assay

This assay measures the rate at which cells oxidize a radiolabeled fatty acid substrate, such as [1-¹⁴C]palmitate or [1-¹⁴C]oleic acid, to ¹⁴CO₂.

• Cell Seeding: Plate differentiated myotubes in multi-well plates.

• Pre-incubation: Wash cells with a serum-free medium and pre-incubate with the medium containing GW501516 or vehicle.

• Oxidation Reaction: Add the reaction medium containing the radiolabeled fatty acid complexed to bovine serum albumin (BSA).

• CO₂ Trapping: Seal the wells and incubate to allow for fatty acid oxidation. The released ¹⁴CO₂ is trapped in a filter paper soaked in a capturing agent (e.g., sodium hydroxide).

• Quantification: Transfer the filter paper to a scintillation vial, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Normalization: Normalize the counts to the protein content of the cell lysate in each well.

Glucose Uptake Assay

This assay measures the uptake of a radiolabeled glucose analog, such as 2-deoxy-[³H]glucose, which is taken up by glucose transporters but not further metabolized.

• Serum Starvation: Differentiated myotubes are serum-starved for several hours to lower basal glucose uptake.

• Pre-incubation: Wash cells with a glucose-free buffer (e.g., Krebs-Ringer-HEPES buffer) and incubate with GW501516 or vehicle.

• Insulin (B600854) Stimulation (Optional): To assess insulin sensitivity, a subset of cells can be stimulated with insulin.

• Glucose Uptake: Add the buffer containing 2-deoxy-[³H]glucose and incubate for a short period.

• Termination: Stop the uptake by washing the cells with ice-cold buffer.

• Lysis and Quantification: Lyse the cells and measure the incorporated radioactivity using a scintillation counter.

• Normalization: Normalize the counts to the protein concentration of the cell lysate.

Gene Expression Analysis (Quantitative Real-Time PCR)

• RNA Extraction: Isolate total RNA from treated and control cells using a suitable RNA extraction kit.

• cDNA Synthesis: Reverse transcribe the RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme.

• qPCR: Perform quantitative real-time PCR using gene-specific primers for target genes (e.g., CPT-1, PGC-1α, PDK4) and a housekeeping gene (e.g., GAPDH, β-actin) for normalization.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method.

Signaling Pathways and Experimental Workflow

The metabolic effects of GW501516 are primarily mediated through the PPARδ signaling pathway. The following diagrams illustrate this pathway and a typical experimental workflow for studying the metabolic effects of a compound in vitro.

Caption: PPARδ signaling pathway activated by GW501516.

Caption: Experimental workflow for in vitro metabolic validation.

References

• 1. researchgate.net [researchgate.net]
• 2. PPARβ/δ Agonism with GW501516 Increases Myotube PGC-1α Content and Reduces BCAA Media Content Independent of Changes in BCAA Catabolic Enzyme Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The PPARdelta agonist, GW501516, promotes fatty acid oxidation but has no direct effect on glucose utilisation or insulin sensitivity in rat L6 skeletal muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. PPARdelta activator GW-501516 has no acute effect on glucose transport in skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Cardarine (GW501516): A Cross-Study Comparison of its Effects on Lipid Profiles

For Researchers, Scientists, and Drug Development Professionals

Cardarine (GW501516), a potent and selective peroxisome proliferator-activated receptor delta (PPARδ) agonist, has been the subject of multiple clinical investigations to determine its impact on human lipid metabolism. This guide provides a comprehensive cross-study comparison of Cardarine's effects on key lipid parameters, supported by detailed experimental data and methodologies from pivotal human clinical trials.

Quantitative Data Summary

The following table summarizes the quantitative changes in lipid profiles observed in key clinical studies of Cardarine. The data highlights a consistent pattern of improved lipid markers following treatment.

Study (Year)	Participant Population	N	Dosage (mg/day)	Duration	Change in Triglycerides	Change in HDL-C	Change in LDL-C	Change in ApoA-I	Change in ApoB
Olson et al. (2012)[1][2]	Low HDL-C (<1.16 mmol/L)	268	2.5	12 weeks	Not significant	+11.3%	-7.5%	+5.7%	-11.9%
5.0	-9.6%	+15.2%	-5.7%	+7.9%	-12.3%
10.0	-16.9%	+16.9%	-7.3%	+6.6%	-14.9%
Sprecher et al. (2007)[3]	Healthy Volunteers	9	2.5	2 weeks	Trended downwards	Enhanced	Not specified	Not specified	Not specified
9	10.0	Trended downwards (p=0.08)	Enhanced	Not specified	Not specified	Not specified
Exploratory Study (cited in Olson et al., 2012)[1][2]	Low HDL-C	37	5 and 10	12 weeks	-19% (VLDL)	+10% (HDL particles)	-14% (LDL particles)	Not specified	Not specified

Signaling Pathway and Mechanism of Action

Cardarine exerts its effects on lipid metabolism primarily through the activation of the PPARδ nuclear receptor. The following diagram illustrates the proposed signaling pathway.

References

• 1. ahajournals.org [ahajournals.org]
• 2. Lipid effects of peroxisome proliferator-activated receptor-δ agonist GW501516 in subjects with low high-density lipoprotein cholesterol: characteristics of metabolic syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Triglyceride:high-density lipoprotein cholesterol effects in healthy subjects administered a peroxisome proliferator activated receptor delta agonist - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Cardarine and Other PPAR-delta Agonists in Preclinical Research

For researchers and drug development professionals navigating the landscape of metabolic and cellular research, Peroxisome Proliferator-Activated Receptor delta (PPAR-δ) agonists offer significant therapeutic potential. This guide provides a detailed comparison of Cardarine (GW501516), a widely studied PPAR-δ agonist, with other notable agonists such as GW0742, Seladelpar, Elafibranor, and the dual-action angiotensin II receptor blocker, Telmisartan (B1682998).

Performance and Specificity: A Quantitative Overview

The efficacy and selectivity of PPAR-δ agonists are critical determinants of their utility in research. The following table summarizes key quantitative data for Cardarine and its counterparts, focusing on their activation potency (EC50) and binding affinity (Ki).

Compound	PPAR-δ EC50 (nM)	PPAR-δ Ki (nM)	PPAR-α EC50 (nM)	PPAR-γ EC50 (nM)	Selectivity for PPAR-δ
Cardarine (GW501516)	1.1 - 1.2[1][2]	~1[3]	~1100[4]	~2000[4]	Over 1000-fold vs. PPAR-α and PPAR-γ[3]
GW0742	1[4]	N/A	1100[4]	2000[4]	Approximately 1000-fold vs. PPAR-α and PPAR-γ[5]
Seladelpar	20.2	N/A	1640	3530	High
Elafibranor	100 - 150[6][7]	N/A	10 - 20[6][7]	2120	Dual PPAR-α/δ agonist, with higher potency for PPAR-α[6][7]
Telmisartan	N/A	N/A	Modest activation at 25 µM	4500	Primarily an Angiotensin II receptor blocker with partial PPAR-γ and some PPAR-δ activity[2]

N/A: Data not available in the reviewed literature.

Understanding the Mechanism: The PPAR-δ Signaling Pathway

PPAR-δ agonists exert their effects by activating the PPAR-δ nuclear receptor. Upon ligand binding, PPAR-δ forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription. This signaling cascade plays a crucial role in regulating lipid metabolism, energy homeostasis, and inflammation.[8][9][10] Key downstream target genes regulated by PPAR-δ activation include PDK4, ANGPTL4, PLIN2, and CD36.[11]

References

• 1. Discovering highly selective and diverse PPAR-delta agonists by ligand based machine learning and structural modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Indigo Biosciences Human PPAR Reporter Assays Panel All-inclusive Cell-Based | Fisher Scientific [fishersci.com]
• 4. Angiotensin II receptor blocker telmisartan enhances running endurance of skeletal muscle through activation of the PPAR-δ/AMPK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. med.emory.edu [med.emory.edu]
• 6. bioscience.co.uk [bioscience.co.uk]
• 7. researchgate.net [researchgate.net]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. PPAR Signaling Pathway - Creative Biolabs [creativebiolabs.net]
• 10. The Role of PPAR-δ in Metabolism, Inflammation, and Cancer: Many Characters of a Critical Transcription Factor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Peroxisome proliferator-activated receptor delta - Wikipedia [en.wikipedia.org]

Replicating Key Findings from Seminal Cardarine Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the key findings from seminal studies on Cardarine (GW501516) and its alternatives. All quantitative data is summarized in structured tables, and detailed experimental methodologies are provided for cited experiments. Signaling pathways and experimental workflows are visualized using Graphviz (DOT language) to facilitate a deeper understanding of the underlying mechanisms.

Introduction to Cardarine (GW501516)

Cardarine is a selective peroxisome proliferator-activated receptor delta (PPARδ) agonist.[1] It was initially developed for the potential treatment of metabolic and cardiovascular diseases.[2][3] Preclinical and early clinical studies revealed its potential to significantly enhance fatty acid metabolism and physical endurance.[2][4] However, its development was halted due to safety concerns, specifically the rapid development of cancerous tumors in animal studies at high doses over long durations.[4][5] Despite its unapproved status, Cardarine remains a subject of research interest due to its potent effects on metabolic pathways.

Mechanism of Action: The PPARδ Pathway

Cardarine exerts its effects by binding to and activating the PPARδ nuclear receptor. This activation leads to the recruitment of the coactivator PGC-1α. The resulting complex upregulates the expression of genes involved in fatty acid oxidation, mitochondrial biogenesis, and energy expenditure.[4][6] This shifts the body's energy preference from glucose to lipids, a mechanism that underlies many of its observed effects.[5]

Cardarine's mechanism of action via PPARδ activation.

Key Experimental Findings: Cardarine

Human Clinical Trials

A seminal study by Olson et al. investigated the effects of Cardarine on lipid profiles in subjects with low HDL cholesterol.

Table 1: Effects of Cardarine on Human Lipid Profiles

Parameter	Placebo (n=67)	Cardarine 2.5 mg/day (n=67)	Cardarine 5 mg/day (n=67)	Cardarine 10 mg/day (n=67)
HDL Cholesterol	-	-	-	+16.9%
Triglycerides	-	-	-	-16.9%
LDL Cholesterol	-	-	-	-7.3%
ApoA-I	-	-	-	+6.6%
ApoB	-	-	-	-14.9%
Free Fatty Acids	-	-	-	-19.4%
Data from Olson et al. (2012) after 12 weeks of treatment.

Another small study reported a 20% reduction in hepatic fat content after two weeks of treatment with 10 mg/day of Cardarine.[2]

• Study Design: A 12-week, randomized, double-blind, placebo-controlled, multicenter study.

• Participants: 268 patients with low HDL cholesterol (<1.16 mmol/L).

• Intervention: Participants received a daily oral dose of placebo, 2.5 mg, 5.0 mg, or 10.0 mg of GW501516.

• Primary Outcome: Change from baseline in fasting plasma HDL cholesterol.

• Secondary Outcomes: Changes in other fasting lipids and apolipoproteins, insulin (B600854), glucose, and free fatty acids.

• Analysis: Blood samples were collected at baseline and at various time points throughout the study for biochemical analysis.

Preclinical Animal Studies

Seminal animal studies have highlighted Cardarine's significant impact on endurance and fatty acid metabolism.

Table 2: Effects of Cardarine on Endurance in Mice

Study	Animal Model	Treatment Group	Intervention	% Increase in Running Distance/Time
Chen et al. (2015)	Kunming mice	Sedentary + GW501516	3 weeks of GW501516	68.6% increase in distance
Chen et al. (2015)	Kunming mice	Trained + GW501516	3 weeks of training + GW501516	31.2% increase in distance (vs. trained alone)
Narkar et al. (2008)	C57BL/6J mice	Trained + GW501516	4 weeks of training + GW501516	~70% increase in distance, ~68% increase in time

• Animal Model: Male Kunming mice.

• Study Groups: 1) Sedentary control, 2) Sedentary with GW501516, 3) Trained control, 4) Trained with GW501516.

• Intervention:

  • Training: Treadmill running for 60 minutes/day, 5 days/week for 3 weeks.

  • Drug Administration: Oral gavage of GW501516 (5 mg/kg body weight) daily for 3 weeks.

• Outcome Measurement: Exhaustive running test on a treadmill to measure total running distance.

• Biochemical Analysis: Serum and muscle tissue were collected for metabolomic and gene expression analyses.

Workflow of a typical mouse endurance study.

Comparative Analysis: Cardarine Alternatives

Several other compounds have been investigated for their potential to modulate metabolic pathways similar to Cardarine. These include other PPAR agonists and compounds with different mechanisms of action.

Other PPAR Agonists

• GW0742: A PPARδ agonist with a similar profile to Cardarine, suggested in some preclinical studies to have anti-inflammatory and lipid-lowering effects.[7]

• MBX-8025 (Seladelpar): A selective PPARδ agonist that has shown promise in clinical trials for primary biliary cholangitis, with positive effects on lipid profiles.[8]

• Dual and Pan-PPAR Agonists:

  • Saroglitazar (B610694): A dual PPARα/γ agonist approved in India for diabetic dyslipidemia, showing significant reductions in triglycerides and LDL-C.[9][10][11][12][13]

  • Chiglitazar (B606645): A pan-PPAR agonist that has demonstrated efficacy in glycemic control and reducing liver fat content in patients with type 2 diabetes and metabolic syndrome.[4][14][15][16][17]

  • Elafibranor: A dual PPARα/δ agonist that showed some positive effects in early trials for nonalcoholic steatohepatitis (NASH), though a Phase 3 trial did not meet its primary endpoint.[1][2][3][18]

  • Lanifibranor (B608451): A pan-PPAR agonist that has shown promise in reducing disease activity in patients with NASH.[5][19][20][21][22]

Table 3: Comparative Effects of PPAR Agonists on Metabolic Parameters (Human Clinical Trials)

Compound	Type	Indication Studied	Key Findings on Lipids/Metabolism
Cardarine (GW501516)	PPARδ	Dyslipidemia	↑ HDL, ↓ Triglycerides, ↓ LDL-C
Saroglitazar	PPARα/γ	Diabetic Dyslipidemia	↓ Triglycerides (~45%), ↓ LDL-C
Chiglitazar	Pan-PPAR	Type 2 Diabetes, MASLD	↓ HbA1c, ↓ Liver Fat Content (~28-40%)
Elafibranor	PPARα/δ	NASH	Modest improvements in some metabolic markers (not statistically significant in Phase 3)
Lanifibranor	Pan-PPAR	NASH	Improved lipid profiles and glycemic control

Compounds with Alternative Mechanisms

• SR9009 (Stenabolic): A Rev-Erbα agonist that influences circadian rhythm and metabolism, often compared to Cardarine for its potential endurance-enhancing and fat-loss effects.

• Telmisartan (B1682998): An angiotensin II receptor blocker with partial PPARγ agonist activity, which may contribute to its beneficial effects on metabolic parameters.[23][24][25][26]

Due to differing mechanisms and a lack of head-to-head clinical trials, direct quantitative comparisons with Cardarine are challenging. However, the available data suggests that while Cardarine is a potent modulator of lipid metabolism and endurance, several alternatives are being actively investigated and have shown efficacy for various metabolic disorders in clinical settings.

Conclusion

Seminal studies on Cardarine have unequivocally demonstrated its potent effects on fatty acid metabolism and endurance through the activation of the PPARδ signaling pathway. The quantitative data from both human and animal studies highlight its significant impact on improving lipid profiles and physical performance. However, the development of Cardarine was halted due to safety concerns.

The exploration of alternative PPAR agonists, including dual and pan-agonists, has yielded several promising candidates for the treatment of metabolic diseases such as diabetic dyslipidemia and NASH. While these alternatives may not replicate the exact endurance-enhancing effects observed with Cardarine, they offer potentially safer therapeutic options for addressing metabolic dysregulation. Further research is warranted to fully elucidate the comparative efficacy and safety profiles of these compounds. This guide serves as a foundational resource for researchers aiming to build upon the knowledge gained from the study of Cardarine and to develop novel therapeutics for metabolic disorders.

References

• 1. An Open Label, Randomized, Multicenter Study of Elafibranor in Children with Nonalcoholic Steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GENFIT: Announces Results from Interim Analysis of RESOLVE-IT Phase 3 Trial of Elafibranor in Adults with NASH and Fibrosis | GENFIT [ir.genfit.com]
• 3. fiercebiotech.com [fiercebiotech.com]
• 4. Impact of chiglitazar on glycemic control in type 2 diabetic patients with metabolic syndrome and insulin resistance: A pooled data analysis from two phase III trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. liverdiseasenews.com [liverdiseasenews.com]
• 6. nanotechproject.org [nanotechproject.org]
• 7. sarmscentral.org [sarmscentral.org]
• 8. CymaBay Therapeutics Announces Top Line Efficacy And Safety Data From Its Phase 2 Study Of Mbx-8025 In Patients With Primary Biliary Cholangitis (PBC) [clinicalleader.com]
• 9. ahajournals.org [ahajournals.org]
• 10. Study of Saroglitazar in Treatment Of Pre-diabetes with Dyslipidemia: STOP-D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. firstwordpharma.com [firstwordpharma.com]
• 12. Efficacy and safety of saroglitazar for the management of dyslipidemia: A systematic review and meta-analysis of interventional studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Dual PPRαϒ Agonists for the Management of Dyslipidemia: A Systematic Review and Meta-Analysis of Randomized Clinical Trials [mdpi.com]
• 14. Chiglitazar in MASLD with hypertriglyceridemia and insulin resistance: A phase II, randomized, double-blind, placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. The impact of chiglitazar, a pan-PPAR agonist, on metabolic dysfunction-associated steatotic liver disease in patients with type 2 diabetes: a real-world study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. labiotech.eu [labiotech.eu]
• 19. fattyliver.ca [fattyliver.ca]
• 20. Pan-peroxisome proliferator-activated receptor agonist lanifibranor as a dominant candidate pharmacological therapy for nonalcoholic fatty liver disease - PMC [pmc.ncbi.nlm.nih.gov]
• 21. ClinicalTrials.gov [clinicaltrials.gov]
• 22. Clinical Trials - Inventiva Pharma [inventivapharma.com]
• 23. Effects of telmisartan on metabolic syndrome components: a comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Treating the metabolic syndrome: telmisartan as a peroxisome proliferator-activated receptor-gamma activator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. aimdrjournal.com [aimdrjournal.com]

Comparative Efficacy of Cardarine and AICAR in Activating AMPK: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Cardarine (GW501516) and AICAR (5-aminoimidazole-4-carboxamide ribonucleoside) in their capacity to activate AMP-activated protein kinase (AMPK), a master regulator of cellular energy homeostasis. This document synthesizes experimental data to contrast their mechanisms of action, efficacy, and provides detailed experimental protocols for their evaluation.

Executive Summary

Cardarine and AICAR are both recognized for their ability to induce metabolic changes by influencing the AMPK signaling pathway. However, their modes of action are fundamentally different. AICAR acts as a direct activator of AMPK, whereas Cardarine's influence is indirect , primarily mediated through the activation of the peroxisome proliferator-activated receptor delta (PPARδ). This distinction is critical for the interpretation of experimental results and for selecting the appropriate tool for specific research questions.

While quantitative data on the direct comparative efficacy of these two compounds in activating AMPK is limited in peer-reviewed literature, this guide compiles available data and provides the necessary context for their scientific evaluation.

Mechanisms of Action: A Tale of Two Pathways

AICAR: The Direct AMP Mimetic

AICAR is a cell-permeable adenosine (B11128) analog. Once inside the cell, it is phosphorylated by adenosine kinase to form 5-aminoimidazole-4-carboxamide (B1664886) ribonucleotide (ZMP), an analog of adenosine monophosphate (AMP).[1] ZMP mimics the effects of AMP by binding to the γ-subunit of the AMPK heterotrimeric complex. This allosteric binding promotes the phosphorylation of the catalytic α-subunit at threonine 172 (Thr172) by upstream kinases such as LKB1, leading to a significant increase in AMPK activity.[2][3]

Cardarine (GW501516): The Indirect Modulator via PPARδ

Cardarine is a potent and selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ), a nuclear receptor that functions as a transcription factor.[4] The activation of PPARδ by Cardarine initiates a cascade of changes in gene expression, leading to a metabolic shift towards fatty acid oxidation and improved endurance.[5] While Cardarine does not directly bind to and activate AMPK, its downstream effects can influence AMPK activity. Some studies suggest that Cardarine can prevent the down-regulation of AMPK phosphorylation caused by high-fat diets.[6] The metabolic effects of PPARδ agonists often involve AMPK activation, suggesting a functional interplay between the two pathways.[7][8] However, some studies have reported no direct acute effect of Cardarine on AMPK phosphorylation in skeletal muscle.[9]

Quantitative Data on AMPK Activation

Direct, head-to-head comparative studies quantifying the fold-change in AMPK activation between Cardarine and AICAR under identical experimental conditions are scarce. The following tables summarize available quantitative data for each compound from various studies.

Table 1: Efficacy of AICAR in Activating AMPK

Cell/Tissue Type	Concentration	Duration of Treatment	Fold Increase in p-AMPK (Thr172)	Reference
C2C12 Myotubes	1 mM	24 hours	4.5-fold	[10]
Neuro-2a cells	1 mM	2 hours	~75% increase	[1]
C2C12 Myotubes	0.5 mM and 2 mM	24 hours	Significant increase	[11]
C2C12 Myotubes	2 mM	15-60 minutes	Sustained increase	[12]

Table 2: Efficacy of Cardarine (GW501516) in Modulating AMPK

Direct quantitative data on the fold-increase in AMPK phosphorylation upon Cardarine treatment is not consistently reported in the literature, likely due to its indirect mechanism of action. The effect appears to be more of a modulation or prevention of downregulation rather than direct, robust activation.

Cell/Tissue Type	Concentration	Duration of Treatment	Effect on AMPK	Reference
Rat Liver (High-Fat Diet)	Not specified	Not specified	Prevented the reduction in AMPK phosphorylation	[6]
Human Skeletal Myotubes	Not specified	Not specified	Upregulated basal and insulin-stimulated glucose uptake through AMPK activation	[7]
Rat Epitrochlearis and Soleus Muscles	10, 100, or 500 nM	6 hours	No effect on AMPK phosphorylation	[9]

Signaling Pathways

The following diagrams illustrate the distinct signaling pathways through which AICAR and Cardarine influence AMPK activity.

AICAR directly activates AMPK after conversion to ZMP.

Cardarine indirectly influences AMPK via PPARδ activation.

Experimental Protocols

To aid researchers in the comparative assessment of Cardarine and AICAR, the following detailed experimental protocols are provided.

Experimental Workflow

The general workflow for comparing the efficacy of Cardarine and AICAR on AMPK activation is as follows:

General workflow for comparing AMPK activators.

Western Blot for Phospho-AMPK (Thr172) and Phospho-ACC (Ser79)

This is the most common method to assess AMPK activation by measuring the phosphorylation of AMPK itself and its direct downstream target, Acetyl-CoA Carboxylase (ACC).

Materials:

• Cell culture reagents

• AICAR and/or Cardarine

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-AMPKα (Thr172), anti-total AMPKα, anti-phospho-ACC (Ser79), anti-total ACC

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Culture and Treatment: Plate cells (e.g., C2C12 myotubes, HepG2) and grow to the desired confluency. Treat cells with varying concentrations of AICAR or Cardarine for a predetermined time course. Include a vehicle control.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer. Scrape cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C. Wash the membrane and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities and calculate the ratio of phosphorylated protein to total protein.

In Vitro AMPK Kinase Activity Assay

This assay directly measures the enzymatic activity of AMPK.

Materials:

• Active AMPK enzyme (recombinant)

• SAMS peptide (a synthetic substrate for AMPK)

• Kinase assay buffer

• [γ-³²P]ATP or a non-radioactive ADP detection kit (e.g., ADP-Glo™)

• AICAR (as ZMP) or Cardarine

• P81 phosphocellulose paper (for radioactive assay)

• Scintillation counter or luminometer

Procedure (Radiometric Assay):

• Prepare a reaction mixture containing kinase assay buffer, active AMPK enzyme, and SAMS peptide.

• Add ZMP (the active metabolite of AICAR) or Cardarine at various concentrations.

• Initiate the reaction by adding [γ-³²P]ATP.

• Incubate at 30°C for a specified time.

• Stop the reaction and spot the mixture onto P81 paper.

• Wash the P81 paper to remove unincorporated [γ-³²P]ATP.

• Measure the incorporated radioactivity using a scintillation counter.

Procedure (Non-Radioactive ADP-Glo™ Assay):

• Set up the kinase reaction in a multi-well plate with AMPK enzyme, substrate, and the test compounds.

• Initiate the reaction by adding ATP.

• After incubation, add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

• Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Measure luminescence with a plate reader.

Conclusion

AICAR and Cardarine both influence the AMPK pathway, a critical regulator of cellular metabolism. AICAR serves as a direct pharmacological activator, providing a robust and immediate increase in AMPK activity. In contrast, Cardarine's effect is indirect, mediated by PPARδ activation, which leads to a broader transcriptional reprogramming that can include the modulation of AMPK signaling.

For researchers aiming to specifically and directly activate AMPK to study its immediate downstream effects, AICAR is the more appropriate tool. For studies investigating the broader metabolic reprogramming associated with PPARδ activation, which may involve an interplay with the AMPK pathway, Cardarine is the compound of choice. Due to the lack of direct comparative quantitative data, researchers are encouraged to perform head-to-head studies using standardized protocols, such as those provided in this guide, to elucidate the relative efficacy of these compounds in their specific experimental models.

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacological targeting of exercise adaptations in skeletal muscle: Benefits and pitfalls - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bc9.co [bc9.co]
• 4. scivisionpub.com [scivisionpub.com]
• 5. researchgate.net [researchgate.net]
• 6. The PPARβ/δ activator GW501516 prevents the down-regulation of AMPK caused by a high-fat diet in liver and amplifies the PGC-1α-Lipin 1-PPARα pathway leading to increased fatty acid oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. AMPK-Dependent Metabolic Regulation by PPAR Agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. PPARdelta activator GW-501516 has no acute effect on glucose transport in skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. AMP-Activated Protein Kinase-Regulated Activation of the PGC-1α Promoter in Skeletal Muscle Cells | PLOS One [journals.plos.org]
• 11. journals.physiology.org [journals.physiology.org]
• 12. Time course changes in signaling pathways and protein synthesis in C2C12 myotubes following AMPK activation by AICAR [pubmed.ncbi.nlm.nih.gov]

SR9009 vs. Cardarine: A Comparative Review for Research Applications

For Researchers, Scientists, and Drug Development Professionals

SR9009 (also known as Stenabolic) and Cardarine (GW501516) are two synthetic compounds frequently investigated for their potent effects on metabolism and endurance. While often grouped together in non-scientific literature, they operate through fundamentally distinct molecular pathways, presenting different opportunities and challenges for research applications. SR9009 is an agonist of the nuclear receptors Rev-Erbα and Rev-Erbβ, key components of the circadian clock, while Cardarine is a selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ), a master regulator of fatty acid metabolism.[1][2][3] This guide provides an objective, data-supported comparison of these two compounds to inform their use in a research context.

Mechanism of Action: Two Different Metabolic Switches

The primary distinction between SR9009 and Cardarine lies in their molecular targets. This difference dictates their downstream biological effects and their suitability for specific research questions.

SR9009: A Modulator of the Circadian Clock

SR9009 acts as a synthetic agonist of Rev-Erbα and Rev-Erbβ, which are nuclear receptors that function as transcriptional repressors integral to the body's circadian rhythm.[4][5] By binding to Rev-Erb, SR9009 enhances the recruitment of co-repressor complexes (like NCoR and HDAC3), suppressing the expression of core clock genes such as Bmal1.[6][7] This modulation of the core clock machinery in tissues like the liver, skeletal muscle, and adipose tissue leads to profound effects on the regulation of energy metabolism and inflammation.[4][8] However, researchers must be aware that several studies have demonstrated that SR9009 can exert Rev-Erb-independent effects on cell metabolism and proliferation, complicating the interpretation of experimental results.[9][10]

Caption: Signaling pathway of the Rev-Erb agonist SR9009.

Cardarine (GW501516): A Master Regulator of Fatty Acid Oxidation

Cardarine is a potent and selective agonist for the PPARδ nuclear receptor.[11][12] Upon activation by Cardarine, PPARδ forms a heterodimer with the retinoid X receptor (RXR) and recruits transcriptional co-activators like PGC-1α.[11] This complex then binds to specific DNA sequences known as PPAR response elements (PPREs) in the promoter region of target genes.[13] This action upregulates the expression of proteins involved in fatty acid uptake, β-oxidation, and energy expenditure.[11][14] The result is a robust shift in cellular energy preference from glucose to lipids, a mechanism that underlies its pronounced effects on endurance and metabolic health in animal models.[2][15]

Caption: Signaling pathway of the PPARδ agonist Cardarine.

Comparative Data Summary

The following table summarizes key quantitative and qualitative parameters for SR9009 and Cardarine to facilitate direct comparison for research planning.

Feature	SR9009 (Stenabolic)	Cardarine (GW501516)
Molecular Target	Rev-Erbα / Rev-Erbβ[4]	Peroxisome Proliferator-Activated Receptor δ (PPARδ)[11]
Mechanism	Transcriptional Repression[16]	Transcriptional Activation[11][14]
In Vitro Potency	IC₅₀ = ~670-800 nM[4]	EC₅₀ = 1 nM; Kᵢ = 1 nM[11]
Pharmacokinetics
Half-Life	~4-6 hours[1][5]	~24 hours[1][17]
Oral Bioavailability	Very low in mice (~2.2%); requires frequent dosing or alternative administration routes.[17][18]	Good oral bioavailability, suitable for once-daily dosing.[17]
Primary Metabolic Effects	Increases glucose and lipid oxidation in muscle; decreases hepatic lipogenesis and cholesterol synthesis.[4]	Potently increases fatty acid oxidation; shifts energy preference from glucose to lipids.[11][15][19]
Endurance Effects	Increases running capacity and mitochondrial biogenesis in skeletal muscle.[20][21]	Dramatically increases running endurance and oxidative muscle capacity.[11][19]
Human Clinical Trials	None reported.[1][22]	Halted due to findings of rapid cancer development in long-term animal studies.[19][23][24]
Key Research Consideration	Documented Rev-Erb-independent (off-target) effects; effects cannot be solely attributed to Rev-Erb agonism.[9][10]	Significant safety concern regarding carcinogenicity observed in preclinical models.[24][25]

Experimental Protocols

Standardized protocols are crucial for generating reproducible data. Below are outlines for common in vivo and in vitro experiments used to characterize and compare compounds like SR9009 and Cardarine.

In Vivo Metabolic and Performance Study in Mice

• Animal Model: Male C57BL/6J mice, 8-10 weeks old.

• Diet: For studies on obesity and insulin (B600854) resistance, mice are often fed a high-fat diet (e.g., 60% kcal from fat) for 8-12 weeks to induce a metabolic syndrome phenotype.

• Group Allocation: Mice are randomly assigned to groups (n=8-10 per group):

  • Vehicle Control (e.g., CMC, DMSO, or PEG400 depending on compound solubility)

  • SR9009 (e.g., 100 mg/kg, intraperitoneal injection, twice daily)[8]

  • Cardarine (e.g., 5-10 mg/kg, oral gavage, once daily)

• Compound Administration: Dosing for a predetermined period, typically 4-8 weeks.

• Metabolic Phenotyping:

  • Body Weight and Composition: Monitored weekly. Body composition (fat and lean mass) measured by qNMR or DEXA at baseline and end of study.

  • Glucose and Insulin Tolerance Tests (GTT/ITT): Performed after several weeks of treatment to assess glucose homeostasis.

  • Serum Analysis: Blood is collected at termination for analysis of triglycerides, cholesterol, and insulin levels via ELISA or colorimetric assays.

• Performance Testing:

  • Treadmill Endurance Test: Mice are run on a motorized treadmill with increasing speed or incline until exhaustion. Time and distance are recorded.

• Terminal Tissue Collection: Tissues such as liver, skeletal muscle (e.g., gastrocnemius, soleus), and white/brown adipose tissue are harvested, snap-frozen in liquid nitrogen, and stored at -80°C for subsequent gene (qPCR) and protein (Western blot) expression analysis.

In Vitro Target Engagement Assay (Luciferase Reporter Assay)

• Cell Line: HEK293T or HepG2 cells are commonly used due to their high transfection efficiency and relevant metabolic background.

• Plasmids:

  • Expression Plasmid: A plasmid encoding a fusion protein of the Gal4 DNA-binding domain (DBD) and the ligand-binding domain (LBD) of the target receptor (e.g., Gal4-DBD-Rev-Erbα-LBD or Gal4-DBD-PPARδ-LBD).

  • Reporter Plasmid: A plasmid containing a luciferase gene downstream of a Gal4 upstream activation sequence (UAS).

• Transfection: Cells are co-transfected with the expression and reporter plasmids.

• Compound Treatment: After 24 hours, cells are treated with a range of concentrations of SR9009, Cardarine, or a vehicle control.

• Luciferase Assay: After 18-24 hours of incubation, cells are lysed, and luciferase activity is measured using a luminometer.

• Data Analysis:

  • For an agonist (Cardarine), luciferase activity will increase with concentration, allowing for calculation of an EC₅₀ value.

  • For a repressor (SR9009), this assay is often configured such that basal activity is high, and the addition of the agonist causes a decrease in luciferase signal, allowing for calculation of an IC₅₀ value.[4]

Caption: General experimental workflow for comparing SR9009 and Cardarine.

Conclusion for Research Professionals

The choice between SR9009 and Cardarine for research applications is dictated entirely by the scientific question.

SR9009 is a valuable tool for investigating the intricate links between the circadian clock and metabolic regulation . Its primary research utility is in studies of chronobiology. However, its poor pharmacokinetic profile and, most critically, its demonstrated Rev-Erb-independent effects are significant limitations.[5][9][10] Researchers using SR9009 must design experiments with appropriate controls (e.g., using Rev-Erb knockout models) to validate that the observed effects are mediated by its intended target.

Cardarine (GW501516) is an exceptionally potent and selective PPARδ agonist that serves as a powerful tool for studying lipid metabolism and skeletal muscle endurance .[11] Its robust effects and favorable pharmacokinetics make it effective for producing dramatic phenotypes in animal models.[1] The utility of Cardarine is, however, severely constrained by the well-documented carcinogenicity findings in preclinical animal studies that halted its pharmaceutical development.[19][24] This safety risk must be a primary consideration in experimental design, particularly for any long-duration studies, and effectively precludes its consideration for any human therapeutic development without significant further investigation.

References

• 1. sportstechnologylabs.com [sportstechnologylabs.com]
• 2. affordablenutrition.co.uk [affordablenutrition.co.uk]
• 3. swolverine.com [swolverine.com]
• 4. Regulation of Circadian Behavior and Metabolism by Synthetic REV-ERB Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. behemothlabz.com [behemothlabz.com]
• 6. Frontiers | Rev-erbα agonist SR9009 protects against cerebral ischemic injury through mechanisms involving Nrf2 pathway [frontiersin.org]
• 7. Rev-erbα agonist SR9009 protects against cerebral ischemic injury through mechanisms involving Nrf2 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. SR9009 has REV-ERB–independent effects on cell proliferation and metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pnas.org [pnas.org]
• 11. GW501516 - Wikipedia [en.wikipedia.org]
• 12. behemothlabz.com [behemothlabz.com]
• 13. affordablenutrition.co.uk [affordablenutrition.co.uk]
• 14. mdpi.com [mdpi.com]
• 15. Cardarine: Benefits, Side Effects, Dosage, and More [healthline.com]
• 16. SR9009 improves heart function after pressure overload independent of cardiac REV-ERB - PMC [pmc.ncbi.nlm.nih.gov]
• 17. SR9009 (Stenabolic) VS Cardarine | Which One Is Better For Fat Loss - sarmguide [sarmguide.com]
• 18. SR9009 Bioavailability: Oral Dosing vs Injections - Sarms.io [sarms.io]
• 19. scivisionpub.com [scivisionpub.com]
• 20. SR9009 Reversed Effect of Mitochondrial Damage, Increased Exercise Capacity in Mice [natap.org]
• 21. newatlas.com [newatlas.com]
• 22. nebula.org [nebula.org]
• 23. caringsunshine.com [caringsunshine.com]
• 24. What is cardarine or GW1516 and what are its side effects? [healthymale.org.au]
• 25. droracle.ai [droracle.ai]

Safety & Regulatory Compliance

Navigating the Disposal of "Cardine": A Guide for Laboratory Professionals

The proper disposal of laboratory chemicals is paramount for ensuring personnel safety and environmental protection. When a chemical is ambiguously identified as "Cardine," it is crucial to first ascertain its precise identity, as this will dictate the correct disposal protocol. In a research and development setting, "Cardine" most likely refers to one of two substances: Cardene® (nicardipine hydrochloride) , a pharmaceutical compound, or Cardarine (GW501516) , an experimental drug. This guide provides detailed disposal procedures for both possibilities, empowering researchers to manage this chemical waste responsibly.

Immediate Safety and Identification

Before proceeding with disposal, the primary step is to identify the chemical definitively. Consult the container's label, Safety Data Sheet (SDS), and any accompanying documentation. If the identity of "Cardine" cannot be confirmed, it must be treated as an unknown hazardous waste, and your institution's environmental health and safety (EHS) office must be contacted for guidance.

Quantitative Data Summary

The following table summarizes key quantitative data for both potential identities of "Cardine." This information is essential for a comprehensive understanding of the chemicals' properties and associated hazards.

Property	Cardene® (Nicardipine Hydrochloride)	Cardarine (GW501516)
CAS Number	54527-84-3[1][2]	317318-70-0[3][4]
Molecular Formula	C₂₆H₃₀ClN₃O₆[5]	C₂₁H₁₈F₃NO₃S₂[4]
Molecular Weight	515.99 g/mol [5]	453.5 g/mol [4]
Physical State	Yellow powder[5]	Crystalline solid[6]
Solubility	Soluble in Methanol and DMSO (~1mg/mL)[5]	Soluble in Ethanol, DMSO, and DMF (~12, 20, and 25 mg/ml, respectively)[6]
Primary Hazards	Toxic if swallowed, in contact with skin, or if inhaled[2][5]	Potential carcinogen; skin, eye, and respiratory irritant.[4]

Disposal of Cardene® (Nicardipine Hydrochloride)

Cardene®, the brand name for nicardipine (B1678738) hydrochloride, is a calcium channel blocker used to treat high blood pressure. As a pharmaceutical compound, its disposal is governed by regulations for chemical and pharmaceutical waste.

Experimental Protocols for Disposal

Disposal of nicardipine hydrochloride should always be conducted in accordance with the product's Safety Data Sheet and local, state, and federal regulations. The primary method for disposal is through a licensed hazardous waste disposal contractor.

Step-by-Step Disposal Procedure:

• Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate PPE, including safety goggles, gloves, and a lab coat.

• Waste Segregation:

  • Solid Waste: Collect solid nicardipine hydrochloride waste in a designated, clearly labeled hazardous waste container.

  • Liquid Waste: Solutions containing nicardipine hydrochloride should be collected in a separate, labeled hazardous waste container for liquids. Do not dispose of solutions down the drain.[7]

  • Contaminated Materials: Any materials, such as weighing paper, gloves, or pipette tips, that are contaminated with nicardipine hydrochloride should be placed in the solid hazardous waste container.

• Container Management: Keep the hazardous waste container securely closed when not in use. Store it in a designated, well-ventilated area, away from incompatible materials such as strong acids, bases, and oxidizers.[8]

• Waste Pickup: Arrange for the collection of the hazardous waste container by your institution's EHS department or a licensed waste disposal contractor.

Disposal Workflow Diagram for Cardene® (Nicardipine Hydrochloride)

Caption: Workflow for the proper disposal of Cardene® (Nicardipine Hydrochloride).

Disposal of Cardarine (GW501516)

Cardarine, or GW501516, is a research chemical that was withdrawn from clinical development due to its potential to cause cancer in animal studies.[4] It is often sold for "research use only" and is a substance banned by the World Anti-Doping Agency (WADA). Due to its carcinogenic potential, it must be handled and disposed of with extreme caution.

Experimental Protocols for Disposal

The disposal of Cardarine (GW501516) requires stringent safety measures. It should be treated as a potent carcinogen, and all waste must be managed as hazardous.

Step-by-Step Disposal Procedure:

• Personal Protective Equipment (PPE): Wear enhanced PPE, including double gloves, a lab coat, and safety goggles. All handling of solid GW501516 should be done in a chemical fume hood.

• Waste Segregation:

  • Solid Waste: Collect all solid GW50151al waste in a dedicated, clearly labeled hazardous waste container for carcinogenic materials.

  • Liquid Waste: Solutions containing GW501516 should be collected in a separate, labeled hazardous waste container for liquid carcinogens. Do not dispose of solutions down the drain.

  • Contaminated Materials: All materials that have come into contact with GW501516, including pipette tips, tubes, and gloves, must be disposed of as carcinogenic waste.

• Decontamination: Decontaminate all surfaces and equipment that may have come into contact with GW501516 using a method approved by your institution's EHS office.

• Container Management: Ensure the hazardous waste container is sealed and stored in a secure, designated area for carcinogenic waste.

• Waste Pickup: Contact your institution's EHS department for collection and disposal through a specialized hazardous waste contractor experienced in handling carcinogenic materials.

Disposal Workflow Diagram for Cardarine (GW501516)

Caption: Workflow for the proper disposal of Cardarine (GW501516).

References

• 1. fishersci.com [fishersci.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. GW501516 - Wikipedia [en.wikipedia.org]
• 5. sds.metasci.ca [sds.metasci.ca]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. armaspharmaceuticals.com [armaspharmaceuticals.com]
• 8. editor.fresenius-kabi.us [editor.fresenius-kabi.us]

Essential Safety and Handling Guide for Nicardipine Hydrochloride (Cardene)

This guide provides crucial safety and logistical information for laboratory professionals handling Nicardipine hydrochloride. The following procedures are designed to ensure the safe handling, use, and disposal of this compound in a research environment.

Nicardipine hydrochloride, commercially known as Cardene, is a calcium channel blocker used in the management of hypertension and angina.[1] It is a greenish-yellow, odorless, crystalline powder.[2][3][4] While primarily used in clinical settings, its handling in a laboratory requires specific safety protocols to mitigate potential exposure risks.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Nicardipine hydrochloride is provided below to inform safe handling and storage procedures.

Property	Value
IUPAC Name	2-(benzyl-methyl amino)ethyl methyl 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-3,5-pyridinedicarboxylate monohydrochloride[2]
Molecular Formula	C26H29N3O6 · HCl
Molecular Weight	515.99 g/mol [2][3][4]
Melting Point	Approximately 169°C[2][3][4]
Appearance	Greenish-yellow, odorless, crystalline powder[2][3][4]
Solubility	Freely soluble in chloroform, methanol, and glacial acetic acid; sparingly soluble in anhydrous ethanol; slightly soluble in n-butanol, water, 0.01 M potassium dihydrogen phosphate, acetone, and dioxane; very slightly soluble in ethyl acetate; and practically insoluble in benzene, ether, and hexane.[2][3][4]

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is mandatory to prevent accidental exposure when handling Nicardipine hydrochloride powder. The following table outlines the recommended PPE.

Body Part	Required PPE	Standard/Specification
Hands	Nitrile gloves	ASTM D6978 compliant for chemotherapy/hazardous drugs[5]
Body	Laboratory coat or gown (closed front)	Should be a laminate material with long sleeves and knit or elastic cuffs[5]
Eyes	Safety glasses with side shields or goggles	ANSI Z87.1-compliant
Respiratory	N95 respirator or higher	NIOSH-approved, especially when handling powder outside of a containment system

Operational and Disposal Plan

A systematic approach to handling and disposal is critical for laboratory safety. The following step-by-step procedures should be followed.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the container in a cool, dry, and well-ventilated area, protected from light.[6][7]

• Keep the container tightly closed.

2. Handling and Solution Preparation:

• All handling of Nicardipine hydrochloride powder should be conducted in a designated area, such as a chemical fume hood or a biological safety cabinet, to minimize inhalation exposure.[5]

• Before handling, ensure all required PPE is correctly donned.

• Use dedicated, calibrated equipment (e.g., spatulas, weighing paper, glassware).

• Weigh the desired amount of powder carefully to avoid generating dust.

• When preparing solutions, slowly add the powder to the solvent to prevent splashing.

3. Disposal Plan:

• All disposable materials that have come into contact with Nicardipine hydrochloride, including gloves, weighing paper, and pipette tips, should be considered hazardous waste.

• Place all contaminated disposable items in a designated, sealed hazardous waste container.

• Unused Nicardipine hydrochloride and solutions should be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations. Do not pour down the drain.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling Nicardipine hydrochloride in a laboratory setting.

Caption: Workflow for safe handling of Nicardipine hydrochloride.

References

• 1. Nicardipine - Wikipedia [en.wikipedia.org]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Introduction of Nicardipine hydrochloride_Chemicalbook [chemicalbook.com]
• 4. CARDENE SR (nicardipine hydrochloride) SUSTAINED RELEASE CAPSULES ® [dailymed.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Cardene I.V. (Nicardipine Hydrochloride): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 7. drugs.com [drugs.com]